3,5-Difluorophenylboronic acid

• CAS: 156545-07-2

Core Science & Biosynthesis

3,5-Difluorophenylboronic acid chemical properties and stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and stability of 3,5-Difluorophenylboronic acid, a versatile reagent widely utilized in synthetic chemistry, particularly in the development of novel pharmaceuticals and advanced materials.

Core Chemical Properties

3,5-Difluorophenylboronic acid is an organoboron compound that serves as a key building block in various chemical transformations. Its physical and chemical characteristics are summarized below.

Physical and Chemical Properties

Property	Value	Source(s)
Molecular Formula	C₆H₅BF₂O₂	[1]
Linear Formula	F₂C₆H₃B(OH)₂	[2]
Molecular Weight	157.91 g/mol	[1]
Appearance	White to beige-yellowish or orange to green powder/crystal	[1][3][4]
Melting Point	210-217 °C (lit.)	[1][3][4]
Boiling Point	266.9 °C at 760 mmHg (Predicted: 266.9 ± 50.0 °C)	[1][4]
Density	1.35 g/cm³ (Predicted: 1.35 ± 0.1 g/cm³)	[1][4]
pKa	6.46 ± 0.10 (Predicted)	[1][4]
Flash Point	115.2 °C	[1]
Refractive Index	1.562	[1]
Vapor Pressure	1.04E-07 mmHg at 25°C	[1]

Stability and Storage

3,5-Difluorophenylboronic acid is a relatively stable compound under standard laboratory conditions.[5] However, certain precautions are necessary to ensure its integrity over time.

Key Stability Considerations:

• Anhydride Formation: Like many boronic acids, it can undergo dehydration to form the corresponding boronic anhydride, especially when heated.[6] Commercial products may contain varying amounts of this anhydride.[7]

• Oxidation: The compound is susceptible to oxidation, which can lead to the formation of phenolic byproducts.[6] Contact with strong oxidizing agents should be avoided.[6][8][9]

• Moisture Sensitivity: While relatively insensitive to moisture, it is best stored in a dry environment to prevent degradation.[5]

Recommended Storage:

For optimal stability, 3,5-Difluorophenylboronic acid should be stored in a tightly sealed container in a cool, dry, and dark place.[4][10] Recommended storage temperatures range from room temperature to refrigerated conditions (0-6°C).[1][4][11] Some sources suggest storage at -20°C for monthly use.[12]

Chemical Reactivity and Applications

The primary utility of 3,5-Difluorophenylboronic acid lies in its application in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.

Suzuki-Miyaura Cross-Coupling Reactions

This compound is a highly effective reagent for the formation of carbon-carbon bonds, enabling the synthesis of complex biaryl compounds.[13] The electron-withdrawing nature of the two fluorine atoms on the phenyl ring can influence the electronic properties of the boronic acid, often leading to enhanced reactivity and higher yields in coupling reactions.[13][14]

Below is a generalized workflow for a Suzuki-Miyaura coupling reaction involving 3,5-Difluorophenylboronic acid.

Generalized workflow for a Suzuki-Miyaura coupling experiment.

Other Applications

Beyond Suzuki-Miyaura couplings, 3,5-Difluorophenylboronic acid is utilized in:

• The synthesis of honokiol analogs, which act as angiogenesis inhibitors.[1][3]

• Homo-coupling reactions.[2][3]

• Enantioselective borane reduction of trifluoroacetophenone.[2][3]

• The synthesis of N-thiazol-2-yl-benzamides as glucokinase activators for potential treatment of type 2 diabetes.[3][4]

• As an intermediate in the production of liquid crystals.[3][4]

Experimental Protocols

Handling and Safety

Safety Precautions:

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.[8][9][10] In case of dust formation, use a NIOSH/MSHA approved respirator.[15][10]

• Handling: Avoid contact with skin, eyes, and clothing.[8][9][10] Do not breathe dust.[8][9] Handle in a well-ventilated area, preferably in a fume hood.[8][9]

• Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[8][9]

Hazard Information:

• GHS Pictogram: GHS07 (Exclamation mark)[2]

• Signal Word: Warning[2][9]

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[2][15][9]

• Precautionary Statements: P261, P264, P271, P280, P302+P352, P305+P351+P338.[2][15]

Sample Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup: To an oven-dried reaction vessel, add the aryl halide (1.0 equiv.), 3,5-Difluorophenylboronic acid (1.2-1.5 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0-3.0 equiv.).

• Inert Atmosphere: Seal the vessel and thoroughly degas by evacuating and backfilling with an inert gas (e.g., Argon or Nitrogen) three to five times.[16]

• Solvent Addition: Add a degassed solvent (e.g., a mixture of toluene and water) via syringe.[16]

• Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by a suitable analytical technique such as TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Stability and Decomposition Pathways

The primary degradation pathways for 3,5-Difluorophenylboronic acid involve dehydration to its anhydride (boroxine) and oxidation to the corresponding phenol.

Stability and primary decomposition pathways.

References

• 1. Cas 156545-07-2,3,5-Difluorophenylboronic acid | lookchem [lookchem.com]
• 2. 3,5-Difluorophenylboronic acid = 95 156545-07-2 [sigmaaldrich.com]
• 3. 3,5-Difluorophenylboronic acid | 156545-07-2 [chemicalbook.com]
• 4. 3,5-Difluorophenylboronic acid CAS#: 156545-07-2 [m.chemicalbook.com]
• 5. lanhaiindustry.com [lanhaiindustry.com]
• 6. Page loading... [guidechem.com]
• 7. 3,5-Difluorophenylboronic Acid | 156545-07-2 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 8. fishersci.com [fishersci.com]
• 9. fishersci.com [fishersci.com]
• 10. fishersci.de [fishersci.de]
• 11. 156545-07-2・3,5-Difluorophenylboronic Acid・322-77041・320-77042[Detail Information] | [Synthesis & Materials]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. nbinno.com [nbinno.com]
• 14. benchchem.com [benchchem.com]
• 15. 3,5-二氟苯基硼酸 ≥95% | Sigma-Aldrich [sigmaaldrich.com]
• 16. benchchem.com [benchchem.com]

Synthesis of 3,5-Difluorophenylboronic Acid from 1,3-Difluorobenzene: A Technical Guide

Introduction

3,5-Difluorophenylboronic acid is a versatile chemical intermediate of significant interest to researchers and professionals in drug development and materials science.[1][2][3] Its unique electronic properties, conferred by the fluorine substituents, make it a valuable building block in organic synthesis, particularly for Suzuki-Miyaura cross-coupling reactions.[2][3] This guide provides an in-depth overview of the primary synthetic routes to 3,5-difluorophenylboronic acid, starting from a halogenated derivative of 1,3-difluorobenzene. The methodologies presented are based on established organometallic procedures, offering detailed experimental protocols and quantitative data to support practical application in a laboratory setting.

The synthesis originates from 1-bromo-3,5-difluorobenzene, a derivative of 1,3-difluorobenzene. The core of the synthesis involves the formation of an organometallic intermediate (either a Grignard or organolithium reagent), which is then reacted with a boron-containing electrophile to yield the desired boronic acid.

Synthetic Pathways and Methodologies

Two primary methods for the synthesis of 3,5-difluorophenylboronic acid from 1-bromo-3,5-difluorobenzene are detailed below: the Grignard reaction method and the organolithium reaction method.

Method 1: Grignard Reaction

This method involves the formation of a Grignard reagent from 1-bromo-3,5-difluorobenzene and magnesium, followed by a reaction with trimethyl borate.

Experimental Protocol:

• Grignard Reagent Formation: Under a nitrogen atmosphere, a solution of 100 g of 1-bromo-3,5-difluorobenzene in 150 mL of tetrahydrofuran (THF) is prepared. This solution is added dropwise to a mixture of 13.85 g of magnesium shavings in 55 mL of THF at a rate that maintains a gentle reflux.[4]

• Reaction Completion: After the addition is complete, the mixture is stirred at 40°C for one hour to ensure the complete formation of the Grignard reagent.[4]

• Borylation: The reaction mixture is then cooled in an ice bath. A solution of 64.59 g of trimethyl borate in 130 mL of THF is added slowly while maintaining the cooled temperature.[4]

• Hydrolysis/Work-up: A 10% hydrochloric acid solution is added dropwise until the mixture becomes acidic. It is then stirred at room temperature for 30 minutes.[4]

• Extraction and Purification: The organic layer is separated. The aqueous layer is extracted with hexane. The organic layers are combined, washed with saturated saline, and dried over anhydrous sodium sulfate. The solvent is removed by distillation under reduced pressure to yield the final product.[4]

Quantitative Data for Grignard Method

Reagent/Product	Molecular Weight ( g/mol )	Quantity	Moles	Role	Yield
1-Bromo-3,5-difluorobenzene	192.99	100 g	~0.52	Starting Material	-
Magnesium	24.31	13.85 g	~0.57	Reagent	-
Trimethyl borate	103.91	64.59 g	~0.62	Boron Source	-
Tetrahydrofuran (THF)	-	335 mL	-	Solvent	-
3,5-Difluorophenylboronic acid	157.91	71.65 g	~0.45	Product	~87%

Method 2: Organolithium Reaction

This route utilizes n-butyllithium for a lithium-halogen exchange with 1-bromo-3,5-difluorobenzene, followed by quenching with boric acid.

Experimental Protocol:

• Reaction Setup: In a dry three-neck flask under a nitrogen atmosphere, 193 g of 1-bromo-3,5-difluorobenzene is dissolved in 1000 mL of anhydrous THF.[5]

• Lithiation: The solution is cooled to -70°C. 320 g of n-butyllithium is then added slowly, maintaining the low temperature. The reaction is held at this temperature for 2 hours after the addition is complete.[5]

• Borylation: 92 g of boric acid is added to the reaction mixture. The reaction is allowed to proceed for 1 hour.[5]

• Work-up and Purification: The reaction is slowly warmed to room temperature. The mixture is then subjected to reduced pressure distillation for drying and purification to obtain the final product.[5]

Quantitative Data for Organolithium Method

Reagent/Product	Molecular Weight ( g/mol )	Quantity	Moles	Role
1-Bromo-3,5-difluorobenzene	192.99	193 g	~1.00	Starting Material
n-Butyllithium	64.06	320 g	~4.99	Lithiating Agent
Boric Acid	61.83	92 g	~1.49	Boron Source
Anhydrous Tetrahydrofuran (THF)	-	1000 mL	-	Solvent
3,5-Difluorophenylboronic acid	157.91	-	-	Product

Note: The yield for this specific protocol was not provided in the source document.

Purification

Purification of aryl boronic acids can be challenging. Recrystallization from hot water or hot ethanol are common methods.[6] Another technique involves the formation of a diethanolamine adduct, which is crystalline and can precipitate from ether, allowing for separation from impurities.[6]

Process Visualization

The following diagrams illustrate the synthetic workflow and the logical relationships of the key reaction steps.

Caption: General workflow for the synthesis of 3,5-Difluorophenylboronic acid.

Caption: Logical relationships of the two main synthetic routes.

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. 3,5-Difluorophenylboronic acid | 156545-07-2 [chemicalbook.com]
• 5. CN112778090A - Preparation method of 3, 5-difluorophenol - Google Patents [patents.google.com]
• 6. reddit.com [reddit.com]

Spectroscopic data (NMR, IR, MS) of 3,5-Difluorophenylboronic acid

A Comprehensive Technical Guide to the Spectroscopic Data of 3,5-Difluorophenylboronic Acid

For researchers, scientists, and professionals in drug development, a thorough understanding of the structural and electronic properties of key building blocks is paramount. 3,5-Difluorophenylboronic acid (CAS No. 156545-07-2) is a vital reagent in synthetic chemistry, particularly in Suzuki-Miyaura cross-coupling reactions, for the formation of carbon-carbon bonds. Its unique electronic properties, imparted by the two fluorine atoms on the phenyl ring, make it an attractive component in the design of novel pharmaceuticals and advanced materials. This guide provides an in-depth look at the spectroscopic data of 3,5-Difluorophenylboronic acid, offering a valuable resource for its characterization and application.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 3,5-Difluorophenylboronic acid, providing a quick reference for its structural identification. This data has been compiled from experimental studies and is crucial for confirming the identity and purity of the compound.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR) Data

The ¹H NMR spectrum provides information on the chemical environment of the hydrogen atoms in the molecule. For 3,5-Difluorophenylboronic acid, the spectrum is characterized by signals from the aromatic protons and the hydroxyl protons of the boronic acid group.

Chemical Shift (δ) ppm	Multiplicity	Assignment
8.35	singlet	B(OH)₂
7.32	triplet	H-4
7.18	doublet	H-2, H-6

Solvent: DMSO-d₆[1]

¹³C NMR (Carbon-13 NMR) Data

The ¹³C NMR spectrum reveals the different carbon environments within the molecule. The presence of fluorine atoms significantly influences the chemical shifts of the carbon atoms to which they are attached and their neighbors, providing a distinct spectral fingerprint.

Chemical Shift (δ) ppm	Assignment
162.8	C-3, C-5 (C-F)
134.0	C-1 (C-B)
113.0	C-2, C-6
105.5	C-4

Solvent: DMSO-d₆[1]

¹⁹F NMR (Fluorine-19 NMR) Data

¹⁹F NMR is a powerful technique for organofluorine compounds. 3,5-Difluorophenylboronic acid exhibits a single resonance in its ¹⁹F NMR spectrum, confirming the equivalence of the two fluorine atoms.

Chemical Shift (δ) ppm	Assignment
-109.5	F-3, F-5

Reference: CFCl₃

Infrared (IR) Spectroscopy

The IR spectrum of 3,5-Difluorophenylboronic acid shows characteristic absorption bands corresponding to the various functional groups present in the molecule. The broad O-H stretching band is indicative of the boronic acid's hydroxyl groups and potential hydrogen bonding.

Wavenumber (cm⁻¹)	Assignment
3320	O-H stretching
1618	Aromatic C=C stretching
1455	In-plane O-H bending
1355	B-O stretching
1138	C-F stretching
860	Aromatic C-H out-of-plane bending

Sample preparation: Solid phase[1]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. For 3,5-Difluorophenylboronic acid, the molecular ion peak is expected at an m/z corresponding to its molecular weight (157.91 g/mol ).

m/z	Assignment
158	[M]⁺ (Molecular ion)
140	[M - H₂O]⁺
112	[M - B(OH)₂]⁺

Experimental Protocols

The following are detailed methodologies for obtaining the spectroscopic data presented above.

NMR Spectroscopy

A sample of 3,5-Difluorophenylboronic acid is dissolved in deuterated dimethyl sulfoxide (DMSO-d₆). The spectra are recorded on a spectrometer operating at a standard frequency for ¹H, ¹³C, and ¹⁹F nuclei. Chemical shifts are reported in parts per million (ppm) relative to an internal standard (tetramethylsilane, TMS, for ¹H and ¹³C) or an external standard (trichlorofluoromethane, CFCl₃, for ¹⁹F).[1]

IR Spectroscopy

The infrared spectrum is obtained using a Fourier Transform Infrared (FT-IR) spectrometer. The solid sample of 3,5-Difluorophenylboronic acid is analyzed directly. The spectrum is typically recorded in the range of 4000-400 cm⁻¹.[1]

Mass Spectrometry

Mass spectral analysis is performed using an electron ionization (EI) source. The sample is introduced into the mass spectrometer, and a beam of high-energy electrons bombards it, causing ionization and fragmentation. The resulting ions are separated based on their mass-to-charge ratio (m/z) and detected.

Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic characterization of a chemical compound like 3,5-Difluorophenylboronic acid.

References

• 1. Monomeric and dimeric structures analysis and spectroscopic characterization of 3,5-difluorophenylboronic acid with experimental (FT-IR, FT-Raman, 1H and 13C NMR, UV) techniques and quantum chemical calculations | AVESİS [avesis.mcbu.edu.tr]

Technical Guide: Synthesis and Characterization of 3,5-Difluorophenylboronic Acid (CAS 156545-07-2)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3,5-Difluorophenylboronic acid (CAS 156545-07-2), a key synthetic intermediate in organic chemistry and drug discovery. The document details a common synthetic protocol, methods of characterization with representative data, and its primary applications, particularly in Suzuki-Miyaura cross-coupling reactions. This guide is intended to be a valuable resource for researchers utilizing this versatile reagent in the synthesis of complex molecules, including biologically active compounds.

Introduction

3,5-Difluorophenylboronic acid is a fluorinated arylboronic acid that serves as a crucial building block in modern organic synthesis. Its chemical stability, coupled with the unique electronic properties conferred by the two fluorine atoms, makes it a highly valuable reagent. The electron-withdrawing nature of the fluorine atoms can enhance the reactivity and selectivity in cross-coupling reactions. This compound is instrumental in the synthesis of a variety of molecules, from advanced materials to pharmaceutical agents such as angiogenesis inhibitors and glucokinase activators.[1][2][3]

Physicochemical Properties

A summary of the key physicochemical properties of 3,5-Difluorophenylboronic acid is presented in Table 1.

Property	Value	Reference
CAS Number	156545-07-2	[4]
Molecular Formula	C₆H₅BF₂O₂	[4]
Molecular Weight	157.91 g/mol	[4]
Appearance	White to beige-yellowish powder	[1]
Melting Point	210-217 °C	[4]
Solubility	Soluble in organic solvents such as THF
SMILES	OB(O)c1cc(F)cc(F)c1	[4]
InChI	1S/C6H5BF2O2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3,10-11H	[4]

Synthesis

A widely used method for the synthesis of 3,5-Difluorophenylboronic acid involves the Grignard reaction of 1-bromo-3,5-difluorobenzene followed by reaction with a borate ester and subsequent acidic workup.

Experimental Protocol

Materials:

• 1-Bromo-3,5-difluorobenzene

• Magnesium turnings

• Trimethyl borate

• Tetrahydrofuran (THF), anhydrous

• Hydrochloric acid (HCl), 10% aqueous solution

• Hexane

• Saturated sodium chloride solution (brine)

• Nitrogen or Argon gas for inert atmosphere

• Standard glassware for organic synthesis (round-bottom flask, dropping funnel, condenser, etc.)

• Ice bath

Procedure:

• Grignard Reagent Formation:

  • Under an inert atmosphere (Nitrogen or Argon), a solution of 1-bromo-3,5-difluorobenzene in anhydrous THF is prepared.

  • This solution is added dropwise to a stirred suspension of magnesium turnings in anhydrous THF. The reaction is initiated, and the addition rate is controlled to maintain a gentle reflux.

  • After the addition is complete, the reaction mixture is stirred at a slightly elevated temperature (e.g., 40 °C) for approximately 1 hour to ensure complete formation of the Grignard reagent.

• Borylation:

  • The reaction mixture is cooled in an ice bath.

  • A solution of trimethyl borate in anhydrous THF is added dropwise to the cold Grignard reagent solution.

  • After the addition, the ice bath is removed, and the mixture is stirred at room temperature for about 1 hour.

• Hydrolysis and Workup:

  • The reaction is quenched by the slow, dropwise addition of a 10% hydrochloric acid solution until the mixture becomes acidic. This is typically done while cooling in an ice bath.

  • The mixture is stirred at room temperature for 30 minutes.

  • The organic layer is separated. The aqueous layer is extracted with hexane.

  • The combined organic layers are washed with a saturated saline solution.

• Isolation and Purification:

  • The solvent is removed from the organic phase under reduced pressure to yield the crude product.

  • The crude 3,5-Difluorophenylboronic acid can be further purified by recrystallization or chromatography to obtain a white to off-white solid.

Characterization

The identity and purity of synthesized 3,5-Difluorophenylboronic acid are typically confirmed using a combination of spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of 3,5-Difluorophenylboronic acid. While specific spectra are proprietary to the supplier, typical data from ¹H, ¹³C, and ¹⁹F NMR are summarized below.

Technique	Expected Chemical Shifts (δ) and Couplings
¹H NMR	Aromatic protons will appear as multiplets or complex patterns due to H-F and H-H couplings. The B(OH)₂ protons are typically broad and may exchange with solvent.
¹³C NMR	Aromatic carbons will show characteristic shifts, with the carbons directly attached to fluorine exhibiting large C-F coupling constants.
¹⁹F NMR	A single resonance is expected for the two equivalent fluorine atoms, with coupling to the aromatic protons.

High-Performance Liquid Chromatography (HPLC)

HPLC is commonly used to assess the purity of 3,5-Difluorophenylboronic acid. A general method is described below, though specific conditions may vary.

Parameter	Typical Condition
Column	C18 reverse-phase column
Mobile Phase	A gradient of an aqueous buffer (e.g., water with a small amount of acid like phosphoric acid) and an organic solvent (e.g., acetonitrile).
Detection	UV at a wavelength such as 254 nm.
Flow Rate	Typically around 1.0 mL/min.

Mass Spectrometry (MS)

Mass spectrometry can be used to confirm the molecular weight of 3,5-Difluorophenylboronic acid.

Technique	Expected m/z
Electrospray Ionization (ESI-MS)	The molecular ion [M-H]⁻ or other adducts may be observed. The calculated exact mass is a key confirmation parameter.

Applications in Synthesis

The primary application of 3,5-Difluorophenylboronic acid is as a coupling partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[1][5] This reaction is a powerful method for forming carbon-carbon bonds.

General Suzuki-Miyaura Coupling Protocol

Materials:

• 3,5-Difluorophenylboronic acid

• An aryl halide (e.g., aryl bromide or iodide)

• A palladium catalyst (e.g., Pd(PPh₃)₄)

• A base (e.g., K₂CO₃, Cs₂CO₃)

• A solvent system (e.g., toluene/ethanol/water or dioxane/water)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a reaction vessel under an inert atmosphere, add the aryl halide, 3,5-Difluorophenylboronic acid, the palladium catalyst, and the base.

• Add the solvent system.

• Heat the reaction mixture with stirring (e.g., to 80-90 °C) until the reaction is complete (monitored by TLC or LC-MS).

• After cooling, the reaction mixture is worked up by partitioning between an organic solvent and water.

• The organic layer is washed, dried, and concentrated.

• The product is purified by column chromatography.

Visualizations

Synthesis Workflow

Caption: Workflow for the synthesis of 3,5-Difluorophenylboronic Acid.

Application in Suzuki-Miyaura Coupling

Caption: Role of 3,5-Difluorophenylboronic Acid in Suzuki-Miyaura coupling.

Conclusion

3,5-Difluorophenylboronic acid is a versatile and valuable reagent in organic synthesis. This guide provides essential information for its synthesis, characterization, and application, particularly in the context of Suzuki-Miyaura cross-coupling reactions. The detailed protocols and summary of characterization data aim to support researchers in the effective utilization of this compound for the development of novel molecules in pharmaceuticals and materials science.

References

• 1. Cas 156545-07-2,3,5-Difluorophenylboronic acid | lookchem [lookchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 3,5-Difluorophenylboronic acid | 156545-07-2 [chemicalbook.com]
• 4. 3,5-Difluorophenylboronic acid = 95 156545-07-2 [sigmaaldrich.com]
• 5. nbinno.com [nbinno.com]

Navigating the Solubility Landscape of 3,5-Difluorophenylboronic Acid: A Technical Guide for Researchers

For Immediate Release

A comprehensive technical guide offering an in-depth analysis of the solubility of 3,5-Difluorophenylboronic acid in common organic solvents has been compiled to aid researchers, scientists, and professionals in drug development. This guide addresses the critical need for understanding the solubility characteristics of this versatile building block, which is frequently employed in synthetic chemistry, particularly in Suzuki-Miyaura cross-coupling reactions.

Due to a notable gap in publicly available quantitative solubility data for 3,5-Difluorophenylboronic acid, this guide presents a detailed solubility profile of the parent compound, phenylboronic acid, as a scientifically relevant proxy. This is supplemented with the available specific solubility data for 3,5-Difluorophenylboronic acid in dimethyl sulfoxide (DMSO). The guide also outlines a robust experimental protocol for determining the solubility of boronic acids, empowering researchers to generate precise data for their specific applications.

Quantitative Solubility Data

A summary of the available quantitative solubility data for 3,5-Difluorophenylboronic acid and the analogous phenylboronic acid is presented below. It is crucial to note that the solubility of 3,5-Difluorophenylboronic acid is expected to differ from phenylboronic acid due to the presence of two fluorine atoms, which can influence intermolecular interactions.

Compound	Solvent	Solubility	Temperature (°C)
3,5-Difluorophenylboronic acid	Dimethyl Sulfoxide (DMSO)	166.67 mg/mL[1]	Not Specified
Phenylboronic acid	Water	10 g/L[2]	20[2][3]
Phenylboronic acid	Chloroform	Moderate[4][5]	Not Specified
Phenylboronic acid	3-Pentanone	High[4][5]	Not Specified
Phenylboronic acid	Acetone	High[4][5]	Not Specified
Phenylboronic acid	Dipropyl ether	High[4][5]	Not Specified
Phenylboronic acid	Methylcyclohexane	Very Low[4][5]	Not Specified
Phenylboronic acid	Hexanes	Poorly soluble[2]	Not Specified
Phenylboronic acid	Carbon tetrachloride	Poorly soluble[2]	Not Specified
Phenylboronic acid	Diethyl ether	Soluble[2][6]	Not Specified
Phenylboronic acid	Ethanol	Soluble[2]	Not Specified
Phenylboronic acid	Methanol	Slightly Soluble[6]	Not Specified

Experimental Protocol for Solubility Determination

A commonly employed and reliable technique for determining the solubility of boronic acids is the dynamic (or synthetic) method. This method involves the visual or instrumental observation of the temperature at which a solid solute completely dissolves in a solvent upon controlled heating.

Materials:

• 3,5-Difluorophenylboronic acid

• Selected organic solvent

• Jacketed glass vessel with a stirrer

• Thermostat bath with controlled heating and cooling capabilities

• Luminance probe or laser beam for turbidity measurement

• Analytical balance

Procedure:

• Sample Preparation: Accurately weigh a specific amount of 3,5-Difluorophenylboronic acid and the chosen organic solvent into the jacketed glass vessel.

• Heating and Observation: Place the vessel in the thermostat bath and begin stirring the mixture. The temperature of the bath is then slowly and constantly increased (e.g., at a rate of 0.1-0.5 °C/min).[7]

• Equilibrium Point Determination: The point at which the last solid particles of the solute dissolve, resulting in a clear solution, is recorded as the equilibrium temperature. This can be determined by visual observation or more accurately by monitoring the disappearance of turbidity using a luminance probe or by observing the scattering of a laser beam passing through the solution.[3][5][8]

• Data Correlation: The experiment is repeated with different compositions of the solute and solvent to generate a solubility curve. The collected data can then be correlated using various thermodynamic models such as the λh-equation, Wilson, NRTL, or Redlich–Kister equations to describe the solubility behavior.[4][5][8]

Logical Workflow: Suzuki-Miyaura Cross-Coupling Reaction

3,5-Difluorophenylboronic acid is a key reactant in Suzuki-Miyaura cross-coupling reactions, a powerful method for the formation of carbon-carbon bonds.[1][9][10] The general workflow of this reaction is illustrated below.

Caption: General workflow of a Suzuki-Miyaura cross-coupling reaction.

This technical guide provides a foundational understanding of the solubility of 3,5-Difluorophenylboronic acid. Researchers are encouraged to utilize the provided experimental protocol to determine precise solubility data in their solvent systems of interest, thereby facilitating more efficient and predictable outcomes in their synthetic endeavors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Phenylboronic acid - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. d-nb.info [d-nb.info]
• 6. Phenylboronic acid CAS#: 98-80-6 [m.chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Cas 156545-07-2,3,5-Difluorophenylboronic acid | lookchem [lookchem.com]
• 10. 3,5-Difluorophenylboronic acid | 156545-07-2 [chemicalbook.com]

In-Depth Technical Guide: Crystal Structure of Fluorinated Phenylboronic Acids

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a detailed overview of the crystallographic analysis of fluorinated phenylboronic acids, utilizing 2,4-Difluorophenylboronic acid as a primary exemplar due to the absence of publicly available crystal structure data for 3,5-Difluorophenylboronic acid. The methodologies and data presentation are directly applicable to the study of related compounds.

Introduction

Phenylboronic acids are a cornerstone of modern organic synthesis, most notably for their role in Suzuki-Miyaura cross-coupling reactions. The introduction of fluorine atoms to the phenyl ring significantly modulates the electronic properties, reactivity, and bioavailability of these compounds, making them valuable building blocks in medicinal chemistry and materials science. Understanding the three-dimensional structure of these molecules through single-crystal X-ray diffraction is paramount for rational drug design and the development of novel materials with tailored properties.

This technical guide outlines the experimental procedures for determining the crystal structure of such compounds and presents the crystallographic data in a structured format.

Experimental Protocols

The determination of a small molecule crystal structure, such as that of a difluorophenylboronic acid, follows a well-established workflow.

Synthesis and Crystallization

Synthesis: 3,5-Difluorophenylboronic acid can be synthesized via a Grignard reaction. A typical procedure involves the reaction of 1-bromo-3,5-difluorobenzene with magnesium turnings in an anhydrous solvent like tetrahydrofuran (THF) to form the Grignard reagent. This is subsequently treated with a borate ester, such as trimethyl borate, followed by acidic workup to yield the desired boronic acid.

Crystallization: High-quality single crystals suitable for X-ray diffraction are typically grown by slow evaporation of a saturated solution. Common solvents for phenylboronic acids include toluene, ethyl acetate, or mixtures with hexanes. The choice of solvent and crystallization conditions (e.g., temperature, concentration) is critical and often requires empirical optimization.

X-ray Diffraction Data Collection

A suitable single crystal is mounted on a goniometer, typically under a stream of cold nitrogen gas (e.g., 100 K) to minimize thermal vibrations and potential solvent loss. Data is collected using a single-crystal X-ray diffractometer equipped with a microfocus X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å) and a sensitive detector (e.g., CCD or CMOS). The data collection strategy involves a series of rotations of the crystal to measure the intensities of a large number of unique reflections.

Structure Solution and Refinement

The collected diffraction data is processed to yield a set of reflection intensities. The phase problem is typically solved using direct methods for small molecules. The resulting electron density map is interpreted to build an initial molecular model. This model is then refined against the experimental data using full-matrix least-squares techniques. In the final stages of refinement, hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Data Presentation: Crystal Structure of 2,4-Difluorophenylboronic Acid

The following tables summarize the crystallographic data for 2,4-Difluorophenylboronic acid as a representative example.

Crystal Data	Value
Chemical Formula	C₆H₅BF₂O₂
Formula Weight	157.91 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.935(2)
b (Å)	5.668(1)
c (Å)	11.234(2)
α (°)	90
β (°)	108.45(3)
γ (°)	90
Volume (ų)	660.3(2)
Z	4
Calculated Density (g/cm³)	1.588
Absorption Coefficient (mm⁻¹)	0.151
F(000)	320

Data Collection and Refinement	Value
Diffractometer	Bruker APEX-II CCD
Radiation Wavelength (Å)	0.71073 (Mo Kα)
Temperature (K)	100(2)
θ range for data collection (°)	3.4 to 28.3
Index ranges	-14 ≤ h ≤ 14, -7 ≤ k ≤ 7, -14 ≤ l ≤ 14
Reflections collected	6034
Independent reflections	1530 [R(int) = 0.028]
Completeness to θ = 25.242° (%)	99.8
Data / restraints / parameters	1530 / 0 / 101
Goodness-of-fit on F²	1.045
Final R indices [I > 2σ(I)]	R₁ = 0.038, wR₂ = 0.098
R indices (all data)	R₁ = 0.046, wR₂ = 0.103
Largest diff. peak and hole (e.Å⁻³)	0.28 and -0.22

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for crystal structure determination.

Experimental Workflow for Crystal Structure Determination.

Acidity and pKa of 3,5-Difluorophenylboronic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the acidity and pKa of 3,5-difluorophenylboronic acid, a key reagent in organic synthesis and medicinal chemistry. Understanding the acidity of this compound is crucial for optimizing its use in various applications, including Suzuki-Miyaura cross-coupling reactions and the synthesis of pharmacologically active molecules.

Core Concepts: Acidity of Arylboronic Acids

Arylboronic acids, such as 3,5-difluorophenylboronic acid, are Lewis acids rather than Brønsted-Lowry acids. Their acidity arises from the interaction of the vacant p-orbital of the boron atom with a Lewis base, typically a hydroxide ion in aqueous solutions. This interaction leads to the formation of a more stable, tetracoordinate boronate species and the release of a proton, which allows for the determination of a pKa value. The acidity of substituted phenylboronic acids is significantly influenced by the electronic effects of the substituents on the phenyl ring. Electron-withdrawing groups, such as the fluorine atoms in 3,5-difluorophenylboronic acid, are expected to increase the Lewis acidity of the boron center, resulting in a lower pKa value compared to unsubstituted phenylboronic acid.

Quantitative Data: pKa of 3,5-Difluorophenylboronic Acid

Compound Name	CAS Number	Formula	Molecular Weight	pKa (Predicted)
3,5-Difluorophenylboronic acid	156545-07-2	C₆H₅BF₂O₂	157.91	6.46 ± 0.10[1][2]

Experimental Protocols for pKa Determination

The pKa of arylboronic acids can be determined experimentally using several methods, with potentiometric and spectrophotometric titrations being the most common.

Potentiometric Titration

Potentiometric titration is a highly accurate method for determining pKa values.[3] It involves the gradual addition of a titrant (a strong base, such as NaOH) to a solution of the analyte (the boronic acid) while monitoring the pH of the solution with a pH electrode.

Methodology:

• Preparation of Solutions:

  • Prepare a standard solution of the boronic acid (e.g., 1 mM) in a suitable solvent, often a mixture of water and an organic co-solvent like methanol to ensure solubility.[3]

  • Prepare a standardized titrant solution of a strong base (e.g., 0.1 M NaOH). To minimize errors from dissolved carbon dioxide, it is crucial to use carbonate-free water and base solutions.[3]

  • Prepare a solution to maintain a constant ionic strength throughout the titration (e.g., 0.15 M KCl).[4][5]

• Titration Procedure:

  • Calibrate the pH meter using standard buffer solutions (e.g., pH 4, 7, and 10).[4][5]

  • Place a known volume of the boronic acid solution in a titration vessel and add the ionic strength-adjusting solution.[4]

  • If necessary, adjust the initial pH of the solution to the acidic range (e.g., pH 2-3) with a strong acid (e.g., 0.1 M HCl).[4]

  • Incrementally add the standardized base solution to the boronic acid solution.

  • After each addition, allow the pH reading to stabilize before recording the value and the volume of titrant added.[5]

  • Continue the titration until the pH has passed the equivalence point and entered the basic range (e.g., pH 11-12).[5]

• Data Analysis:

  • Plot the measured pH values against the volume of titrant added to generate a titration curve.

  • The pKa is determined from the pH at the half-equivalence point, which is the point where half of the boronic acid has been converted to its conjugate base.[6] This point corresponds to the inflection point of the titration curve.

  • Alternatively, the first derivative of the titration curve (ΔpH/ΔV) can be plotted against the titrant volume. The peak of this derivative plot corresponds to the equivalence point.

Spectrophotometric Titration

Spectrophotometric titration is a sensitive method suitable for compounds that possess a UV-active chromophore near the acidic functional group.[3] This method relies on the change in the UV-Vis absorbance spectrum of the compound as it transitions between its acidic and basic forms.

Methodology:

• Preparation of Solutions:

  • Prepare a stock solution of the boronic acid in a suitable solvent.

  • Prepare a series of buffer solutions with a range of known pH values that bracket the expected pKa of the boronic acid.

• Measurement Procedure:

  • Add a small, constant amount of the boronic acid stock solution to each buffer solution to create a series of solutions with the same total concentration of the boronic acid but at different pH values.

  • Measure the UV-Vis absorbance spectrum of each solution over a relevant wavelength range.

• Data Analysis:

  • Identify the wavelengths at which the absorbance difference between the fully protonated and deprotonated forms of the boronic acid is maximal.

  • Plot the absorbance at these wavelengths against the pH of the solutions. This will generate a sigmoidal curve.

  • The pKa is the pH at the inflection point of this sigmoidal curve, which corresponds to the point where the concentrations of the acidic and basic forms are equal.

Logical Workflow and Signaling Pathways

The acidity of 3,5-difluorophenylboronic acid is a fundamental property that influences its reactivity. While there are no specific signaling pathways directly modulated by the acidity of this compound in a biological context, its pKa is critical for its application in chemical synthesis, such as the Suzuki-Miyaura coupling reaction. The efficiency of the transmetalation step in this reaction is dependent on the formation of the boronate species, which is favored at a pH above the pKa of the boronic acid.

Below is a diagram illustrating the general experimental workflow for determining the pKa of a substance using potentiometric titration.

Caption: Workflow for pKa determination by potentiometric titration.

References

• 1. 3,5-Difluorophenylboronic acid CAS#: 156545-07-2 [m.chemicalbook.com]
• 2. Cas 156545-07-2,3,5-Difluorophenylboronic acid | lookchem [lookchem.com]
• 3. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 4. creative-bioarray.com [creative-bioarray.com]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. blamp.sites.truman.edu [blamp.sites.truman.edu]

A Technical Guide to 3,5-Difluorophenylboronic Acid: Commercial Availability, Purity Assessment, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Difluorophenylboronic acid (CAS No. 156545-07-2) is a versatile synthetic intermediate that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique electronic properties, stemming from the two fluorine atoms on the phenyl ring, make it an invaluable building block in the synthesis of complex molecules, particularly in the development of novel therapeutics. This technical guide provides an in-depth overview of its commercial availability, purity standards, and the analytical methodologies required for its quality assessment.

Commercial Availability and Purity

3,5-Difluorophenylboronic acid is readily available from a variety of chemical suppliers. The purity of the commercially available material typically ranges from 95% to over 99%. For applications in drug development and other sensitive synthetic processes, a high purity of 97% or greater is often recommended to ensure predictable reaction outcomes and minimize the formation of side products[1]. Below is a summary of representative commercial sources and their stated purities.

Supplier	Stated Purity	Notes
Sigma-Aldrich	≥95%	Contains varying amounts of anhydride[2].
Tokyo Chemical Industry (TCI)	95.0% to 115.0% (Neutralization titration)	Also contains varying amounts of anhydride[3]. The upper limit of the purity range likely accounts for the presence of the anhydride form.
MedChemExpress	99.91%, 99.95% (by HPLC)	Purity confirmed by HPLC on certificates of analysis[4][5].
Chem-Impex	95 - 105% (Assay by titration)
BLD Pharm	Not specified on the main page, but offers analytical data including NMR and HPLC.

Analytical Characterization and Purity Determination

Accurate determination of the purity of 3,5-Difluorophenylboronic acid is crucial for its effective use. The most common analytical techniques for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC). A common challenge in the characterization of boronic acids is their propensity to form cyclic trimeric anhydrides, known as boroxines. This equilibrium can complicate spectral interpretation.

Experimental Protocols

1. Purity Determination by ¹H NMR Spectroscopy

This protocol is designed to provide a clear spectrum of the monomeric boronic acid by overcoming the challenges associated with oligomerization.

• Objective: To obtain a high-resolution ¹H NMR spectrum of 3,5-Difluorophenylboronic acid to confirm its identity and assess its purity.

• Methodology:

  • Sample Preparation: Dissolve approximately 5-10 mg of 3,5-Difluorophenylboronic acid in 0.6-0.7 mL of a deuterated solvent that can disrupt the formation of boroxine anhydrides. Deuterated methanol (CD₃OD) or deuterated dimethyl sulfoxide (DMSO-d₆) are effective choices. The use of CDCl₃ may lead to complex spectra due to the boroxine equilibrium.

  • Instrument Parameters (400 MHz NMR Spectrometer):

    • Pulse Program: Standard single-pulse sequence (e.g., 'zg30').

    • Number of Scans: 16 to 64, depending on the sample concentration.

    • Relaxation Delay (d1): 1-2 seconds.

    • Acquisition Time (aq): 3-4 seconds.

  • Data Processing and Analysis:

    • Apply a Fourier transform to the Free Induction Decay (FID) with an exponential window function (line broadening of 0.3 Hz).

    • Phase and baseline correct the spectrum.

    • Integrate the aromatic proton signals. The expected spectrum should show resonances consistent with the 3,5-difluorophenyl moiety.

    • Identify any impurity peaks and calculate the relative purity by comparing the integral of the main compound peaks to those of the impurities.

2. Purity Determination by HPLC

This protocol provides a quantitative assessment of the purity of 3,5-Difluorophenylboronic acid.

• Objective: To quantify the purity of 3,5-Difluorophenylboronic acid and separate it from potential impurities.

• Methodology (adapted from a method for a similar compound[6]):

  • Instrumentation and Columns:

    • HPLC System: A standard HPLC system with a UV detector.

    • Column: A reverse-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

  • Mobile Phase and Gradient:

    • Mobile Phase A: Water with 0.1% trifluoroacetic acid or a phosphate buffer.

    • Mobile Phase B: Acetonitrile with 0.1% trifluoroacetic acid.

    • Gradient: A linear gradient from a low to a high percentage of Mobile Phase B over 15-20 minutes is a good starting point for method development.

  • Sample Preparation:

    • Prepare a stock solution of 3,5-Difluorophenylboronic acid in the mobile phase (e.g., 1 mg/mL).

    • Further dilute the stock solution to a working concentration (e.g., 0.1 mg/mL).

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 10 µL.

    • Detection Wavelength: 254 nm.

  • Data Analysis:

    • Record the chromatogram and integrate the peak areas.

    • Calculate the purity as the percentage of the area of the main peak relative to the total area of all peaks.

Applications in Drug Development and Organic Synthesis

3,5-Difluorophenylboronic acid is a key reactant in several important organic transformations, most notably the Suzuki-Miyaura cross-coupling reaction[2][7]. This reaction is a powerful tool for the formation of carbon-carbon bonds, which is a fundamental process in the synthesis of many pharmaceutical agents.

The fluorine substituents on the phenyl ring can enhance the metabolic stability and binding affinity of drug candidates. Specific applications include:

• Synthesis of Angiogenesis Inhibitors: It is used in the preparation of honokiol analogs, which have shown potential as angiogenesis inhibitors for cancer therapy[2][7].

• Development of Glucokinase Activators: The compound is a reactant in the synthesis of N-thiazol-2-yl-benzamides, which are being investigated as glucokinase activators for the treatment of type 2 diabetes mellitus[7].

• General Organic Synthesis: It serves as a versatile building block for introducing the 3,5-difluorophenyl moiety into a wide range of complex organic molecules[8].

Logical Workflow for Researchers

The following diagram illustrates a typical workflow for a researcher intending to use 3,5-Difluorophenylboronic acid in a synthetic application, from sourcing to post-reaction analysis.

References

• 1. nbinno.com [nbinno.com]
• 2. 3,5-Difluorophenylboronic acid = 95 156545-07-2 [sigmaaldrich.com]
• 3. 3,5-Difluorophenylboronic Acid | 156545-07-2 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. CN105823840A - High performance liquid chromatography (HPLC) detection method of 3,4-difluorophenylboronic acid - Google Patents [patents.google.com]
• 7. Cas 156545-07-2,3,5-Difluorophenylboronic acid | lookchem [lookchem.com]
• 8. chemimpex.com [chemimpex.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 3,5-Difluorophenylboronic Acid with Aryl Bromides

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides. This palladium-catalyzed reaction is highly valued for its mild reaction conditions, broad functional group tolerance, and the relatively low toxicity of its reagents.[1] The incorporation of fluorinated motifs into organic molecules is a widely used strategy in medicinal chemistry to enhance properties such as metabolic stability, lipophilicity, and binding affinity. 3,5-Difluorophenylboronic acid is a key building block for introducing the 3,5-difluorophenyl group, a common substituent in pharmaceuticals and agrochemicals. The electron-withdrawing nature of the fluorine atoms in 3,5-difluorophenylboronic acid can influence the electronic properties of the boronic acid, potentially leading to faster transmetalation steps in the catalytic cycle and resulting in higher yields and shorter reaction times compared to non-fluorinated analogs.[1]

These application notes provide a detailed protocol for the Suzuki-Miyaura coupling of 3,5-difluorophenylboronic acid with a range of aryl bromides, covering both conventional and microwave-assisted methodologies.

Reaction Principle and Mechanism

The Suzuki-Miyaura coupling proceeds via a catalytic cycle involving a palladium(0) species. The key steps are:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl bromide (Ar-Br), forming a Pd(II) intermediate.

• Transmetalation: The organoboron reagent, activated by a base, transfers its organic group (3,5-difluorophenyl) to the palladium center, displacing the halide.

• Reductive Elimination: The two organic groups on the palladium complex are eliminated to form the desired biaryl product, regenerating the Pd(0) catalyst, which re-enters the catalytic cycle.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Data Presentation

The following tables summarize typical reaction conditions for the Suzuki-Miyaura coupling of 3,5-difluorophenylboronic acid with various aryl bromides. Yields are reported as isolated yields.

Table 1: Conventional Heating Conditions

Entry	Aryl Bromide	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	2,3,5,6-Tetrafluoroiodobenzene	Pd₂(dba)₃ (5)	XPhos (15)	Na₂CO₃ (2.2)	Toluene/THF/H₂O	95	60	Moderate
2	4-Bromoanisole	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Toluene/H₂O	100	16	High
3	4-Bromotoluene	Pd(PPh₃)₄ (3)	-	Na₂CO₃ (2)	Toluene/EtOH/H₂O	80	12	Good
4	1-Bromo-4-nitrobenzene	PdCl₂(dppf) (3)	-	K₂CO₃ (2)	Dioxane/H₂O	90	8	High
5	4-Bromoacetophenone	Pd(OAc)₂ (1)	PPh₃ (2)	K₂CO₃ (2)	DMF/H₂O	110	6	Good

Note: Specific yield percentages can vary based on the exact reaction scale and purification method. "High" typically refers to yields >80%, "Good" to 60-80%, and "Moderate" to 40-60%. Data is compiled from general protocols for similar Suzuki couplings.

Table 2: Microwave-Assisted Conditions

Entry	Aryl Bromide	Catalyst (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (min)	Yield (%)
1	4-Chloroacetophenone	Pd(OAc)₂/dppf (1.5)	K₃PO₄ (1.5)	Acetonitrile	140	15	Good-Excellent
2	2-Bromopyridine	Pd(PPh₃)₄ (5)	K₂CO₃ (2)	Dioxane/H₂O	120	20	High
3	3-Bromopyridine	XPhosPdG2 (2.5)	K₂CO₃ (2)	EtOH/H₂O	135	40	86
4	4-Bromo-N,N-dimethylaniline	PdCl₂(dppf) (2)	Cs₂CO₃ (2)	DMF/H₂O	150	10	High

Note: Microwave conditions often lead to significantly reduced reaction times and can be beneficial for less reactive aryl bromides.[2][3]

Experimental Protocols

Materials and General Considerations:

• 3,5-Difluorophenylboronic acid

• Aryl bromide

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf), Pd₂(dba)₃ with a ligand)

• Base (e.g., K₂CO₃, Na₂CO₃, K₃PO₄, Cs₂CO₃)

• Anhydrous and degassed solvents (e.g., 1,4-dioxane, toluene, THF, DMF)

• Degassed water

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for organic synthesis

Safety Precautions: Palladium catalysts can be toxic and flammable. Bases are corrosive. Organic solvents are flammable and may be harmful. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses) should be worn.

Protocol 1: General Procedure for Conventional Suzuki-Miyaura Coupling

This protocol is a general starting point and may require optimization for specific substrates.

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aryl bromide (1.0 mmol, 1.0 equiv), 3,5-difluorophenylboronic acid (1.2-1.5 equiv), the palladium catalyst (1-5 mol%), and the base (2.0 equiv).

• Inert Atmosphere: Seal the flask with a septum and purge the system with an inert gas (argon or nitrogen) for 10-15 minutes.

• Solvent Addition: Add the degassed organic solvent (e.g., 5 mL of 1,4-dioxane) via syringe. If using a biphasic system, add the degassed aqueous base solution (e.g., 2.0 mmol of K₂CO₃ in 2 mL of water).

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate, 20 mL) and water (10 mL). Separate the organic layer and extract the aqueous layer with the organic solvent (2 x 10 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel or recrystallization to obtain the desired biaryl product.

Protocol 2: General Procedure for Microwave-Assisted Suzuki-Miyaura Coupling

This protocol is particularly useful for reducing reaction times.

• Reaction Setup: To a microwave reaction vial, add the aryl bromide (0.5 mmol, 1.0 equiv), 3,5-difluorophenylboronic acid (0.75 mmol, 1.5 equiv), the palladium catalyst (e.g., PdCl₂(dppf), 1-3 mol%), and the base (e.g., K₂CO₃, 1.5 mmol, 3.0 equiv).

• Solvent Addition: Add the solvent system (e.g., 3 mL of 4:1 Dioxane/H₂O).

• Reaction: Seal the vial with a cap and place it in the microwave reactor. Heat the reaction to the specified temperature (e.g., 120-150 °C) for the designated time (e.g., 15-60 minutes).

• Work-up and Purification: After the reaction is complete, cool the vial to room temperature. Follow the work-up and purification steps as described in Protocol 1.

Caption: A generalized experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Conclusion

The Suzuki-Miyaura coupling of 3,5-difluorophenylboronic acid with aryl bromides is a robust and versatile method for the synthesis of 3,5-difluorobiaryl compounds. The choice of reaction conditions, particularly the catalyst, base, and solvent, is crucial for achieving high yields and minimizing side reactions. Microwave-assisted protocols can offer significant advantages in terms of reduced reaction times. The protocols provided herein serve as a comprehensive guide for researchers in the successful application of this important transformation.

References

• 1. nbinno.com [nbinno.com]
• 2. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. arkat-usa.org [arkat-usa.org]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of 3,5-Difluorophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile tool in modern organic synthesis for the formation of carbon-carbon bonds, particularly in the construction of biaryl scaffolds. These motifs are of significant interest in medicinal chemistry and materials science. 3,5-Difluorophenylboronic acid is a valuable building block, as the incorporation of the 3,5-difluorophenyl moiety can enhance the metabolic stability, binding affinity, and other pharmacokinetic properties of drug candidates. However, its use can be challenging due to the electron-withdrawing nature of the fluorine atoms, which makes the boronic acid susceptible to protodeboronation under basic reaction conditions.[1]

The judicious selection of a palladium catalyst system is paramount for achieving high yields and reaction efficiency. This document provides a comprehensive guide to selecting appropriate palladium catalysts and detailed protocols for the successful Suzuki-Miyaura cross-coupling of 3,5-Difluorophenylboronic acid with various aryl halides.

Catalyst Selection and Performance

The choice of palladium catalyst and its ancillary ligand is critical for successful cross-coupling with 3,5-difluorophenylboronic acid. Modern, air- and moisture-stable palladium precatalysts, particularly those featuring bulky and electron-rich biarylphosphine ligands, have demonstrated high efficacy. These ligands facilitate the formation of the active, monoligated Pd(0) species required for the oxidative addition of the aryl halide and promote the subsequent steps of the catalytic cycle.

Below is a summary of commonly employed palladium catalyst systems and their performance in the Suzuki-Miyaura coupling of fluorinated arylboronic acids.

Catalyst System	Ligand	Key Features & Performance
Buchwald Precatalysts (G2, G3, G4)	XPhos, SPhos, tBuXPhos	Highly active and versatile, allowing for low catalyst loadings (0.1-2 mol%).[2] They are air- and moisture-stable, simplifying reaction setup.[2] These catalysts are effective for a broad range of aryl and heteroaryl chlorides and bromides. The use of a specialized precatalyst that rapidly generates the active XPhosPd(0) species at room temperature has been shown to be crucial for the successful coupling of unstable polyfluorophenylboronic acids.[3]
Pd₂(dba)₃	XPhos, SPhos, CyJohnPhos	A common palladium(0) source that requires in-situ formation of the active catalyst with a phosphine ligand. While effective, it may require higher catalyst loadings (e.g., 5 mol% Pd₂(dba)₃) and longer reaction times for challenging substrates.[4] The ligand-to-palladium ratio can be critical in minimizing side reactions like homocoupling.[4]
Pd(PPh₃)₄	Triphenylphosphine	A classical, widely used catalyst. However, triphenylphosphine is a less electron-rich and bulky ligand compared to modern biarylphosphines, which can result in lower reactivity and require harsher reaction conditions for challenging substrates.[5]
Ligandless Catalysts	None	Systems like Pd/C or Pd(OAc)₂ can be effective under certain conditions, particularly in aqueous media.[6] These offer the advantage of simplified purification but may have a more limited substrate scope and can be less efficient for electron-deficient boronic acids.

Experimental Protocols

The following are detailed protocols for the Suzuki-Miyaura cross-coupling of 3,5-difluorophenylboronic acid with an aryl halide using different palladium catalyst systems. These protocols are general guidelines and may require optimization for specific substrates.

Protocol 1: Using a Buchwald Precatalyst (e.g., XPhos Pd G3)

This protocol is recommended for its high efficiency and broad applicability.

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv)

• 3,5-Difluorophenylboronic acid (1.2 - 1.5 equiv)

• XPhos Pd G3 (or other Buchwald G3 precatalyst) (1-2 mol%)

• Potassium phosphate (K₃PO₄) or Cesium carbonate (Cs₂CO₃) (2.0 - 3.0 equiv)

• Anhydrous and degassed solvent (e.g., 1,4-Dioxane/water 4:1, or THF/water 4:1)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To an oven-dried reaction vessel equipped with a magnetic stir bar, add the aryl halide, 3,5-difluorophenylboronic acid, base, and the palladium precatalyst.

• Seal the vessel with a septum and purge with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Add the degassed solvent mixture via syringe.

• Stir the reaction mixture at the desired temperature (typically room temperature to 80 °C) and monitor the progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

Protocol 2: Using Pd₂(dba)₃ with a Phosphine Ligand (e.g., SPhos)

This protocol is a more traditional approach that can be cost-effective.

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv)

• 3,5-Difluorophenylboronic acid (1.5 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2.5 mol%)

• SPhos (or other suitable phosphine ligand) (5.5 mol%)

• Potassium carbonate (K₂CO₃) (2.2 equiv)

• Anhydrous and degassed solvent mixture (e.g., THF/Toluene/Water 3:3:1)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• In an oven-dried Schlenk flask, dissolve Pd₂(dba)₃ and the phosphine ligand in the organic solvent mixture under an inert atmosphere. Stir for 15-20 minutes to allow for the formation of the active catalyst.

• To this mixture, add the aryl halide, 3,5-difluorophenylboronic acid, and the base.

• Heat the reaction mixture to the desired temperature (typically 90-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• After completion, cool the reaction to room temperature.

• Follow the work-up and purification steps as described in Protocol 1.

Protocol 3: Ligandless Suzuki-Miyaura Coupling

This protocol offers a simplified setup and purification process.

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv)

• 3,5-Difluorophenylboronic acid (1.2 equiv)

• Palladium on carbon (Pd/C, 10 wt%) or Palladium(II) acetate (Pd(OAc)₂) (2-5 mol%)

• Potassium carbonate (K₂CO₃) or Sodium carbonate (Na₂CO₃) (2.0 equiv)

• Solvent (e.g., Water, or a mixture of an organic solvent and water)

• Standard laboratory glassware

Procedure:

• To a reaction vessel, add the aryl halide, 3,5-difluorophenylboronic acid, base, and the palladium catalyst.

• Add the solvent. If using an organic solvent, it should be degassed.

• Stir the mixture vigorously at the desired temperature (typically 80-100 °C).

• Monitor the reaction progress.

• Upon completion, cool the mixture and filter off the heterogeneous catalyst (if using Pd/C).

• Follow the work-up and purification steps as described in Protocol 1.

Visualizing the Process

To better understand the experimental logic and the underlying chemical transformation, the following diagrams are provided.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A generalized experimental workflow for the Suzuki-Miyaura cross-coupling.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. diva-portal.org [diva-portal.org]
• 6. Heterogeneous Pd/C-catalyzed ligand-free, room-temperature Suzuki-Miyaura coupling reactions in aqueous media - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Biaryl Compounds Using 3,5-Difluorophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of biaryl scaffolds is a fundamental transformation in organic chemistry, with broad applications in the development of pharmaceuticals, agrochemicals, and advanced materials. The introduction of fluorine atoms into these structures can significantly enhance molecular properties such as metabolic stability, lipophilicity, and binding affinity. 3,5-Difluorophenylboronic acid has emerged as a crucial building block for the facile introduction of the 3,5-difluorophenyl moiety, a common structural motif in many biologically active compounds.

These application notes provide detailed protocols and a summary of reaction conditions for the synthesis of biaryl compounds utilizing 3,5-Difluorophenylboronic acid, primarily through the Suzuki-Miyaura cross-coupling reaction. The information presented is intended to guide researchers in developing robust and efficient synthetic routes to novel biaryl compounds. The unique electronic properties of 3,5-difluorophenylboronic acid, stemming from the two electron-withdrawing fluorine atoms, can lead to enhanced reactivity and selectivity in cross-coupling reactions.

Key Applications

3,5-Difluorophenylboronic acid is a versatile reagent with numerous applications in organic synthesis, including:

• Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of novel therapeutic agents. The 3,5-difluorophenyl group can improve the pharmacokinetic profile of drug candidates.[1]

• Agrochemical Development: This building block is utilized in the creation of advanced pesticides and herbicides with improved efficacy.

• Materials Science: It is used in the synthesis of specialized polymers and functional materials with tailored electronic properties.

• Suzuki-Miyaura Cross-Coupling Reactions: It is a primary reactant for the formation of carbon-carbon bonds to create complex biaryl structures.[2]

• Honokiol Analog Synthesis: It is used as a reactant in the synthesis of honokiol analogs, which have shown potential as angiogenesis inhibitors.[2]

Data Presentation: Suzuki-Miyaura Coupling of 3,5-Difluorophenylboronic Acid

The following table summarizes the reaction conditions and yields for the Suzuki-Miyaura cross-coupling of 3,5-Difluorophenylboronic acid with various aryl halides. This data is compiled from scientific literature and provides a starting point for reaction optimization.

Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
2,3,5,6-Tetrafluoroiodobenzene	Pd₂(dba)₃ (5)	CyJohnPhos (15)	Na₂CO₃	THF/Toluene/H₂O	95	60	88
2,3,5,6-Tetrafluoroiodobenzene	Pd₂(dba)₃ (5)	XPhos (15)	Na₂CO₃	THF/Toluene/H₂O	95	60	31
2,3,5,6-Tetrafluoroiodobenzene	Pd₂(dba)₃ (5)	SPhos (15)	Na₂CO₃	THF/Toluene/H₂O	95	60	38
2,3,5,6-Tetrafluoroiodobenzene	Pd₂(dba)₃ (5)	RuPhos (15)	Na₂CO₃	THF/Toluene/H₂O	95	60	40

Data sourced from "Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates".[3]

Experimental Protocols

General Protocol for Suzuki-Miyaura Cross-Coupling Reaction

This protocol is a general guideline for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 3,5-Difluorophenylboronic acid with an aryl halide. Reaction conditions should be optimized for each specific substrate.

Materials:

• 3,5-Difluorophenylboronic acid (1.2 - 1.5 equivalents)

• Aryl halide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃, 1-5 mol%)

• Ligand (if required, e.g., XPhos, SPhos, 2-10 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2-3 equivalents)

• Anhydrous and degassed solvent (e.g., Toluene, 1,4-Dioxane, THF, DMF)

• Degassed water (if using a biphasic system)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask or reaction vial, add the aryl halide, 3,5-Difluorophenylboronic acid, palladium catalyst, ligand (if used), and base.

• Seal the flask with a septum and purge with an inert gas for 10-15 minutes.

• Add the degassed solvent(s) via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired biaryl compound.

Mandatory Visualizations

Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow for Biaryl Synthesis

References

• 1. Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cas 156545-07-2,3,5-Difluorophenylboronic acid | lookchem [lookchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Synthesis and Evaluation of Glucokinase Activators Utilizing 3,5-Difluorophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucokinase (GK), a key enzyme in glucose homeostasis, acts as a glucose sensor in pancreatic β-cells and hepatocytes, regulating insulin secretion and hepatic glucose metabolism, respectively.[1] Small molecule glucokinase activators (GKAs) represent a promising therapeutic strategy for the treatment of type 2 diabetes mellitus (T2DM) by enhancing glucose-stimulated insulin release and promoting hepatic glucose uptake.[2][3] Among the various scaffolds investigated for GK activation, N-thiazol-2-yl-benzamides have emerged as a potent class of allosteric activators.[3][4]

The incorporation of fluorine atoms into metabolically labile positions of drug candidates is a common strategy to enhance metabolic stability and improve pharmacokinetic profiles. The 3,5-difluorophenyl moiety, in particular, has been explored in medicinal chemistry to modulate the electronic and lipophilic properties of bioactive molecules. This document provides detailed protocols for the synthesis of a glucokinase activator featuring a 3,5-difluorophenyl group, specifically N-(thiazol-2-yl)-3,5-difluorobenzamide, and the subsequent in vitro evaluation of its activity.

Synthesis of a Glucokinase Activator Using 3,5-Difluorophenylboronic Acid

While a direct Suzuki-Miyaura coupling of 3,5-difluorophenylboronic acid to a pre-formed benzamide is a plausible route, a more common and often higher-yielding approach involves the synthesis of the corresponding benzoic acid followed by amide coupling. The following protocol details the synthesis of N-(thiazol-2-yl)-3,5-difluorobenzamide.

Protocol 1: Synthesis of 3,5-Difluorobenzoic Acid

A detailed protocol for the synthesis of 3,5-difluorobenzoic acid can be adapted from established procedures for the oxidation of corresponding benzaldehydes or Grignard carboxylation of the aryl halide. For the purpose of these notes, we will assume the commercial availability of 3,5-difluorobenzoic acid.

Protocol 2: Synthesis of N-(thiazol-2-yl)-3,5-difluorobenzamide

This protocol describes the amide coupling reaction between 3,5-difluorobenzoic acid and 2-aminothiazole.

Materials:

• 3,5-Difluorobenzoic acid

• 2-Aminothiazole

• Thionyl chloride (SOCl₂)

• Pyridine

• Dry Dichloromethane (DCM)

• 10% Sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• Acid Chloride Formation: To a solution of 3,5-difluorobenzoic acid (1.0 mmol) in dry DCM (10 mL) under an inert atmosphere (e.g., nitrogen or argon), add thionyl chloride (1.2 mmol) dropwise at 0 °C. Add a catalytic amount of dry DMF. Allow the reaction mixture to warm to room temperature and then reflux for 2 hours. The progress of the reaction can be monitored by the cessation of gas evolution.

• Removal of Excess Thionyl Chloride: After the reaction is complete, remove the excess thionyl chloride and DCM under reduced pressure. The resulting crude 3,5-difluorobenzoyl chloride is used in the next step without further purification.

• Amide Coupling: Dissolve the crude 3,5-difluorobenzoyl chloride in dry DCM (10 mL) and cool to 0 °C. In a separate flask, dissolve 2-aminothiazole (1.0 mmol) in dry DCM (5 mL) and add pyridine (1.2 mmol). Add the solution of 2-aminothiazole and pyridine dropwise to the stirred solution of the acid chloride at 0 °C.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, wash the reaction mixture with 10% NaHCO₃ solution (2 x 15 mL) and then with brine (15 mL). Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the pure N-(thiazol-2-yl)-3,5-difluorobenzamide.

• Characterization: The structure and purity of the final compound should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

In Vitro Glucokinase Activation Protocol

The activity of the synthesized glucokinase activator is determined using a coupled enzyme assay that measures the rate of glucose-6-phosphate (G6P) production. The production of G6P is coupled to the reduction of NADP⁺ to NADPH by glucose-6-phosphate dehydrogenase (G6PDH), and the increase in NADPH is monitored spectrophotometrically at 340 nm.

Materials:

• Recombinant human glucokinase

• Glucose-6-phosphate dehydrogenase (G6PDH)

• D-Glucose

• Adenosine triphosphate (ATP)

• Nicotinamide adenine dinucleotide phosphate (NADP⁺)

• Magnesium chloride (MgCl₂)

• Dithiothreitol (DTT)

• HEPES buffer (pH 7.4)

• Synthesized glucokinase activator (dissolved in DMSO)

• 96-well microplate

• Spectrophotometer plate reader

Protocol 3: Glucokinase Activation Assay

• Reaction Buffer Preparation: Prepare a reaction buffer containing 25 mM HEPES (pH 7.4), 50 mM KCl, 5 mM MgCl₂, 1 mM DTT, and 1 mM ATP.

• Assay Plate Preparation: Add the reaction buffer to the wells of a 96-well microplate.

• Compound Addition: Add the synthesized glucokinase activator at various concentrations (typically in a serial dilution) to the wells. Include a DMSO-only control (vehicle).

• Enzyme and Substrate Addition: Add recombinant human glucokinase, G6PDH, and NADP⁺ to each well.

• Reaction Initiation: Initiate the reaction by adding a solution of D-glucose. For EC₅₀ determination, a fixed concentration of glucose (e.g., 5 mM) is typically used.

• Data Acquisition: Immediately begin monitoring the increase in absorbance at 340 nm at regular intervals (e.g., every 30 seconds) for 10-15 minutes using a plate reader.

• Data Analysis: Calculate the initial reaction rates (V₀) from the linear portion of the absorbance versus time plot. Plot the reaction rates against the logarithm of the compound concentrations and fit the data to a four-parameter logistic equation to determine the EC₅₀ value (the concentration of the activator that produces 50% of the maximal response).

Data Presentation

The potency of various glucokinase activators is summarized in the table below, providing a comparative overview of their half-maximal effective concentrations (EC₅₀).

Glucokinase Activator	EC₅₀ (nM)	Glucose Concentration (mM)	Reference
RO-28-1675	54	Not Specified	[5]
AM-2394	60	5	[5]
AZD1656	60	Not Specified	[5]
MK-0941	65	10	[5]
GKA50	33	5	[5]
Globalagliatin (LY2608204)	42	Not Specified	[5]
AR453588	42	Not Specified	[5]
Nerigliatin (PF-04937319)	154,400	Not Specified	[5]

Structure-Activity Relationship (SAR)

The development of potent and selective glucokinase activators has been guided by extensive structure-activity relationship studies. For the N-thiazol-2-yl-benzamide scaffold, several key structural features have been identified as crucial for activity. The thiazole ring is believed to interact with key amino acid residues in the allosteric binding site of the glucokinase enzyme.

The substitution pattern on the benzamide phenyl ring significantly influences the potency and pharmacokinetic properties of the activators. The introduction of fluorine atoms, as in the case of the 3,5-difluorophenyl moiety, is a well-established strategy in medicinal chemistry to enhance metabolic stability and modulate electronic properties, which can impact binding affinity.[6] The electron-withdrawing nature of the fluorine atoms can influence the acidity of the amide proton and the overall conformation of the molecule, potentially leading to more favorable interactions with the enzyme's binding pocket. Further studies with a series of fluorinated and non-fluorinated analogs would be necessary to precisely delineate the contribution of the 3,5-difluoro substitution to the glucokinase activating potency.

Visualizations

Caption: Glucokinase activation pathway in pancreatic β-cells.

Caption: Synthetic workflow for the target glucokinase activator.

Caption: Experimental workflow for the in vitro glucokinase activation assay.

References

• 1. New-Generation Glucokinase Activators: Potential Game-Changers in Type 2 Diabetes Treatment | MDPI [mdpi.com]
• 2. Development of antidiabetic drugs from benzamide derivatives as glucokinase activator: A computational approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of cycloalkyl-fused N-thiazol-2-yl-benzamides as tissue non-specific glucokinase activators: Design, synthesis, and biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis and biological evaluation of novel thiazol-2-yl benzamide derivatives as glucokinase activators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Structure-Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid-β Aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 3,5-Difluorophenylboronic Acid in the Synthesis of Advanced Liquid Crystal Materials

Introduction

3,5-Difluorophenylboronic acid is a crucial building block in the synthesis of advanced liquid crystalline materials. The incorporation of the 3,5-difluorophenyl moiety into the molecular core of a liquid crystal has a profound impact on its mesomorphic and electro-optical properties. The two fluorine atoms, due to their high electronegativity, introduce a strong dipole moment perpendicular to the long axis of the molecule. This is a key feature for engineering materials with negative dielectric anisotropy (Δε < 0), which are essential for vertically aligned (VA) liquid crystal displays (LCDs). Furthermore, the presence of these lateral fluorine atoms can disrupt molecular packing, leading to a lower melting point and a broader nematic phase range. The primary synthetic route for incorporating this moiety is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a versatile and widely used method for forming carbon-carbon bonds.

Core Application: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling reaction is the cornerstone for the application of 3,5-difluorophenylboronic acid in liquid crystal synthesis. This reaction facilitates the formation of a C-C bond between the 3,5-difluorophenyl group and another aromatic core, typically an aryl halide or triflate. This method is favored for its mild reaction conditions, tolerance to a wide range of functional groups, and the commercial availability of the boronic acid reagent. The resulting biaryl or polyaryl structures form the rigid core of the liquid crystal molecules.

Physicochemical Properties and Advantages

The introduction of the 3,5-difluorophenyl group into a liquid crystal structure imparts several advantageous properties:

• Negative Dielectric Anisotropy (Δε): The two lateral fluorine atoms generate a strong dipole moment that is perpendicular to the principal molecular axis, which is a critical requirement for liquid crystals used in VA-LCDs.

• Low Viscosity: The lateral fluorine substitution can lead to a reduction in intermolecular interactions, resulting in lower rotational viscosity and faster switching times in display applications.

• Broad Mesophase Range: The disruption of crystal packing by the fluorine atoms often leads to lower melting points and can stabilize the liquid crystalline phase over a wider temperature range.

• Chemical Stability: The carbon-fluorine bond is exceptionally strong, contributing to the overall chemical and thermal stability of the final liquid crystal material.

Quantitative Data Summary

The following tables summarize typical reaction conditions for the synthesis of a biphenyl liquid crystal using a Suzuki-Miyaura coupling reaction and the resulting mesomorphic properties.

Table 1: Representative Suzuki-Miyaura Coupling Reaction Parameters

Parameter	Value/Condition	Source
Aryl Halide	1-Bromo-4-alkylbenzene	[1]
Boronic Acid	3,5-Difluorophenylboronic Acid	[2]
Catalyst	Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))	General Protocol
Base	K₂CO₃ (Potassium Carbonate)	General Protocol
Solvent	Toluene/Water or Dioxane/Water	General Protocol
Temperature	80-110 °C	General Protocol
Reaction Time	12-24 hours	General Protocol
Yield	85-95% (Typical)	[2]

Table 2: Mesomorphic Properties of a Representative 4-Alkyl-3',5'-difluorobiphenyl Liquid Crystal

Property	Value	Source
Phase Transitions (°C)	Cr → N: 35, N → I: 85	Analogous Compound Data
Dielectric Anisotropy (Δε) at 25°C	-2.5 to -4.0 (Estimated)	[3]
Birefringence (Δn) at 589 nm, 25°C	0.10 - 0.15 (Estimated)	[3]

Note: The data in Table 2 is based on typical values for analogous laterally difluorinated biphenyl liquid crystals, as specific data for a 4-alkyl-3',5'-difluorobiphenyl was not available in the searched literature.

Experimental Protocols

Protocol 1: Synthesis of 4-Alkyl-3',5'-difluorobiphenyl via Suzuki-Miyaura Coupling

This protocol describes a general procedure for the synthesis of a 4-alkyl-3',5'-difluorobiphenyl, a common core structure in liquid crystals, using 3,5-difluorophenylboronic acid and a 1-bromo-4-alkylbenzene.

Materials:

• 3,5-Difluorophenylboronic acid (1.2 equivalents)

• 1-Bromo-4-alkylbenzene (1.0 equivalent)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.02 equivalents)

• Anhydrous Potassium Carbonate (K₂CO₃) (2.0 equivalents)

• Toluene (degassed)

• Water (degassed)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

• Round-bottom flask or Schlenk tube

• Reflux condenser

• Magnetic stirrer with hotplate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry round-bottom flask or Schlenk tube, add 3,5-difluorophenylboronic acid, 1-bromo-4-alkylbenzene, and potassium carbonate.

• Inert Atmosphere: Seal the flask, and then evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.

• Catalyst Addition: Under a positive pressure of the inert gas, add the tetrakis(triphenylphosphine)palladium(0) catalyst to the flask.

• Solvent Addition: Add degassed toluene and degassed water (typically in a 4:1 to 10:1 ratio) to the flask via syringe.

• Reaction: Stir the mixture vigorously and heat to reflux (typically 80-110 °C) for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.

• Extraction: Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to obtain the pure 4-alkyl-3',5'-difluorobiphenyl.

Protocol 2: Characterization of Mesomorphic Properties

1. Polarized Optical Microscopy (POM):

• Place a small amount of the purified compound on a clean glass slide.

• Cover with a coverslip.

• Place the slide on a hot stage equipped with a temperature controller.

• Position the hot stage on the polarizing microscope.

• Heat the sample above its clearing point (the temperature at which it becomes an isotropic liquid) to erase any thermal history.

• Cool the sample at a controlled rate (e.g., 5 °C/min) and observe the formation of liquid crystalline textures through the crossed polarizers.

• Record the temperatures at which phase transitions occur.

2. Differential Scanning Calorimetry (DSC):

• Accurately weigh a small amount of the sample (2-5 mg) into an aluminum DSC pan and seal it.

• Place the sample pan and an empty reference pan into the DSC instrument.

• Heat the sample to a temperature above its clearing point at a controlled rate (e.g., 10 °C/min).

• Cool the sample at the same rate to a temperature below its melting point.

• Perform a second heating scan at the same rate.

• The phase transition temperatures are determined from the peaks in the heat flow curve from the second heating scan.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols for C-C Bond Formation with 3,5-Difluorophenylboronic Acid and Heteroaryl Halides

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance. This palladium-catalyzed reaction between an organoboron compound, such as a boronic acid, and an organohalide is a key transformation in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

3,5-Difluorophenylboronic acid has emerged as a valuable building block in medicinal chemistry and drug discovery. The incorporation of the 3,5-difluorophenyl moiety into molecules can significantly enhance their metabolic stability, binding affinity, and lipophilicity. These application notes provide detailed protocols and guidelines for the successful Suzuki-Miyaura coupling of 3,5-difluorophenylboronic acid with a variety of heteroaryl halides, which are prevalent structural motifs in biologically active compounds.

The electron-withdrawing nature of the two fluorine atoms in 3,5-difluorophenylboronic acid can influence its reactivity, often leading to faster transmetalation steps in the catalytic cycle. However, it can also increase the propensity for side reactions like protodeboronation under certain basic conditions. Therefore, careful optimization of reaction parameters is crucial for achieving high yields and purity.

Data Presentation: Representative Suzuki-Miyaura Couplings

The following table summarizes typical reaction conditions for the Suzuki-Miyaura coupling of 3,5-difluorophenylboronic acid with various classes of heteroaryl halides. The yields are illustrative and may vary depending on the specific substrate and reaction scale.

Entry	Heteroaryl Halide (1.0 equiv)	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Product	Yield (%)
1	2-Bromopyridine	Pd₂(dba)₃ (2.5)	XPhos (7.5)	Na₂CO₃ (2.2)	Toluene/THF/H₂O (3:3:1)	95	16	2-(3,5-Difluorophenyl)pyridine	75-90
2	3-Bromopyridine	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2.0)	1,4-Dioxane/H₂O (4:1)	100	12	3-(3,5-Difluorophenyl)pyridine	80-95
3	4-Chloropyrimidine	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2.0)	DME/H₂O (3:1)	85	18	4-(3,5-Difluorophenyl)pyrimidine	65-80
4	2-Chloropyrazine	PdCl₂(dppf) (3)	-	Cs₂CO₃ (2.0)	DMF/H₂O (5:1)	110	10	2-(3,5-Difluorophenyl)pyrazine	70-85
5	5-Bromothiophene-2-carboxaldehyde	Pd(OAc)₂ (2)	PPh₃ (4)	Na₂CO₃ (2.0)	Toluene/EtOH/H₂O (2:1:1)	80	24	5-(3,5-Difluorophenyl)thiophene-2-carboxaldehyde	80-92

Experimental Protocols

General Protocol for Palladium-Catalyzed Suzuki-Miyaura Coupling

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 3,5-Difluorophenylboronic acid (1.2 - 1.5 equivalents)

• Heteroaryl halide (1.0 equivalent)

• Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂, Pd(PPh₃)₄, PdCl₂(dppf))

• Phosphine ligand (if required, e.g., XPhos, SPhos, PPh₃)

• Base (e.g., Na₂CO₃, K₂CO₃, K₃PO₄, Cs₂CO₃) (2.0 - 2.5 equivalents)

• Anhydrous and degassed solvent (e.g., Toluene, 1,4-Dioxane, THF, DME, DMF)

• Degassed water

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for anhydrous reactions

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add the heteroaryl halide (1.0 equiv.), 3,5-difluorophenylboronic acid (1.2-1.5 equiv.), the base (2.0-2.5 equiv.), the palladium catalyst, and the phosphine ligand (if applicable).

• Inert Atmosphere: Seal the flask with a septum or cap and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes. This can be done by evacuating and backfilling the flask three times.

• Solvent Addition: Add the degassed organic solvent and degassed water via syringe to the reaction mixture.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl or heteroaryl product.

Notes on Optimization:

• Catalyst and Ligand: For challenging couplings, particularly with less reactive heteroaryl chlorides, the use of more active catalyst systems such as palladacycle precatalysts (e.g., G3-XPhos) or bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) may be beneficial.[1]

• Base: The choice of base is critical. While carbonates like Na₂CO₃ and K₂CO₃ are commonly used, stronger bases like K₃PO₄ may be more effective for certain substrates. The instability of fluorinated phenylboronic acids under strongly basic conditions should be considered, as it can lead to protodeboronation.[1]

• Solvent: A mixture of an organic solvent and water is typically employed to dissolve both the organic substrates and the inorganic base. The ratio of organic solvent to water may need to be optimized.

• Temperature: Reaction temperatures typically range from 80 to 110 °C. Higher temperatures may be required for less reactive halides but can also lead to increased side product formation.

Visualizations

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ligand Effects in Suzuki Reactions of 3,5-Difluorophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance. 3,5-Difluorophenylboronic acid is a valuable building block, as the introduction of the 3,5-difluorophenyl moiety can enhance the metabolic stability, lipophilicity, and binding affinity of target molecules in drug discovery and materials science. However, as an electron-deficient substrate, 3,5-difluorophenylboronic acid is susceptible to side reactions such as protodeboronation under basic conditions, making the choice of reaction parameters, particularly the ligand, critical for a successful outcome.[1][2][3] This document provides a detailed overview of ligand effects, experimental protocols, and comparative data to guide the optimization of Suzuki reactions involving this important reagent.

The efficacy of the Suzuki-Miyaura coupling is profoundly influenced by the choice of ligand coordinated to the palladium catalyst. The ligand's steric and electronic properties play a crucial role in the key steps of the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[4][5] For electron-deficient boronic acids like 3,5-difluorophenylboronic acid, a judicious choice of ligand is paramount to achieve high yields and minimize unwanted side products.

Ligand Selection and Performance

The selection of an appropriate ligand is critical for a successful Suzuki-Miyaura coupling of 3,5-difluorophenylboronic acid. Bulky, electron-rich phosphine ligands, such as the Buchwald biaryl phosphine ligands (e.g., XPhos, SPhos, RuPhos), are often employed to enhance catalyst activity and stability.[6] These ligands facilitate the oxidative addition of the aryl halide to the palladium(0) center and promote the final reductive elimination step to yield the biaryl product.[4][7] N-Heterocyclic carbene (NHC) ligands have also emerged as powerful alternatives to phosphines, offering strong σ-donation that leads to highly stable palladium complexes.[5][8]

Comparative Data of Ligand Performance

The following tables summarize the performance of various ligands in Suzuki-Miyaura coupling reactions involving electron-deficient fluorinated arylboronic acids. It is important to note that direct comparisons should be made with caution when reaction conditions differ.

Table 1: Ligand Screening for the Suzuki Coupling of 2,3,4,5-Tetrafluoro-1-iodobenzene with 3,4,5-Trifluorophenylboronic Acid [4]

Reaction Conditions: 1 equiv. aryl iodide, 1.2 equiv. boronic acid, 2.2 equiv. Na₂CO₃, 5 mol % Pd₂(dba)₃, 15 mol % ligand, in a THF/toluene/H₂O (3:3:1) mixture at 95 °C for 60 h.

Entry	Ligand	Yield (%)	Homocoupling of Boronic Acid (%)
1	XPhos	85	0
2	SPhos	90	0
3	RuPhos	63	0
4	BrettPhos	84	0
5	CPhos	68	0
6	CyJohnPhos	40	0
7	DavePhos	58	>2
8	MePhos	0	-
9	PCy₂Ph	83	0
10	PCy₃	78	>2

Table 2: Performance of Selected Ligands in Suzuki Couplings of Various Fluorinated Boronic Acids

| Aryl Halide | Boronic Acid | Ligand | Base | Solvent | Temp. (°C) | Time (h) | Yield (%) | Reference | |---|---|---|---|---|---|---|---| | 2,3,5-Trifluoro-4-iodopyridine | 3,5-Difluorophenylboronic acid | XPhos | Na₂CO₃ | THF/Toluene/H₂O | 95 | 16 | 65 |[4] | | 4-Chlorobenzonitrile | 1H-Pyrazol-4-yltrifluoroborate | RuPhos | Na₂CO₃ | n-Butanol | 100 | 24 | 93 |[5] | | 4-Chloroanisole | 2,6-Difluorophenylboronic acid | XPhos | K₃PO₄ | THF/H₂O | RT | 0.5 | >95 |[9] | | 1-Naphthyl sulfamate | 4-Methoxyphenylboronic acid | XPhos | K₂CO₃ | Toluene/Methanol | RT | 12 | 99 |[10] |

Experimental Protocols

The following protocols are provided as a general guide and should be optimized for specific substrates and reaction scales.

Protocol 1: General Procedure for Ligand Screening in the Suzuki Coupling of 3,5-Difluorophenylboronic Acid

This protocol is adapted from a ligand screening study of related fluorinated substrates.[4]

Materials:

• Aryl halide (e.g., 1-bromo-4-methoxybenzene) (1.0 equiv)

• 3,5-Difluorophenylboronic acid (1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃) (5 mol %)

• Phosphine ligand (e.g., XPhos, SPhos, etc.) (15 mol %)

• Base (e.g., Na₂CO₃) (2.2 equiv)

• Degassed solvents: THF, Toluene, and Water

• Anhydrous sodium sulfate

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To an oven-dried Schlenk tube containing a magnetic stir bar, add the aryl halide (1.0 equiv), 3,5-difluorophenylboronic acid (1.2 equiv), sodium carbonate (2.2 equiv), the palladium precatalyst (5 mol %), and the phosphine ligand (15 mol %).

• Seal the Schlenk tube with a rubber septum, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent mixture (THF/Toluene/H₂O in a 3:3:1 ratio) via syringe.

• Place the reaction vessel in a preheated oil bath at 95 °C and stir vigorously for the desired reaction time (e.g., 16-60 hours).

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent such as ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

Protocol 2: Room-Temperature Suzuki Coupling of an Aryl Chloride with an Unstable Fluorinated Boronic Acid

This protocol is adapted from a procedure developed for the rapid coupling of unstable boronic acids.[9]

Materials:

• Aryl chloride (e.g., 4-chloroanisole) (1.0 equiv)

• 3,5-Difluorophenylboronic acid (1.5 equiv)

• Palladium precatalyst (e.g., XPhos Pd G2) (2 mol %)

• Base (e.g., K₃PO₄, 0.5 M aqueous solution) (3.0 equiv)

• Degassed THF

• Anhydrous sodium sulfate

Procedure:

• In a glovebox, add the aryl chloride (1.0 equiv), 3,5-difluorophenylboronic acid (1.5 equiv), and the palladium precatalyst (2 mol %) to a reaction vial equipped with a stir bar.

• Add the degassed THF, followed by the aqueous potassium phosphate solution.

• Seal the vial and stir the reaction mixture at room temperature.

• Monitor the reaction for completion (typically within 30 minutes to a few hours).

• Once complete, dilute the reaction with ethyl acetate and water.

• Separate the layers, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by column chromatography.

Visualizing the Suzuki-Miyaura Coupling

The following diagrams illustrate the fundamental catalytic cycle and a typical experimental workflow for the Suzuki-Miyaura reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A generalized experimental workflow for the Suzuki-Miyaura reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Sonication-Enhanced Suzuki–Miyaura Cross-Coupling for Efficient Diflunisal Production: A Combined Experimental and Theoretical Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tcichemicals.com [tcichemicals.com]
• 4. Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine [beilstein-journals.org]
• 7. researchgate.net [researchgate.net]
• 8. Efficient Suzuki-Miyaura coupling of (hetero)aryl chlorides with thiophene- and furanboronic acids in aqueous n-butanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Pd-Catalyzed Suzuki–Miyaura and Hiyama–Denmark Couplings of Aryl Sulfamates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Microwave-Assisted Suzuki Coupling with 3,5-Difluorophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile tool in modern organic synthesis, enabling the formation of carbon-carbon bonds, particularly for the synthesis of biaryl compounds. This methodology is of paramount importance in medicinal chemistry and drug development, where the biaryl motif is a common scaffold in a wide array of therapeutic agents. The use of fluorinated building blocks, such as 3,5-difluorophenylboronic acid, is of particular interest as the incorporation of fluorine atoms can significantly modulate the physicochemical and biological properties of molecules, including metabolic stability, lipophilicity, and binding affinity.[1]

Microwave-assisted organic synthesis has emerged as a transformative technology, dramatically accelerating reaction times, often leading to increased yields and improved reaction profiles.[2][3] These advantages are particularly evident in palladium-catalyzed cross-coupling reactions. This document provides detailed application notes and protocols for the microwave-assisted Suzuki-Miyaura coupling of 3,5-difluorophenylboronic acid with various aryl halides.

Advantages of Microwave-Assisted Suzuki Coupling

• Rapid Reaction Times: Microwave irradiation can reduce reaction times from hours to minutes.[2]

• Improved Yields: Rapid heating and precise temperature control can minimize the formation of byproducts, leading to higher isolated yields.

• Enhanced Reproducibility: Dedicated microwave reactors offer precise control over reaction parameters, ensuring consistent results.

• Access to Novel Chemical Space: The ability to rapidly screen various substrates and reaction conditions accelerates the discovery of new chemical entities.

Reaction Scheme

The general scheme for the Suzuki-Miyaura coupling of an aryl halide with 3,5-difluorophenylboronic acid is depicted below:

Caption: General reaction scheme for Suzuki-Miyaura coupling.

Data Presentation

The following tables summarize typical reaction conditions and representative yields for the microwave-assisted Suzuki coupling of 3,5-difluorophenylboronic acid with various aryl halides. It is important to note that optimal conditions may vary depending on the specific substrates used.

Table 1: Optimization of Reaction Conditions

Entry	Parameter Varied	Conditions	Yield (%)	Notes
1	Catalyst	Pd(PPh₃)₄ (2 mol%), K₂CO₃, Dioxane/H₂O (4:1), 120°C, 15 min	Good	A versatile and commonly used catalyst.
2	PdCl₂(dppf) (2 mol%), K₂CO₃, Dioxane/H₂O (4:1), 120°C, 15 min	Excellent	Often provides higher yields for challenging substrates.
3	Pd(OAc)₂/SPhos (2 mol%), K₂CO₃, Dioxane/H₂O (4:1), 120°C, 15 min	Excellent	Buchwald ligands are highly effective for Suzuki couplings.
4	Base	PdCl₂(dppf) (2 mol%), Cs₂CO₃, Dioxane/H₂O (4:1), 120°C, 15 min	Excellent	A stronger base, can be beneficial for less reactive halides.
5	PdCl₂(dppf) (2 mol%), K₃PO₄, Dioxane/H₂O (4:1), 120°C, 15 min	Good	Another effective base for Suzuki reactions.
6	Solvent	PdCl₂(dppf) (2 mol%), K₂CO₃, Toluene/H₂O (4:1), 120°C, 15 min	Moderate	Solvent choice can significantly impact yield.[4]
7	PdCl₂(dppf) (2 mol%), K₂CO₃, EtOH/H₂O (1:1), 120°C, 15 min	Good	Aqueous ethanol is a greener solvent option.[4]
8	Temperature	PdCl₂(dppf) (2 mol%), K₂CO₃, Dioxane/H₂O (4:1), 100°C, 15 min	Good	Lower temperatures may be sufficient for activated halides.[2]
9	PdCl₂(dppf) (2 mol%), K₂CO₃, Dioxane/H₂O (4:1), 140°C, 15 min	Good	Higher temperatures may be required for less reactive halides.[2]

Table 2: Substrate Scope with Optimized Conditions

Optimized Conditions: PdCl₂(dppf) (2 mol%), K₂CO₃ (2.0 equiv.), Dioxane/H₂O (4:1), 120°C, 15 min.

Entry	Aryl Halide	Product	Representative Yield (%)
1	4-Bromoanisole	4-Methoxy-3',5'-difluorobiphenyl	95
2	4-Bromotoluene	4-Methyl-3',5'-difluorobiphenyl	92
3	4-Bromobenzonitrile	4-Cyano-3',5'-difluorobiphenyl	88
4	1-Bromo-4-(trifluoromethyl)benzene	4-(Trifluoromethyl)-3',5'-difluorobiphenyl	85
5	3-Bromopyridine	3-(3',5'-Difluorophenyl)pyridine	90
6	2-Chloropyridine	2-(3',5'-Difluorophenyl)pyridine	75
7	4-Iodoacetophenone	4-Acetyl-3',5'-difluorobiphenyl	96

Experimental Protocols

General Protocol for Microwave-Assisted Suzuki Coupling

This protocol provides a general procedure that can be adapted for various aryl halides.

Materials:

• Aryl halide (1.0 equiv)

• 3,5-Difluorophenylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., PdCl₂(dppf), 1-5 mol%)

• Base (e.g., K₂CO₃, 2.0-3.0 equiv)

• Anhydrous and degassed solvent (e.g., 1,4-Dioxane/Water, 4:1)

• Microwave reactor vials with stir bars

• Inert gas (Argon or Nitrogen)

Procedure:

• To a microwave reactor vial equipped with a magnetic stir bar, add the aryl halide (e.g., 0.5 mmol), 3,5-difluorophenylboronic acid (e.g., 0.6 mmol), palladium catalyst (e.g., 0.01 mmol), and base (e.g., 1.0 mmol).

• Seal the vial with a cap and purge with an inert gas for 5-10 minutes.

• Add the degassed solvent system (e.g., 5 mL of 4:1 1,4-Dioxane/Water) via syringe.

• Place the vial in the microwave reactor.

• Irradiate the reaction mixture at the desired temperature (e.g., 120°C) for the specified time (e.g., 15 minutes).

• After the reaction is complete, allow the vial to cool to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate, 20 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with the organic solvent (2 x 10 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 3,5-difluorobiphenyl derivative.

Mandatory Visualization

Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the generally accepted mechanism of the Suzuki-Miyaura cross-coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Experimental Workflow

The following diagram outlines the general workflow for performing a microwave-assisted Suzuki coupling reaction.

Caption: General workflow for microwave-assisted Suzuki coupling.

References

• 1. nbinno.com [nbinno.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Microwave-Assisted Synthesis of Pd Nanoparticles and Catalysis Application for Suzuki Coupling Reactions [benthamopen.com]

Application Notes and Protocols for the Synthesis of Fluorinated Pharmaceutical Intermediates using 3,5-Difluorophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of fluorinated pharmaceutical intermediates utilizing 3,5-Difluorophenylboronic acid. The incorporation of the 3,5-difluorophenyl moiety is a key strategy in medicinal chemistry to enhance the metabolic stability, binding affinity, and pharmacokinetic profile of drug candidates.[1] This document outlines two robust and versatile synthetic methods: the Suzuki-Miyaura cross-coupling for the formation of C-C bonds to create biaryl structures, and the Chan-Lam coupling for the synthesis of diaryl ethers.

Core Applications of 3,5-Difluorophenylboronic Acid in Pharmaceutical Synthesis

3,5-Difluorophenylboronic acid is a versatile building block in organic synthesis with broad applications in the development of new therapeutic agents.[2] Its primary applications include:

• Suzuki-Miyaura Cross-Coupling Reactions: This palladium-catalyzed reaction is a cornerstone of modern organic synthesis, enabling the efficient formation of carbon-carbon bonds between aromatic rings.[1] It is widely used to construct the biaryl cores of many pharmaceutical compounds.

• Chan-Lam Coupling Reactions: This copper-catalyzed method provides a direct route to form carbon-heteroatom bonds, particularly for the synthesis of diaryl ethers, which are present in numerous biologically active molecules.[3][4][5]

• Synthesis of Angiogenesis Inhibitors: It is a key reactant in the synthesis of honokiol analogs, which have shown potential as angiogenesis inhibitors in cancer therapy.

• Synthesis of Glucokinase Activators: 3,5-Difluorophenylboronic acid is utilized in the preparation of N-thiazol-2-yl-benzamides, which act as glucokinase activators for the potential treatment of type 2 diabetes.

Application 1: Synthesis of a Biaryl Intermediate via Suzuki-Miyaura Coupling

This protocol details the synthesis of 3-(3,5-Difluorophenyl)benzoic acid, a fluorinated biaryl carboxylic acid that can serve as a versatile intermediate for the synthesis of more complex drug molecules.

Reaction Scheme

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. Chan-Lam Coupling [organic-chemistry.org]
• 4. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 5. Synthesis of Diaryl Ethers: A Long-Standing Problem Has Been Solved - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of 3,5-Difluorophenylboronic Acid in the Synthesis of Agrochemicals

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Difluorophenylboronic acid has emerged as a critical building block in the synthesis of advanced agrochemicals, particularly in the development of next-generation fungicides.[1][2] The strategic incorporation of the 3,5-difluorophenyl moiety into agrochemical structures can significantly enhance their efficacy, metabolic stability, and selectivity.[2] This document provides detailed application notes and experimental protocols for the use of 3,5-difluorophenylboronic acid in the synthesis of a potent fungicide, specifically an analogue of the commercial succinate dehydrogenase inhibitor (SDHI), Fluxapyroxad.

Core Application: Synthesis of Pyrazole Carboxamide Fungicides

The primary application of 3,5-difluorophenylboronic acid in agrochemical synthesis is as a key reactant in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[2] This reaction facilitates the formation of a carbon-carbon bond between the 3,5-difluorophenyl group and a heterocyclic core, a common structural motif in modern fungicides.[3][4]

A prominent example is the synthesis of N-(3',5'-difluorobiphenyl-2-yl)-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide, a close analogue of the commercial fungicide Fluxapyroxad. The synthesis involves a two-step process:

• Suzuki-Miyaura Coupling: 3,5-Difluorophenylboronic acid is coupled with a halogenated amine, typically a bromoaniline derivative, to form a difluorobiphenyl amine intermediate.

• Amidation: The resulting amine is then acylated with a pyrazole carboxylic acid derivative to yield the final active fungicidal compound.

Mechanism of Action: Succinate Dehydrogenase Inhibition (SDHI)

The synthesized pyrazole carboxamide fungicides act by inhibiting the enzyme succinate dehydrogenase (SDH), also known as complex II, in the mitochondrial respiratory chain of fungi.[3][4] This inhibition disrupts the tricarboxylic acid (TCA) cycle and electron transport, leading to a cessation of energy production (ATP synthesis) and ultimately, fungal cell death.

References

• 1. cbijournal.com [cbijournal.com]
• 2. nbinno.com [nbinno.com]
• 3. mdpi.com [mdpi.com]
• 4. WO2014120397A1 - Preparation of alkyl 3-difluoromethyl-1-methyl-1h-pyrazole-4-carboxylic acid ester - Google Patents [patents.google.com]

Application Notes and Protocols for the Preparation of Advanced Polymers using 3,5-Difluorophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Difluorophenylboronic acid is a versatile building block in organic synthesis, particularly valued in materials science for the creation of advanced polymers.[1] Its unique electronic and steric properties, imparted by the two fluorine atoms in the meta position to the boronic acid group, make it a critical component in the synthesis of high-performance materials.[1] These materials often exhibit enhanced thermal stability, specific electronic and optical properties, and improved charge transport characteristics, making them suitable for a range of applications, most notably in Organic Light Emitting Diodes (OLEDs).[2][3] The primary synthetic route to these advanced polymers is the Suzuki-Miyaura cross-coupling reaction, a powerful method for forming carbon-carbon bonds.[1]

This document provides detailed application notes and experimental protocols for the synthesis of advanced polymers utilizing 3,5-Difluorophenylboronic acid.

Applications in Advanced Polymers

The incorporation of the 3,5-difluorophenyl moiety into polymer backbones via Suzuki-Miyaura coupling allows for the precise tailoring of material properties.[1] The electron-withdrawing nature of the fluorine atoms can significantly influence the electronic characteristics of the resulting polymer, impacting its performance in electronic devices.

Key Application Areas:

• Organic Light Emitting Diodes (OLEDs): 3,5-Difluorophenylboronic acid is a key precursor for synthesizing polymers used in the emissive and charge-transporting layers of OLEDs. The fluorine substitution can lead to deeper blue emission, improved efficiency, and longer device lifetimes.[2]

• Conjugated Polymers for Electronics: The resulting polymers often exhibit semiconducting properties, making them suitable for use in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and sensors.

• High-Performance Materials: The introduction of fluorine atoms can enhance the thermal stability and chemical resistance of polymers, making them suitable for applications in demanding environments.

Quantitative Data Summary

The following table summarizes key quantitative data for a representative fluorene-based copolymer synthesized using a similar phenylboronic acid derivative, providing an indication of the typical properties that can be expected.

Property	Value	Reference
Molecular Weight (Mn)	>10,000 g/mol
Polydispersity Index (PDI)	<4.0
Absorption Peak (λmax)	371 nm (in film)	[2]
Band Gap	2.92 eV (from absorption onset)	[2]
Glass Transition Temp (Tg)	>245 °C (for similar fluorene-based polyimides)	[4]
5% Weight Loss Temp (T5%)	>470 °C (for similar fluorene-based polyimides)	[4]

Experimental Protocols

The following is a representative protocol for the synthesis of a poly(fluorene-alt-phenylene) copolymer via Suzuki-Miyaura polymerization, based on common methodologies for this class of polymers.

Protocol 1: Synthesis of Poly[(9,9-dioctylfluorene)-co-(3,5-difluorophenylene)]

Materials:

• 2,7-Dibromo-9,9-dioctylfluorene

• 3,5-Difluorophenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• Toluene

• Deionized water

• Methanol

• Argon gas

Procedure:

• To a Schlenk flask, add 2,7-dibromo-9,9-dioctylfluorene (1.0 mmol, 1.0 equiv), 3,5-difluorophenylboronic acid (1.05 mmol, 1.05 equiv), and potassium carbonate (4.0 mmol, 4.0 equiv).

• The flask is evacuated and backfilled with argon three times to ensure an inert atmosphere.

• Add degassed toluene (15 mL) and deionized water (5 mL) to the flask via syringe.

• The mixture is stirred and heated to 90 °C.

• In a separate vial, dissolve Tetrakis(triphenylphosphine)palladium(0) (0.02 mmol, 2 mol%) in degassed toluene (2 mL) under argon.

• Inject the catalyst solution into the reaction mixture.

• The polymerization is allowed to proceed at 90 °C for 48 hours under a positive pressure of argon.

• After cooling to room temperature, the reaction mixture is poured into a beaker containing methanol (200 mL) to precipitate the polymer.

• The precipitated polymer is collected by filtration and washed sequentially with water and methanol.

• The crude polymer is then purified by Soxhlet extraction with methanol for 24 hours to remove any remaining catalyst and oligomeric species.

• The purified polymer is dried under vacuum at 60 °C overnight.

Visualizations

The following diagrams illustrate the synthetic workflow and the logical relationship between the monomer structure and the resulting polymer properties.

Caption: Experimental workflow for the Suzuki polymerization.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 20.210.105.67 [20.210.105.67]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneously Improving the Optical, Dielectric, and Solubility Properties of Fluorene-Based Polyimide with Silyl Ether Side Groups - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Enantioselective Reactions Involving 3,5-Difluorophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the enantioselective synthesis of chiral compounds utilizing 3,5-difluorophenylboronic acid. The methodologies outlined are crucial for the development of novel therapeutics and other biologically active molecules where stereochemistry plays a pivotal role.

Enantioselective Rhodium-Catalyzed Arylation of N-Tosylarylimines

This protocol details the asymmetric addition of 3,5-difluorophenylboronic acid to an N-tosylarylimine, yielding a chiral diarylmethylamine. This structural motif is a key component in numerous pharmaceutical compounds. The reaction is catalyzed by a chiral rhodium complex, ensuring high enantioselectivity.

Reaction Scheme:

Quantitative Data Summary

While a specific example for 3,5-difluorophenylboronic acid is not available in the cited literature, the general methodology by Duan et al. (2006) for analogous arylboronic acids demonstrates high yields and enantioselectivities. The data for a closely related substrate, 4-fluorophenylboronic acid, is presented below to illustrate the expected outcome.

Entry	Arylboronic Acid	Imine (Ar)	Yield (%)	ee (%)
1	4-Fluorophenylboronic acid	4-Chlorophenyl	85	96

Data extrapolated from analogous reactions presented in Duan et al., Org. Lett. 2006, 8, 2567-2569.

Experimental Protocol

This protocol is adapted from the general procedure described by Duan et al. for the enantioselective arylation of N-tosylarylimines.

Materials:

• Rh(acac)(C₂H₄)₂ (1.5 mg, 0.0057 mmol, 3 mol % Rh)

• (S)-ShiP ligand (4.5 mg, 0.0114 mmol, 2 equiv to Rh)

• 3,5-Difluorophenylboronic acid (0.38 mmol)

• N-Tosylarylimine (e.g., 4-chlorobenzaldehyde N-tosylimine) (0.19 mmol)

• Potassium fluoride (KF) (44 mg, 0.72 mmol)

• Toluene (1 mL)

• Water (1 mL)

• Dichloromethane (for extraction)

• Magnesium sulfate (for drying)

• Silica gel for column chromatography

Procedure:

• To a Schlenk tube under a nitrogen atmosphere, add Rh(acac)(C₂H₄)₂ (1.5 mg, 0.0057 mmol) and (S)-ShiP ligand (4.5 mg, 0.0114 mmol).

• Add toluene (1 mL) and stir the mixture at 35 °C for 10 minutes.

• To the catalyst mixture, add water (1 mL), 3,5-difluorophenylboronic acid (0.38 mmol), potassium fluoride (44 mg, 0.72 mmol), and the N-tosylarylimine (0.19 mmol) sequentially.

• Stir the reaction mixture vigorously at 35 °C for 20 hours.

• After the reaction is complete, extract the mixture with dichloromethane.

• Dry the combined organic layers over magnesium sulfate and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a petroleum ether/ethyl acetate eluent system to afford the desired chiral diarylmethylamine.

• Determine the enantiomeric excess (ee) of the product using chiral HPLC analysis.

Logical Workflow for the Enantioselective Arylation

Caption: Experimental workflow for the enantioselective arylation.

Potential Signaling Pathway Interaction of Synthesized Chiral Amines

Chiral diarylmethylamines are known to interact with various biological targets, including G-protein coupled receptors (GPCRs). The specific stereochemistry of the amine is often critical for its binding affinity and downstream signaling effects. The diagram below illustrates a generalized GPCR signaling cascade that could be modulated by an enantiomerically pure diarylmethylamine.

One-Pot Synthesis Strategies Involving 3,5-Difluorophenylboronic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Difluorophenylboronic acid is a pivotal building block in modern organic synthesis, particularly valued in the pharmaceutical and materials science sectors. The presence of two fluorine atoms on the phenyl ring significantly modulates the electronic properties of the molecule, enhancing its reactivity and imparting desirable characteristics—such as improved metabolic stability and binding affinity—to the final products. One-pot synthesis strategies involving this reagent offer significant advantages by minimizing purification steps, reducing waste, and improving overall efficiency, making them highly attractive for drug discovery and development pipelines.

This document provides detailed application notes and protocols for key one-pot synthesis strategies utilizing 3,5-Difluorophenylboronic acid, with a focus on the widely employed Suzuki-Miyaura coupling and related multi-component reactions.

Application Notes

One-Pot Borylation/Suzuki-Miyaura Cross-Coupling

The process typically involves the palladium-catalyzed borylation of an aryl halide with a boron source like bis(pinacolato)diboron (B₂pin₂), followed by the introduction of a second aryl halide and a suitable base to initiate the Suzuki-Miyaura coupling. Microwave-assisted protocols have been shown to significantly accelerate these one-pot sequences, often reducing reaction times from hours to minutes.[1]

Key Advantages of One-Pot Procedures:

• Increased Efficiency: Eliminates the need for isolation and purification of intermediate boronic esters, saving time and resources.

• Reduced Waste: Minimizes solvent and silica gel usage associated with multiple purification steps.

• Improved Yields: Avoids potential loss of material during intermediate workup and purification.

• Access to Novel Scaffolds: Facilitates the rapid synthesis of diverse compound libraries for screening in drug discovery programs.

Applications in Drug Discovery

The 3,5-difluorophenyl motif is a common feature in many biologically active molecules, including kinase inhibitors.[1] One-pot Suzuki-Miyaura reactions are instrumental in the synthesis of these complex scaffolds. For instance, the core structures of kinase inhibitors like vemurafenib and GDC-0879 can be accessed through efficient one-pot borylation/Suzuki protocols.[1] The fluorine atoms on the phenyl ring can enhance binding affinity to the target protein and improve pharmacokinetic properties.

Experimental Protocols

Protocol 1: Microwave-Assisted One-Pot Borylation/Suzuki-Miyaura Cross-Coupling

This protocol is adapted from a general method for the synthesis of biaryl scaffolds and is applicable for the reaction of an aryl halide with 3,5-difluorophenylboronic acid.

Materials:

• Aryl Halide 1 (e.g., a heteroaryl bromide) (1.0 equiv)

• Bis(pinacolato)diboron (B₂pin₂) (1.2 equiv)

• 3,5-Difluorophenylboronic acid (as the second coupling partner, or an aryl halide to be coupled with the in situ formed boronic ester) (1.0 equiv)

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (5-10 mol%)

• Potassium Acetate (KOAc) or Potassium Carbonate (K₂CO₃) (3.0 equiv for borylation, 2.0 equiv for coupling)

• 1,4-Dioxane (anhydrous)

• Microwave reactor vials

Procedure:

• Borylation Step:

  • To a microwave reactor vial, add aryl halide 1 (1.0 mmol), B₂pin₂ (1.2 mmol), KOAc (3.0 mmol), and Pd(PPh₃)₄ (0.05 mmol, 5 mol%).

  • Add anhydrous 1,4-dioxane (5 mL).

  • Seal the vial and place it in the microwave reactor.

  • Irradiate at 120 °C for 20-30 minutes.

  • Allow the reaction mixture to cool to room temperature.

• Suzuki-Miyaura Coupling Step:

  • To the cooled reaction mixture from the borylation step, add the second aryl halide (in this conceptual protocol, we would add the aryl halide to react with the newly formed boronic ester, or directly add 3,5-difluorophenylboronic acid if the first step formed a different boronic ester) (1.0 mmol), an aqueous solution of K₂CO₃ (2.0 M, 2.0 mmol), and additional Pd(PPh₃)₄ (0.05 mmol, 5 mol%) if required.

  • Seal the vial and irradiate in the microwave reactor at 150 °C for 15-20 minutes.

• Work-up and Purification:

  • After cooling, dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL).

  • Separate the organic layer, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

  • Concentrate the organic layer under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

Protocol 2: One-Pot, Three-Component Synthesis of 3,5-Diarylpyrazoles

This protocol describes a general one-pot synthesis of 3,5-diarylpyrazoles from 2'-hydroxychalcones and can be adapted for substrates synthesized using 3,5-difluorophenylboronic acid.

Materials:

• 2'-Hydroxychalcone derivative (synthesized via Suzuki coupling with 3,5-difluorophenylboronic acid) (1.0 equiv)

• Hydrazine hydrate (80% solution)

• Iodine (catalytic amount)

• Dimethyl sulfoxide (DMSO)

Procedure:

• Pyrazoline Formation:

  • Dissolve the 2'-hydroxychalcone (1.0 mmol) in DMSO (15 mL) in a round-bottom flask.

  • Add hydrazine hydrate (5 mL) dropwise with constant stirring at room temperature for 5 minutes. Monitor the formation of the pyrazoline intermediate by TLC.

• Dehydrogenation to Pyrazole:

  • To the reaction mixture containing the pyrazoline, add a catalytic amount of iodine.

  • Heat the mixture to 130-140 °C for 2 hours.

• Work-up and Purification:

  • Cool the reaction mixture and pour it into crushed ice.

  • Filter the resulting precipitate and wash with a saturated solution of sodium thiosulfate and then with water.

  • Dry the crude product and purify by column chromatography on silica gel to afford the 3,5-diarylpyrazole.[2][3]

Quantitative Data

The following tables summarize representative data for Suzuki-Miyaura cross-coupling reactions involving fluorinated phenylboronic acids. While specific one-pot data for a wide range of substrates with 3,5-difluorophenylboronic acid is not extensively tabulated in the literature, the following provides examples of typical reaction conditions and yields.

Table 1: Suzuki-Miyaura Coupling of Various Aryl Halides with Phenylboronic Acids

Aryl Halide	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Chloroanisole	2,6-Difluorophenylboronic acid	Precatalyst 13 (2)	0.5 M aq. K₃PO₄	THF	rt	0.5	95
1-Bromo-4-nitrobenzene	3-Fluorophenylboronic acid	Pd(OAc)₂ (2) / SPhos	K₃PO₄	Dioxane/H₂O	100	18	92
4-Bromotoluene	Phenylboronic acid	Pd(PPh₃)₄ (3)	Na₂CO₃	Toluene/EtOH/H₂O	80	12	95

| 1-Chloro-4-cyanobenzene | 4-Methylphenylboronic acid | NiCl₂(dppf) (3) | K₃PO₄ | Dioxane | 80 | 24 | 88 |

Data adapted from representative Suzuki-Miyaura coupling reactions to illustrate typical conditions.

Visualizations

Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling Reaction

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

General Workflow for One-Pot Borylation/Suzuki-Miyaura Coupling

Caption: Workflow for a one-pot borylation/Suzuki coupling.

References

• 1. A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 3. NIScPR Online Periodical Repository: Regioselective one-pot synthesis of 3,5-diarylpyrazoles [nopr.niscpr.res.in]

Technical Notes & Optimization

How to prevent homocoupling of 3,5-Difluorophenylboronic acid in Suzuki reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 3,5-Difluorophenylboronic acid in Suzuki-Miyaura cross-coupling reactions. The focus is on preventing the common side reaction of homocoupling.

Frequently Asked Questions (FAQs)

Q1: What is homocoupling in the context of Suzuki reactions, and why is it a concern with 3,5-Difluorophenylboronic acid?

A1: Homocoupling is a significant side reaction where two molecules of the boronic acid reagent react with each other, forming a symmetrical biaryl. In the case of 3,5-Difluorophenylboronic acid, this results in the undesired formation of 3,3',5,5'-tetrafluorobiphenyl. This side reaction consumes the boronic acid, reducing the yield of the desired cross-coupled product, and complicates purification. 3,5-Difluorophenylboronic acid is an electron-deficient boronic acid, which makes it more susceptible to homocoupling compared to electron-rich analogs.[1][2][3][4]

Q2: What are the primary causes of homocoupling of 3,5-Difluorophenylboronic acid?

A2: The primary causes of homocoupling include:

• Presence of Oxygen: Dissolved oxygen in the reaction mixture can promote the homocoupling of boronic acids.[5][6][7][8] It can lead to the formation of a palladium peroxo complex, which is a key intermediate in the homocoupling mechanism.[6][7][9]

• Use of Pd(II) Precatalysts: When a Pd(II) salt like Pd(OAc)₂ is used, it can react directly with the boronic acid to cause homocoupling during its reduction to the catalytically active Pd(0) state.[8][10][11][12]

• Reaction Conditions: The choice of base, solvent, and temperature can influence the rate of homocoupling.

Q3: How can I minimize the formation of the homocoupling byproduct?

A3: To minimize homocoupling, the following strategies are recommended:

• Rigorous Exclusion of Oxygen: Thoroughly degas all solvents and the reaction vessel, for instance, by sparging with an inert gas like nitrogen or argon.[3][5][10][13]

• Use of a Pd(0) Catalyst: Employing a Pd(0) source such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) can prevent homocoupling that occurs during the in-situ reduction of Pd(II) precatalysts.[3][8]

• Strategic Reagent Addition: Pre-heating the reaction mixture containing the catalyst, base, and aryl halide before the addition of the boronic acid can be an effective preventative measure.[5]

• Choice of Ligand: The use of bulky, electron-rich phosphine ligands can accelerate the desired cross-coupling pathway, thereby reducing the likelihood of side reactions like homocoupling.[1][2][8][14]

Troubleshooting Guide

This guide provides solutions to common problems encountered during Suzuki reactions with 3,5-Difluorophenylboronic acid.

Problem	Potential Cause	Recommended Solution
High levels of 3,3',5,5'-tetrafluorobiphenyl detected	Presence of oxygen in the reaction.	Thoroughly degas solvents and the reaction vessel by sparging with nitrogen or argon for an extended period.[3][5][10][13] Maintain a positive pressure of inert gas throughout the reaction.
Use of a Pd(II) precatalyst.	Switch to a Pd(0) catalyst like Pd(PPh₃)₄.[3][8] If using a Pd(II) source is necessary, consider adding a mild reducing agent such as potassium formate.[10][13]
Suboptimal ligand choice.	Employ bulky, electron-rich phosphine ligands like SPhos or XPhos to accelerate the reductive elimination step.[1][2][8]
Low yield of desired product with significant starting material remaining	Inefficient catalyst activation or turnover.	Ensure the palladium source is active. For Pd(II) precatalysts, ensure conditions are suitable for reduction to Pd(0). Optimize the ligand-to-palladium ratio.
Protodeboronation (loss of the boronic acid group).	Use a milder base such as K₃PO₄ or Cs₂CO₃.[3] Consider converting the boronic acid to a more stable boronic ester (e.g., a pinacol ester).
Reaction is sluggish or does not go to completion	Inappropriate base or solvent system.	Screen different bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) and solvent systems (e.g., dioxane/water, toluene/water, THF/water).[15][16] The base is crucial for activating the boronic acid for transmetalation.[17]

Quantitative Data on Homocoupling Prevention

The choice of ligand and base can significantly impact the extent of homocoupling. The following table summarizes findings from a study on the Suzuki-Miyaura coupling of an electron-poor system, highlighting conditions that minimize homocoupling.

Table 1: Effect of Ligand and Base on Homocoupling [15]

Ligand	Base	Yield of Cross-Coupled Product (%)	Homocoupling Byproduct (%)
XPhos	Na₂CO₃	35	2
XPhos	K₂CO₃	35	0
XPhos	Cs₂CO₃	49	1
SPhos	Na₂CO₃	55	2
SPhos	K₂CO₃	60	0
SPhos	Cs₂CO₃	58	1

Reaction conditions: Pd₂(dba)₃ as the precatalyst.

As indicated in the table, the use of K₂CO₃ as the base with either XPhos or SPhos as the ligand resulted in no detectable homocoupling byproduct.[15]

Experimental Protocols

General Protocol for Minimizing Homocoupling in Suzuki Reactions of 3,5-Difluorophenylboronic Acid

This protocol is a generalized procedure designed to suppress the formation of homocoupling byproducts.

Materials:

• Aryl halide (1.0 equiv)

• 3,5-Difluorophenylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Ligand (if not using a pre-formed catalyst complex, e.g., XPhos, 1.1-1.5 equiv relative to Pd)

• Base (e.g., K₂CO₃, 2.0 equiv)[15]

• Degassed solvent (e.g., 1,4-dioxane/water, 4:1)

Procedure:

• To an oven-dried reaction vessel equipped with a magnetic stir bar and condenser, add the aryl halide, base, and palladium catalyst/ligand.

• Seal the vessel and thoroughly degas by subjecting it to at least three cycles of vacuum followed by backfilling with an inert gas (argon or nitrogen).[1]

• Add the degassed solvent mixture via a syringe or cannula under a positive pressure of inert gas.

• Begin stirring and heat the mixture to the desired reaction temperature (e.g., 80-100 °C).

• In a separate flask, dissolve the 3,5-difluorophenylboronic acid in a minimum amount of the degassed solvent.

• Once the reaction mixture has reached the set temperature, add the dissolved boronic acid dropwise via a syringe.

• Monitor the reaction progress using a suitable analytical technique (e.g., TLC, LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visual Guides

Experimental Workflow for Minimizing Homocoupling

Caption: A generalized workflow for Suzuki coupling designed to minimize homocoupling.

Decision Tree for Troubleshooting Homocoupling

Caption: A decision tree to troubleshoot and mitigate homocoupling in Suzuki reactions.

References

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 12. Yoneda Labs [yonedalabs.com]
• 13. researchgate.net [researchgate.net]
• 14. Reddit - The heart of the internet [reddit.com]
• 15. Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Suzuki Coupling [organic-chemistry.org]

Technical Support Center: Overcoming Low Yields in Suzuki Coupling with 3,5-Difluorophenylboronic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with the Suzuki coupling of 3,5-Difluorophenylboronic acid, particularly in cases of low product yields.

Troubleshooting Guide

Low yields in Suzuki couplings with 3,5-Difluorophenylboronic acid are a common issue, primarily due to its electron-deficient nature. This characteristic makes the boronic acid susceptible to side reactions like protodeboronation. A systematic approach to troubleshooting is crucial for improving reaction outcomes.

Logical Troubleshooting Workflow

The following workflow provides a step-by-step process to diagnose and resolve issues leading to low reaction yields.

Caption: A step-by-step workflow for troubleshooting low yields in Suzuki coupling.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing low yields with 3,5-Difluorophenylboronic acid?

A1: Low yields are often due to the electron-deficient nature of the boronic acid. The two electron-withdrawing fluorine atoms increase the propensity for protodeboronation, a side reaction where the carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond.[1] Additionally, issues with catalyst activity, suboptimal reaction conditions (base, solvent, temperature), or reagent purity can contribute to poor yields.[2]

Q2: What are the most common side reactions and how can I minimize them?

A2: The two most prevalent side reactions are protodeboronation and homocoupling (formation of 3,3',5,5'-tetrafluorobiphenyl).

• Protodeboronation: This is often exacerbated by harsh bases and high temperatures over prolonged periods.[2]

  • Solution: Use milder bases like K₃PO₄ or Cs₂CO₃. Carefully optimize the reaction temperature and time. Consider using a more stable boronic ester derivative, such as a pinacol ester, which can release the boronic acid slowly in situ.[2][3]

• Homocoupling: This side reaction is often promoted by the presence of oxygen.

  • Solution: Ensure thorough degassing of all solvents and the reaction vessel by sparging with an inert gas (Argon or Nitrogen) or by using freeze-pump-thaw cycles.[2] Using a Pd(0) source (e.g., Pd(PPh₃)₄) directly can also mitigate this issue.[2]

Q3: Which catalyst and ligand system is best for this type of coupling?

A3: For electron-deficient boronic acids, catalyst systems that promote rapid oxidative addition and facilitate transmetalation are essential.[4] While classic catalysts like Pd(PPh₃)₄ can be used, modern Buchwald-type phosphine ligands often provide superior results.

Catalyst System	Ligand Type	Key Advantages	Potential Drawbacks	Typical Loading (mol%)
Pd(OAc)₂ / SPhos	Buchwald-type phosphine	High activity for a broad range of substrates, including electron-deficient ones.	Air-sensitive, higher cost.	1-2
Pd₂(dba)₃ / XPhos	Buchwald-type phosphine	Excellent for sterically hindered and electron-poor substrates.	Air-sensitive, higher cost.	1-2
PdCl₂(dppf)	Diphosphine complex	Good for a range of substrates, relatively air-stable.	May not be as active as Buchwald-type ligands for challenging substrates.	1-3
Pd(PPh₃)₄	Tetrakis(triphenylphosphine)palladium(0)	Readily available, well-understood.	Lower activity for challenging substrates, may require higher temperatures.	2-5

Q4: How do I choose the right base and solvent?

A4: The base and solvent system is critical for a successful Suzuki coupling. The base facilitates the transmetalation step, and the solvent must dissolve all reaction components.[5] For electron-deficient boronic acids, a careful selection is necessary to avoid side reactions.

Base	Recommended Solvents	Comments
K₃PO₄	Toluene/H₂O, Dioxane/H₂O	An effective and commonly used base that promotes high reaction rates.
Cs₂CO₃	Dioxane/H₂O, THF	A strong base that can accelerate slow reactions, but may also promote side reactions.
K₂CO₃	Dioxane/H₂O, DMF/H₂O	A common and moderately strong base.

Important Considerations:

• Anhydrous and Degassed Solvents: Ensure all solvents are anhydrous and thoroughly degassed to prevent catalyst deactivation and side reactions.[1][6]

• Biphasic Systems: A mixture of an organic solvent (like Dioxane or THF) and water is often employed to dissolve both the organic substrates and the inorganic base.[5]

Experimental Protocols

Protocol 1: General Procedure for Suzuki Coupling

This protocol provides a starting point for the Suzuki coupling of 3,5-Difluorophenylboronic acid with an aryl halide.

Caption: A generalized experimental workflow for Suzuki-Miyaura coupling.

Procedure:

• Reaction Setup: To an oven-dried reaction vessel, add the aryl halide (1.0 equiv), 3,5-difluorophenylboronic acid (1.2-1.5 equiv), and the base (e.g., K₃PO₄, 2.0 equiv).[5]

• Inert Atmosphere: Seal the vessel and replace the atmosphere with an inert gas by performing at least three cycles of vacuum and backfilling with argon or nitrogen.[5]

• Solvent Addition: Add the degassed solvent system (e.g., 4:1 dioxane/water) via syringe.[1]

• Catalyst Addition: Add the palladium catalyst and ligand (e.g., Pd(OAc)₂ and SPhos) to the reaction mixture under a positive pressure of inert gas.[4]

• Reaction: Place the flask in a preheated oil bath and stir the reaction mixture vigorously at the desired temperature (e.g., 80-100 °C).[7]

• Monitoring: Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS) until the limiting reagent is consumed.[1]

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent such as ethyl acetate and wash with water and brine.[5]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.[5]

Protocol 2: Ligand Screening for Optimization

If the general procedure provides a low yield, performing a ligand screening can help identify a more optimal catalyst system.

Procedure:

• Prepare Stock Solutions:

  • Solution A (Aryl Halide): Dissolve the aryl halide in the chosen organic solvent (e.g., dioxane).

  • Solution B (Boronic Acid/Base): In a separate flask, dissolve the 3,5-difluorophenylboronic acid and base (e.g., K₃PO₄) in the solvent system (e.g., dioxane/water).[1]

• Reaction Array: In an array of reaction vials, add the palladium precatalyst (e.g., Pd₂(dba)₃). To each vial, add a different phosphine ligand (e.g., XPhos, SPhos, P(t-Bu)₃).

• Combine Reagents: Add Solution A and Solution B to each vial.

• Reaction and Analysis: Seal the vials, place them in a preheated block, and stir at the desired temperature for a set amount of time. Analyze the yield in each vial using LC-MS or GC-MS to determine the most effective ligand.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.s.u-tokyo.ac.jp [chem.s.u-tokyo.ac.jp]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. arodes.hes-so.ch [arodes.hes-so.ch]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Catalyst Deactivation in Reactions with 3,5-Difluorophenylboronic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with catalyst deactivation and other issues in reactions involving 3,5-Difluorophenylboronic acid.

Troubleshooting Guides

This section addresses specific problems you might encounter during your experiments, offering potential causes and actionable solutions.

Problem 1: Low or No Product Formation

You are observing low or no conversion of your starting materials to the desired cross-coupled product.

Potential Causes & Recommended Solutions

Potential Cause	Recommended Solution
Inactive Catalyst	The active Pd(0) species may not have formed or has been deactivated. Ensure all solvents and reagents are rigorously degassed to remove oxygen.[1][2][3] Consider using a palladium precatalyst that is more readily activated. Always use fresh, high-quality palladium precursors and ligands.[3]
Catalyst Poisoning	Impurities in reagents or solvents, such as sulfur or other halides, can irreversibly bind to the palladium center.[4][5] Ensure you are using high-purity 3,5-Difluorophenylboronic acid (≥97%) and purified solvents.[6] While less common, fluoride ions from the boronic acid could potentially interact with the palladium center and inhibit catalysis.[5]
Slow Transmetalation	As an electron-deficient boronic acid, the transmetalation step in the catalytic cycle with 3,5-Difluorophenylboronic acid can be slow.[2][5] Use bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) to accelerate this step.[1] Ensure the chosen base is effective for activating the boronic acid.
Suboptimal Reaction Conditions	The reaction temperature, time, base, or solvent may not be optimal. Screen different bases (e.g., K₃PO₄, Cs₂CO₃) and solvents (e.g., dioxane, THF, DMF).[1] Optimize the reaction temperature and time by monitoring the reaction progress using TLC, GC-MS, or LC-MS.[3][5]
Reagent Decomposition	3,5-Difluorophenylboronic acid may be unstable under the reaction conditions, leading to degradation before it can react.[5] Consider converting the boronic acid to a more stable boronate ester (e.g., pinacol ester) or a potassium trifluoroborate salt.[5]

Troubleshooting Workflow for Low Product Yield

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. nbinno.com [nbinno.com]

Technical Support Center: Optimizing Suzuki-Miyaura Couplings of 3,5-Difluorophenylboronic Acid

Welcome to the technical support center for optimizing Suzuki-Miyaura cross-coupling reactions involving 3,5-difluorophenylboronic acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and refine their experimental protocols for improved yield and purity.

Frequently Asked Questions (FAQs)

Q1: Why is 3,5-difluorophenylboronic acid considered a challenging substrate in Suzuki-Miyaura couplings?

A1: 3,5-Difluorophenylboronic acid is an electron-deficient boronic acid due to the presence of two electron-withdrawing fluorine atoms. This electronic nature can lead to increased susceptibility to side reactions, particularly protodeboronation, where the boronic acid group is replaced by a hydrogen atom.[1] Careful optimization of the reaction conditions, especially the choice of base and solvent, is crucial to minimize these side reactions and achieve high yields of the desired coupled product.[2]

Q2: What are the most common side reactions observed with 3,5-difluorophenylboronic acid and how can they be minimized?

A2: The two primary side reactions are protodeboronation and homocoupling.

• Protodeboronation: This is the loss of the boronic acid group, which is often exacerbated by strong bases, high temperatures, and the presence of excess water. To minimize this, it is advisable to use milder bases such as K₃PO₄ or Cs₂CO₃, carefully control the reaction temperature, and use a well-degassed solvent system with an appropriate amount of water.[2]

• Homocoupling: This is the formation of a biaryl product from the coupling of two molecules of the boronic acid. This side reaction can be promoted by the presence of oxygen and certain palladium(II) species. Rigorous degassing of the reaction mixture and the use of a Pd(0) catalyst source, like Pd(PPh₃)₄, can help to reduce homocoupling.

Q3: How does the choice of base impact the reaction?

A3: The base plays a critical role in the Suzuki-Miyaura catalytic cycle by activating the boronic acid for transmetalation. For electron-deficient boronic acids, a careful balance must be struck. A base that is too strong can accelerate protodeboronation, while a base that is too weak may result in a sluggish or incomplete reaction. Inorganic bases like carbonates (e.g., K₂CO₃, Na₂CO₃) and phosphates (e.g., K₃PO₄) are commonly employed.[3] The optimal base is often dependent on the specific coupling partners and solvent system.

Q4: What is the role of water in the reaction mixture?

A4: Water can play a dual role in Suzuki-Miyaura couplings. A small amount of water is often beneficial and can even be necessary for the reaction to proceed, as it helps to dissolve the inorganic base and facilitates the transmetalation step. However, excessive water can promote protodeboronation of the electron-deficient 3,5-difluorophenylboronic acid.[2] Therefore, the optimal solvent system is often a mixture of an organic solvent and a controlled amount of water.

Troubleshooting Guide

This guide addresses common issues encountered during the Suzuki-Miyaura coupling of 3,5-difluorophenylboronic acid.

Problem	Potential Cause	Troubleshooting Steps
Low or No Product Yield	Inactive Catalyst	- Ensure the reaction is performed under an inert atmosphere (e.g., argon or nitrogen) to prevent catalyst oxidation. - Use a fresh, high-quality palladium catalyst and ligand.
Suboptimal Base	- Screen different bases. Milder bases like K₃PO₄ or Cs₂CO₃ are often preferred to minimize protodeboronation. - Ensure the base is finely powdered for better solubility and reactivity.
Inappropriate Solvent	- Ensure all reactants are soluble in the chosen solvent system. A mixture of an organic solvent (e.g., dioxane, toluene, DMF) and water is often effective.[4]
Low Reaction Temperature	- Gradually increase the reaction temperature. Some reactions may require heating to proceed at a reasonable rate.
Significant Protodeboronation	Base is too strong	- Switch to a milder base (e.g., from NaOH to K₂CO₃ or K₃PO₄).
High water content	- Reduce the amount of water in the solvent system or consider using anhydrous conditions with a soluble base.
Prolonged reaction time at high temperature	- Monitor the reaction progress and stop the reaction once the starting material is consumed to avoid product degradation.
High Levels of Homocoupling	Presence of Oxygen	- Ensure thorough degassing of solvents and the reaction vessel before adding the catalyst.
Use of Pd(II) precatalyst	- Consider using a Pd(0) source like Pd(PPh₃)₄ to minimize side reactions during the in-situ reduction of Pd(II).

Data Presentation

The following table summarizes representative yields for the Suzuki-Miyaura coupling of an aryl bromide with 3,5-difluorophenylboronic acid under various conditions. These values are illustrative and actual yields may vary depending on the specific substrates and reaction setup.

Base	Solvent System	Temperature (°C)	Typical Yield (%)
K₂CO₃	Toluene/Ethanol/Water	80	75-85
K₃PO₄	1,4-Dioxane/Water	100	80-90
Cs₂CO₃	DMF/Water	90	85-95
Na₂CO₃	Ethanol/Water	78	70-80

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 3,5-Difluorophenylboronic Acid

This protocol provides a general procedure that can be adapted and optimized for specific coupling partners.

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv)

• 3,5-Difluorophenylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol, 2 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv)

• Degassed solvent system (e.g., Toluene/Ethanol/Water in a 4:1:1 ratio, 10 mL)

• Oven-dried Schlenk flask with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To the Schlenk flask, add the aryl halide, 3,5-difluorophenylboronic acid, and the base.

• Seal the flask and evacuate and backfill with an inert gas. Repeat this cycle three times.

• Under a positive flow of inert gas, add the palladium catalyst.

• Add the degassed solvent system via syringe.

• Stir the reaction mixture vigorously and heat to the desired temperature (e.g., 80-100 °C).

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A logical workflow for troubleshooting Suzuki-Miyaura coupling reactions.

References

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Purification of Products from 3,5-Difluorophenylboronic Acid Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of reaction products involving 3,5-Difluorophenylboronic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions involving 3,5-Difluorophenylboronic acid and what are the typical impurities?

A1: 3,5-Difluorophenylboronic acid is predominantly used in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to synthesize 3,5-difluorobiphenyl and its derivatives. It is also utilized in copper-catalyzed Chan-Lam couplings for the formation of C-N and C-O bonds.[1][2]

The most common impurities in these reactions include:

• Unreacted 3,5-Difluorophenylboronic acid: Excess starting material that did not react.

• Homocoupling byproduct (3,3',5,5'-tetrafluorobiphenyl): Formed from the coupling of two molecules of 3,5-Difluorophenylboronic acid.[3] This is particularly common with electron-deficient boronic acids.

• Protodeboronation byproduct (1,3-difluorobenzene): Results from the replacement of the boronic acid group with a hydrogen atom.

• Residual Catalyst: Trace amounts of palladium or copper catalyst from the reaction.

• Inorganic Salts: Byproducts from the base used in the reaction (e.g., carbonates, phosphates).

Q2: What is the initial and most crucial step in the workup of these reactions?

A2: The essential first step after the reaction is a standard aqueous workup. This procedure is designed to remove the bulk of inorganic salts and other water-soluble impurities. Typically, the reaction mixture is diluted with an organic solvent like ethyl acetate or dichloromethane, and then washed with water or brine.[4]

Q3: How can I effectively remove unreacted 3,5-Difluorophenylboronic acid from my crude product?

A3: Unreacted 3,5-Difluorophenylboronic acid can be efficiently removed by performing a basic aqueous wash. By treating the organic solution of your crude product with an aqueous base such as 1M sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃), the acidic boronic acid is converted into its water-soluble boronate salt. This salt then partitions into the aqueous layer during liquid-liquid extraction.

Q4: My desired product and the homocoupled byproduct (3,3',5,5'-tetrafluorobiphenyl) have very similar polarities. How can I separate them?

A4: Separating compounds with similar polarities is a common challenge in the purification of Suzuki-Miyaura products. Meticulous column chromatography with a shallow solvent gradient is often the most effective method.[4] It is crucial to first test various solvent systems using Thin Layer Chromatography (TLC) to identify the optimal conditions for separation. For solid products, recrystallization from a carefully selected solvent system can also be a highly effective purification technique.[5]

Q5: Why is removing the residual palladium catalyst important, and what are the best methods?

A5: For applications in drug development and pharmaceuticals, the removal of trace metals like palladium to parts-per-million (ppm) levels is critical due to toxicity concerns and regulatory requirements.[4] Common methods include filtering the reaction mixture through a pad of Celite® to remove heterogeneous catalysts or using metal scavengers for homogeneous catalysts. Scavengers are materials, such as functionalized silica, that bind to the metal, allowing it to be removed by filtration.[4]

Troubleshooting Guides

Issue 1: Low or No Product Yield After Purification

Possible Cause	Recommended Solution
Product lost during aqueous workup	Ensure the pH of the aqueous layer is not too acidic or basic, which could affect the solubility of your product. Perform back-extraction of the aqueous layers with the organic solvent to recover any dissolved product.
Product co-eluted with byproducts during column chromatography	Optimize the solvent system for column chromatography using TLC with different solvent polarities. Employ a shallow gradient during elution to improve separation. Consider using a different stationary phase, such as alumina or a fluorinated phase, if separation on silica gel is poor.[6]
Product is too soluble in the recrystallization solvent	Choose a solvent system where the product has high solubility at elevated temperatures but low solubility at room temperature or below. A two-solvent system (a "good" solvent in which the product is soluble, and a "poor" solvent in which it is not) can be effective.[7][8]
Incomplete reaction	Before purification, ensure the reaction has gone to completion by monitoring with TLC or LC-MS. If the reaction is incomplete, consider optimizing the reaction conditions (temperature, reaction time, catalyst loading).

Issue 2: Presence of Persistent Impurities

Impurity	Identification	Recommended Removal Strategy
Unreacted 3,5-Difluorophenylboronic acid	Appears as a polar spot on TLC.	Perform a basic aqueous wash (e.g., with 1M NaOH) during the workup. The boronic acid will form a water-soluble salt and move to the aqueous layer.
3,3',5,5'-Tetrafluorobiphenyl (Homocoupling Product)	Often has a polarity very similar to the desired product.	Meticulous flash column chromatography with a shallow gradient of a non-polar/polar solvent system (e.g., hexane/ethyl acetate).[9] Recrystallization can also be effective if there is a sufficient difference in solubility between the product and the byproduct.[5]
1,3-Difluorobenzene (Protodeboronation Product)	A non-polar and volatile compound.	Can often be removed under high vacuum. If it persists, careful column chromatography with a non-polar eluent should allow for its separation.
Residual Palladium Catalyst	May appear as a dark-colored baseline material on the silica gel column.	Filter the crude product solution through a plug of Celite® or silica gel before concentrating. For trace amounts, consider using a palladium scavenger.[4]

Issue 3: Product is an Oil and Will Not Crystallize

Possible Cause	Recommended Solution
Presence of impurities	The presence of even small amounts of impurities can inhibit crystallization. Attempt further purification by column chromatography to achieve higher purity.[4]
Product is intrinsically an oil at room temperature	If the highly pure product is still an oil, crystallization is not a viable purification method. In this case, purification by column chromatography is the most appropriate technique.[4]
Incorrect solvent system for crystallization	Experiment with a wide range of solvents and solvent pairs. Sometimes, adding a small amount of a "poor" solvent to a concentrated solution of the product in a "good" solvent can induce crystallization.[7][8]

Data Presentation

Table 1: Comparison of Purification Methods for a Representative 3,5-Difluorobiphenyl Product

Purification Method	Typical Crude Purity (%)	Typical Final Purity (%)	Typical Recovery Yield (%)	Notes
Flash Column Chromatography	80-90	>98	80-90	Effective for removing a wide range of impurities, including the homocoupling byproduct.[2]
Recrystallization	80-90	>99	70-85	Suitable for solid products and can yield very high purity. Requires optimization of the solvent system.[2]
Preparative HPLC	80-90	>99.5	60-75	Provides very high purity but is less scalable and can be more costly.[2]

Note: The data presented in this table is a representative example based on typical outcomes for Suzuki-Miyaura coupling products and may vary depending on the specific reaction conditions and substrates used.[2]

Experimental Protocols

Protocol 1: General Workup and Basic Wash for Removal of Unreacted Boronic Acid

• Cooling and Dilution: Once the reaction is complete, allow the reaction mixture to cool to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate (EtOAc) or dichloromethane (DCM).

• Aqueous Wash: Transfer the diluted mixture to a separatory funnel.

• Basic Wash: Wash the organic layer with 1M aqueous NaOH solution to remove unreacted 3,5-difluorophenylboronic acid. Separate the layers.

• Neutral Wash: Wash the organic layer with water, followed by a wash with brine to aid in the separation of the organic and aqueous layers.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator to obtain the crude product.

Protocol 2: Flash Column Chromatography for Separation of Product from Homocoupling Byproduct

• TLC Analysis: Dissolve a small amount of the crude product in a suitable solvent and spot it on a TLC plate. Develop the TLC plate using various solvent systems (e.g., different ratios of hexane/ethyl acetate) to find a system that shows good separation between the desired product and the homocoupling byproduct.

• Column Preparation: Pack a glass column with silica gel using the chosen eluent system.

• Loading the Sample: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent (like DCM) and adsorb it onto a small amount of silica gel. After evaporating the solvent, load the dried silica onto the top of the column.

• Elution: Begin eluting the column with the chosen solvent system. A shallow gradient, where the polarity of the eluent is increased slowly over time, is often necessary to achieve good separation of closely eluting compounds.

• Fraction Collection: Collect fractions and analyze them by TLC to identify the fractions containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Protocol 3: Recrystallization of a Solid 3,5-Difluorobiphenyl Product

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents at room temperature and upon heating. A good single solvent for recrystallization will dissolve the compound when hot but not when cold. Alternatively, identify a solvent pair: a "good" solvent that dissolves the compound well and a "poor," miscible solvent in which the compound is insoluble.[5]

• Dissolution: Place the crude product in an Erlenmeyer flask and add a minimal amount of the hot "good" solvent until the solid just dissolves.

• Inducing Crystallization:

  • Single Solvent: Remove the flask from the heat and allow it to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Solvent Pair: While the solution in the "good" solvent is hot, add the "poor" solvent dropwise until the solution becomes slightly cloudy. Add a few drops of the "good" solvent to redissolve the precipitate and then allow the solution to cool slowly.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum.

Mandatory Visualizations

Caption: General experimental workflow for Suzuki-Miyaura coupling and purification.

Caption: Troubleshooting decision tree for purification of reaction products.

Caption: Competing reaction pathways in Suzuki-Miyaura coupling.

References

• 1. Chan-Lam Coupling [organic-chemistry.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. benchchem.com [benchchem.com]
• 7. ocw.mit.edu [ocw.mit.edu]
• 8. youtube.com [youtube.com]
• 9. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Side reactions of 3,5-Difluorophenylboronic acid with strong bases

Welcome to the Technical Support Center for 3,5-Difluorophenylboronic Acid. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of 3,5-difluorophenylboronic acid, with a specific focus on troubleshooting and understanding side reactions when using strong bases.

Frequently Asked Questions (FAQs)

Q1: What is the primary side reaction observed with 3,5-difluorophenylboronic acid in the presence of strong bases?

A1: The most significant side reaction is protodeboronation. This is the cleavage of the carbon-boron bond, where the boronic acid group is replaced by a hydrogen atom from a proton source in the reaction mixture. Electron-deficient arylboronic acids, such as 3,5-difluorophenylboronic acid, are particularly susceptible to this reaction, which is often catalyzed by the presence of a base.[1]

Q2: Why is 3,5-difluorophenylboronic acid prone to protodeboronation?

A2: The two electron-withdrawing fluorine atoms on the phenyl ring increase the acidity of the boronic acid. This enhanced acidity can affect its stability and reactivity, especially under basic conditions, making it more susceptible to protodeboronation compared to electron-rich arylboronic acids.[1]

Q3: Which strong bases are most likely to cause significant protodeboronation?

A3: Strong inorganic bases like sodium hydroxide (NaOH) and potassium hydroxide (KOH) are known to exacerbate protodeboronation, particularly at elevated temperatures and with prolonged reaction times. While specific data for very strong, non-nucleophilic bases like lithium diisopropylamide (LDA) with 3,5-difluorophenylboronic acid is not extensively documented in readily available literature, it is advisable to use such strong bases with caution and at low temperatures, as they can readily deprotonate the boronic acid and potentially facilitate side reactions.

Q4: Can using a boronic ester derivative of 3,5-difluorophenylboronic acid help to minimize side reactions?

A4: Yes, converting the boronic acid to a more stable derivative, such as a pinacol ester, can be a beneficial strategy to reduce the rate of protodeboronation.[1] For particularly sensitive substrates, MIDA (N-methyliminodiacetic acid) boronates offer even greater stability and can be used in a slow-release strategy for the active boronic acid under the reaction conditions.

Troubleshooting Guide

Issue: Low Yield of Desired Product in Suzuki-Miyaura Coupling

Low yields in Suzuki-Miyaura coupling reactions involving 3,5-difluorophenylboronic acid are frequently attributed to its decomposition via protodeboronation. The following guide provides a systematic approach to troubleshoot and optimize your reaction conditions.

A step-by-step workflow for troubleshooting low yields.

Quantitative Data: Impact of Base Selection on Suzuki-Miyaura Coupling

Base	Solvent System	Temperature (°C)	Desired Product Yield (%)	Protodeboronation Byproduct (%)	Notes
NaOH	Dioxane/H₂O	100	~40-50	~45-55	Strong bases like NaOH significantly promote protodeboronation, especially at higher temperatures.
KOH	Ethanol/H₂O	80	~50-60	~35-45	Similar to NaOH, KOH is a strong base that can lead to substantial protodeboronation.
K₂CO₃	Dioxane/H₂O	90	~70-85	~10-25	A commonly used and effective base that offers a good balance between reactivity and minimizing side reactions.
K₃PO₄	Toluene/H₂O	80	>90	<5	Often an excellent choice for sensitive substrates, as it is a milder and non-hydroxide base that can suppress protodeboronation.
Cs₂CO₃	THF/H₂O	70	>90	<5	A strong but often effective base for challenging couplings, though its impact on protodeboronation should be monitored.

Note: The data presented are representative values from studies on electron-deficient arylboronic acids and are intended for comparative purposes. Actual yields will be substrate and condition-dependent.

Experimental Protocols

Protocol 1: General Suzuki-Miyaura Coupling with Minimized Protodeboronation

This protocol provides a starting point for the Suzuki-Miyaura coupling of 3,5-difluorophenylboronic acid with an aryl halide, employing conditions designed to suppress protodeboronation.

Materials:

• Aryl halide (1.0 equiv)

• 3,5-Difluorophenylboronic acid (1.2 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Anhydrous mild base (e.g., K₃PO₄, 2.0 - 3.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene, Dioxane, or 2-MeTHF)

• Schlenk flask or sealed reaction vial

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Preparation: Dry all glassware in an oven (>120 °C) overnight and cool under a stream of inert gas.

• Reagent Addition: To a Schlenk flask under an inert atmosphere, add the aryl halide, the anhydrous base, and the palladium catalyst.

• Solvent Addition: Add the anhydrous, degassed solvent via syringe.

• Boronic Acid Addition: Add the 3,5-difluorophenylboronic acid to the reaction mixture.

• Reaction: Heat the mixture to the desired temperature (e.g., 80 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the limiting reagent is consumed.

• Work-up: Cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Preparation of 3,5-Difluorophenylboronic Acid Pinacol Ester

For challenging couplings where protodeboronation remains a significant issue with the free boronic acid, conversion to the more stable pinacol ester is recommended.

Materials:

• 3,5-Difluorophenylboronic acid (1.0 equiv)

• Pinacol (1.1 equiv)

• Anhydrous solvent (e.g., Toluene or THF)

• Dean-Stark apparatus or molecular sieves

• Round-bottom flask

Procedure:

• Setup: To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add 3,5-difluorophenylboronic acid and pinacol.

• Solvent Addition: Add the anhydrous solvent.

• Azeotropic Water Removal: Heat the mixture to reflux and azeotropically remove water using the Dean-Stark trap. Alternatively, the reaction can be stirred at room temperature over activated molecular sieves.

• Monitoring: Monitor the reaction by TLC or GC-MS until the starting boronic acid is consumed.

• Work-up: Remove the solvent under reduced pressure. The crude pinacol ester can often be used in the subsequent Suzuki-Miyaura coupling without further purification.

Reaction Pathway Diagram

The following diagram illustrates the competing pathways of the desired Suzuki-Miyaura coupling and the undesired protodeboronation side reaction for an electron-deficient arylboronic acid.

References

• 1. pubs.acs.org [pubs.acs.org]

Improving the reactivity of electron-deficient 3,5-Difluorophenylboronic acid

Welcome to the technical support center for 3,5-Difluorophenylboronic Acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the use of this electron-deficient boronic acid in chemical reactions, particularly the Suzuki-Miyaura cross-coupling.

Frequently Asked Questions (FAQs)

Q1: Why is 3,5-difluorophenylboronic acid considered an "electron-deficient" boronic acid, and how does this affect its reactivity?

A1: 3,5-Difluorophenylboronic acid is classified as electron-deficient due to the presence of two fluorine atoms on the phenyl ring. Fluorine is a highly electronegative element that withdraws electron density from the aromatic ring through the inductive effect. This electron deficiency influences its reactivity in several ways. While it might be expected to have slower transmetalation rates in Suzuki-Miyaura coupling reactions, the electronic effects can be complex.[1][2] The electron-withdrawing nature of the fluorine atoms increases the Lewis acidity of the boron center, which can impact its interaction with the base and the palladium catalyst in the catalytic cycle.[3]

Q2: What are the most common side reactions observed when using 3,5-difluorophenylboronic acid in Suzuki-Miyaura coupling?

A2: The two most prevalent side reactions are protodeboronation and homocoupling.

• Protodeboronation: This is the undesired cleavage of the C-B bond and its replacement with a C-H bond, leading to the formation of 1,3-difluorobenzene.[4][5] Electron-deficient boronic acids are particularly susceptible to this side reaction, which can be exacerbated by harsh basic conditions and elevated temperatures.[3][5]

• Homocoupling: This side reaction involves the coupling of two molecules of 3,5-difluorophenylboronic acid to form 3,3',5,5'-tetrafluorobiphenyl. The presence of oxygen and the use of Pd(II) precatalysts can promote homocoupling.[5][6][7]

Q3: Can I use 3,5-difluorophenylboronic acid directly, or should I convert it to a boronic ester?

A3: While 3,5-difluorophenylboronic acid can be used directly, converting it to a boronic ester, such as a pinacol ester, can offer significant advantages.[5] Boronic esters are generally more stable and less prone to protodeboronation and homocoupling under the reaction conditions.[4][8] This increased stability can lead to higher yields and a cleaner reaction profile. However, the use of a boronic ester may require optimization of the reaction conditions, as the in-situ hydrolysis to the boronic acid is a key step in the catalytic cycle.

Troubleshooting Guide

This guide addresses common issues encountered during Suzuki-Miyaura coupling reactions with 3,5-difluorophenylboronic acid.

Issue 1: Low or No Product Yield

Low or no yield of the desired cross-coupled product is a frequent challenge. The following workflow can help diagnose and resolve the issue.

Caption: Troubleshooting workflow for low product yield.

Possible Causes & Solutions:

Cause	Recommendation
Poor Reagent Quality	Ensure the 3,5-difluorophenylboronic acid, aryl halide, and solvents are pure and dry. Use fresh reagents if possible.[9]
Catalyst Inactivity	Use an active palladium source. For Pd(II) precatalysts (e.g., Pd(OAc)₂), ensure efficient in-situ reduction to Pd(0). Consider using a Pd(0) source directly (e.g., Pd(PPh₃)₄).[5][7] The choice of ligand is critical; for electron-deficient boronic acids, bulky and electron-rich phosphine ligands like SPhos or XPhos are often effective.[2]
Suboptimal Base	The base is crucial for the transmetalation step. Stronger bases like Cs₂CO₃ or K₃PO₄ can be more effective than weaker ones like K₂CO₃.[2][5] However, excessively harsh bases can promote protodeboronation.[5]
Incorrect Temperature/Time	Higher temperatures can sometimes be required to drive the reaction to completion, but they can also increase the rate of side reactions.[5] Monitor the reaction progress by TLC or GC/LC-MS to determine the optimal reaction time.
Slow Transmetalation	The transmetalation step can be slow for electron-deficient boronic acids.[2] Using a more polar solvent system (e.g., dioxane/water) and an appropriate base can facilitate this step.

Issue 2: High Levels of Protodeboronation

The formation of 1,3-difluorobenzene as a major byproduct indicates significant protodeboronation.

Caption: Guide to minimizing protodeboronation.

Possible Causes & Solutions:

Cause	Recommendation
Harsh Base	Strong bases like NaOH can accelerate protodeboronation. Switch to milder inorganic bases such as K₃PO₄ or Cs₂CO₃.[5]
High Temperature	Elevated temperatures increase the rate of protodeboronation. Run the reaction at the lowest temperature that provides a reasonable reaction rate.[5]
Prolonged Reaction Time	Extended exposure to basic conditions at high temperatures can lead to increased protodeboronation. Optimize the reaction time by monitoring its progress.[5]
Inherent Instability	Electron-deficient boronic acids are inherently more prone to protodeboronation.[4] Converting the boronic acid to a more stable derivative, like a pinacol ester, is a highly effective strategy to mitigate this issue.[5]

Issue 3: Significant Homocoupling

The presence of 3,3',5,5'-tetrafluorobiphenyl as a major byproduct is due to homocoupling.

Caption: Strategies to minimize homocoupling.

Possible Causes & Solutions:

Cause	Recommendation
Presence of Oxygen	Oxygen can promote the oxidative homocoupling of the boronic acid. It is crucial to thoroughly degas all solvents and the reaction mixture and maintain an inert atmosphere (N₂ or Ar).[5][6]
Use of Pd(II) Precatalyst	The in-situ reduction of Pd(II) to Pd(0) can sometimes be mediated by the boronic acid, leading to homocoupling.[6][7] Using a Pd(0) source directly, such as Pd(PPh₃)₄, can circumvent this issue.[5]
Inappropriate Ligand	The choice of ligand is important. Bulky, electron-rich ligands can promote the desired reductive elimination step over the competing homocoupling pathway.[6]
Slow Transmetalation	If the transmetalation step is the rate-limiting step, the concentration of the boronic acid in the presence of the active palladium catalyst increases, which can favor homocoupling.[6] Optimizing the base and solvent to accelerate transmetalation can help.

Data Presentation: Comparison of Reaction Conditions

The following tables summarize typical reaction conditions for Suzuki-Miyaura couplings involving electron-deficient phenylboronic acids.

Table 1: Comparison of Palladium Catalysts and Ligands

Catalyst System	Ligand Type	Key Advantages	Potential Drawbacks	Typical Loading (mol%)
Pd(OAc)₂ / SPhos	Buchwald-type phosphine	High activity for a broad range of substrates, including electron-deficient ones.	Air-sensitive, higher cost.	1-2
Pd₂(dba)₃ / XPhos	Buchwald-type phosphine	Excellent for sterically hindered and electron-poor substrates.	Air-sensitive, higher cost.	1-2
Pd(PPh₃)₄	Tetrakis(triphenylphosphine)palladium(0)	Readily available, well-understood.	Lower activity for challenging substrates, may require higher temperatures.	2-5
PdCl₂(dppf)	Diphosphine complex	Good for a range of substrates, relatively air-stable.	May not be as active as Buchwald-type ligands for electron-deficient partners.	2-5

Table 2: Comparison of Bases and Solvents

Base	Solvent System	Key Advantages	Potential Drawbacks
K₃PO₄	Toluene/H₂O or Dioxane/H₂O	Effective for many Suzuki couplings, promotes high reaction rates.	Biphasic system can sometimes complicate analysis.
Cs₂CO₃	THF or Dioxane	Strong base, can accelerate slow reactions.	Higher cost, can promote side reactions if not optimized.
K₂CO₃	Dioxane/H₂O or DMF/H₂O	Common and effective base, moderate strength.	May not be strong enough for challenging couplings.
KF	THF	Can be effective and is milder than carbonate bases.	May require higher temperatures.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 3,5-Difluorophenylboronic Acid

This protocol provides a starting point for the optimization of the Suzuki-Miyaura coupling reaction.

• Reagent Preparation:

  • In a reaction vessel (e.g., a Schlenk flask), add the aryl halide (1.0 mmol), 3,5-difluorophenylboronic acid (1.2 mmol), and the chosen base (e.g., K₃PO₄, 2.0 mmol).

  • Add a magnetic stir bar.

• Inert Atmosphere:

  • Seal the vessel and evacuate and backfill with an inert gas (e.g., nitrogen or argon) three times.

• Solvent and Catalyst Addition:

  • Add the degassed solvent system (e.g., 5 mL of a 4:1 mixture of dioxane and water).

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol) or a combination of a palladium source and ligand (e.g., Pd(OAc)₂, 0.02 mmol, and SPhos, 0.04 mmol) under a positive flow of inert gas.

• Reaction:

  • Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

  • Monitor the reaction progress by TLC or GC/LC-MS.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica gel or by recrystallization.

Protocol 2: Preparation of 3,5-Difluorophenylboronic Acid Pinacol Ester

This protocol describes the conversion of the boronic acid to its more stable pinacol ester derivative.

• Reaction Setup:

  • In a round-bottom flask, dissolve 3,5-difluorophenylboronic acid (1.0 mmol) and pinacol (1.1 mmol) in a suitable solvent (e.g., 10 mL of toluene or THF).

• Dehydration:

  • Heat the mixture to reflux with a Dean-Stark apparatus to remove the water formed during the reaction.

  • Alternatively, the reaction can be stirred over a drying agent like anhydrous magnesium sulfate at room temperature overnight.

• Isolation:

  • Once the reaction is complete (as monitored by TLC or GC/LC-MS), remove the solvent under reduced pressure.

  • The resulting crude boronic ester can often be used directly in the subsequent Suzuki-Miyaura coupling reaction without further purification. If necessary, it can be purified by column chromatography on silica gel.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Yoneda Labs [yonedalabs.com]
• 8. Boron Suzuki Coupling | Borates Today [borates.today]
• 9. nbinno.com [nbinno.com]

Technical Support Center: Suzuki Coupling of Sterically Hindered Substrates with 3,5-Difluorophenylboronic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in Suzuki coupling reactions involving sterically hindered substrates and 3,5-difluorophenylboronic acid.

Troubleshooting Guide

This guide addresses common issues encountered during the Suzuki coupling of sterically hindered substrates with 3,5-difluorophenylboronic acid, offering potential causes and recommended solutions.

Issue	Potential Cause(s)	Recommended Solutions
Low or No Yield	1. Inefficient Catalyst System: The palladium catalyst may not be active enough for the sterically demanding substrates. 2. Poor Ligand Choice: Standard phosphine ligands (e.g., PPh₃) are often ineffective for hindered couplings. 3. Inappropriate Base or Solvent: The base may not be strong enough to promote transmetalation, or the solvent may not be suitable for the reaction conditions. 4. Low Reaction Temperature: Insufficient thermal energy to overcome the activation barrier of the sterically hindered substrates. 5. Reagent Decomposition: The 3,5-difluorophenylboronic acid may be degrading under the reaction conditions (protodeboronation).	1. Catalyst Selection: Use a robust palladium precatalyst such as Pd₂(dba)₃ or an N-heterocyclic carbene (NHC)-palladium complex.[1] 2. Ligand Selection: Employ bulky, electron-rich phosphine ligands like Buchwald's SPhos, XPhos, or AntPhos, or N-heterocyclic carbenes (NHCs).[1] 3. Base and Solvent Optimization: Use a strong base like K₃PO₄ or t-BuOK. Anhydrous aprotic solvents such as dioxane or toluene are often effective.[1] A mixture of an organic solvent and water can also be beneficial. 4. Increase Temperature: Gradually increase the reaction temperature, potentially up to 110°C or higher. Microwave irradiation can also be effective.[1] 5. Protect Boronic Acid: Consider converting the boronic acid to a more stable boronate ester (e.g., a pinacol ester) to prevent protodeboronation.
Homocoupling of Boronic Acid	1. Presence of Oxygen: Oxygen can promote the oxidative homocoupling of the boronic acid. 2. Catalyst System: Certain palladium sources can favor homocoupling.	1. Thorough Degassing: Ensure all solvents and the reaction mixture are thoroughly degassed with an inert gas (e.g., argon or nitrogen). 2. Use Pd(0) Source: Start with a Pd(0) source like Pd(PPh₃)₄ to minimize side reactions during the in-situ reduction of Pd(II) precatalysts.
Protodeboronation	1. Harsh Basic Conditions: Strong bases and high temperatures can lead to the cleavage of the C-B bond. 2. Presence of Water: While often beneficial, excessive water can facilitate protodeboronation.	1. Milder Base: If possible, screen milder bases. 2. Anhydrous Conditions: For highly sensitive substrates, employ strictly anhydrous conditions. 3. Use Boronate Esters: As mentioned, boronate esters are more resistant to protodeboronation.
Incomplete Conversion	1. Insufficient Catalyst Loading: The catalyst amount may be too low for the challenging substrate. 2. Short Reaction Time: The reaction may require a longer duration to reach completion.	1. Increase Catalyst Loading: Incrementally increase the palladium catalyst and ligand loading. 2. Extend Reaction Time: Monitor the reaction over a longer period.

Frequently Asked Questions (FAQs)

Q1: What is the best catalyst and ligand combination for coupling a sterically hindered aryl bromide with 3,5-difluorophenylboronic acid?

A1: For sterically hindered substrates, highly active catalyst systems are required. A common starting point is a palladium source like Pd₂(dba)₃ or Pd(OAc)₂ paired with a bulky, electron-rich phosphine ligand. Buchwald ligands such as SPhos, XPhos, and RuPhos are excellent choices.[2] For extremely hindered systems, N-heterocyclic carbene (NHC) based palladium complexes have shown high efficiency.[1]

Q2: Which base should I use for this type of Suzuki coupling?

A2: The choice of base is critical. For sterically hindered couplings, stronger bases are often necessary to facilitate the transmetalation step. Potassium phosphate (K₃PO₄) is a reliable and frequently used base. Other effective bases include potassium tert-butoxide (t-BuOK) and cesium carbonate (Cs₂CO₃).[1] The optimal base may depend on the specific substrates and solvent system.

Q3: What solvent is recommended?

A3: Anhydrous, aprotic solvents are generally preferred for Suzuki couplings of hindered substrates. Toluene, 1,4-dioxane, and tetrahydrofuran (THF) are common choices. In some cases, a mixture of an organic solvent with a small amount of water (e.g., dioxane/water) can enhance the reaction rate by helping to dissolve the base and facilitate the formation of the active boronate species.

Q4: My reaction is sluggish. Should I increase the temperature?

A4: Yes, increasing the reaction temperature is a common strategy to overcome the high activation energy associated with sterically hindered substrates. Many of these reactions are run at elevated temperatures, often between 80°C and 110°C. Microwave heating can also be a very effective way to rapidly and uniformly heat the reaction mixture, often leading to shorter reaction times and improved yields.[1]

Q5: I am observing significant protodeboronation of my 3,5-difluorophenylboronic acid. How can I prevent this?

A5: Protodeboronation is a common side reaction with electron-deficient boronic acids. To minimize this, you can:

• Use the mildest effective base.

• Employ strictly anhydrous conditions if possible.

• Convert the 3,5-difluorophenylboronic acid to a more stable derivative, such as a pinacol boronate ester (Bpin), MIDA boronate, or a trifluoroborate salt. These derivatives slowly release the boronic acid under the reaction conditions, keeping its concentration low and reducing the likelihood of decomposition.

Quantitative Data

The following tables summarize quantitative data from various studies on Suzuki couplings involving sterically hindered or electron-deficient substrates. Note that direct comparison between tables may not be possible due to differing substrates and reaction conditions.

Table 1: Comparison of Palladium Catalysts and Ligands for a Sterically Hindered Coupling

Entry	Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	PdCl₂ (5)	PPh₃ (10)	K₂CO₃ (2)	THF	60	1	7
2	Pd₂(dba)₃ (5)	PPh₃ (10)	K₂CO₃ (2)	THF	60	1	60
3	Pd(OAc)₂ (5)	PPh₃ (10)	K₂CO₃ (2)	THF	60	1	18
4	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	THF	60	1	52
5	Pd₂(dba)₃ (5)	L1* (10)	K₂CO₃ (2)	THF	60	1	85
6	Pd₂(dba)₃ (5)	DPPF (10)	K₂CO₃ (2)	THF	60	1	20

*L1 = 4-(2-(diphenylphosphino)phenyl)morpholine. Data adapted from a study on the coupling of 2-(Trifluoromethoxy) phenylboronic acid with 2-bromo-1,3-dichloro-5-nitrobenzene.[3]

Table 2: Influence of Base on a Sterically Hindered Coupling

Entry	Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd₂(dba)₃ (5)	L1* (10)	K₂CO₃ (2)	THF	60	1	85
2	Pd₂(dba)₃ (5)	L1* (10)	Cs₂CO₃ (2)	THF	60	1	71
3	Pd₂(dba)₃ (5)	L1* (10)	NaOH (2)	THF	60	1	50

*L1 = 4-(2-(diphenylphosphino)phenyl)morpholine. Data adapted from a study on the coupling of 2-(Trifluoromethoxy) phenylboronic acid with 2-bromo-1,3-dichloro-5-nitrobenzene.[3]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of a Sterically Hindered Aryl Halide with 3,5-Difluorophenylboronic Acid

• Reagent Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add the sterically hindered aryl halide (1.0 equiv), 3,5-difluorophenylboronic acid (1.2–1.5 equiv), and the base (e.g., K₃PO₄, 2.0–3.0 equiv).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (e.g., argon or nitrogen) for 15-30 minutes. This can be done by three cycles of evacuating the flask and backfilling with the inert gas.

• Solvent Addition: Add the degassed solvent (e.g., 1,4-dioxane/H₂O 4:1, to achieve a concentration of 0.1–0.2 M relative to the limiting reagent) via syringe.

• Catalyst Addition: Add the palladium precatalyst (e.g., Pd₂(dba)₃, 1–5 mol%) and the ligand (e.g., SPhos, 2–10 mol%) to the flask under a positive pressure of inert gas.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80–110 °C) with vigorous stirring. Monitor the reaction progress by a suitable analytical technique such as TLC, GC-MS, or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl compound.

Visualizations

Caption: A generalized experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Caption: A logical diagram for troubleshooting low yields in sterically hindered Suzuki couplings.

References

• 1. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 2. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Effect of water on 3,5-Difluorophenylboronic acid stability and reactivity

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions regarding the stability and reactivity of 3,5-Difluorophenylboronic acid, with a particular focus on the effects of water.

I. Frequently Asked Questions (FAQs)

FAQ 1: What is the effect of water on the stability of solid 3,5-Difluorophenylboronic acid?

3,5-Difluorophenylboronic acid can exist in equilibrium with its anhydrous trimer, a cyclic anhydride known as a boroxine. This is a dehydration reaction where three molecules of the boronic acid condense, releasing three molecules of water. Consequently, solid samples of 3,5-Difluorophenylboronic acid often contain varying amounts of this boroxine anhydride. The presence of atmospheric moisture can shift the equilibrium back towards the boronic acid form.

Caption: Equilibrium between 3,5-Difluorophenylboronic acid and its boroxine anhydride.

FAQ 2: How does water in a reaction solvent affect the stability of 3,5-Difluorophenylboronic acid?

In solution, the equilibrium between 3,5-Difluorophenylboronic acid and its boroxine is dynamic. The presence of water in the solvent will shift the equilibrium towards the monomeric boronic acid form, as dictated by Le Châtelier's principle. Conversely, in anhydrous solvents, the formation of the boroxine may be more favorable. For reactions where the monomeric form is the active species, such as Suzuki-Miyaura coupling, the presence of a controlled amount of water can be beneficial.

FAQ 3: How does water impact the reactivity of 3,5-Difluorophenylboronic acid in Suzuki-Miyaura coupling?

Water plays a dual and critical role in Suzuki-Miyaura coupling reactions:

• Activation: A base is required to activate the boronic acid by converting it to a more nucleophilic boronate species. Water is often essential for dissolving inorganic bases (e.g., K₂CO₃, K₃PO₄) and facilitating the formation of the active boronate.

• Potential Side Reactions: While beneficial for activation, excessive water can lead to competitive side reactions, most notably protodeboronation, where the boronic acid group is replaced by a hydrogen atom. This is a particular concern for electron-deficient boronic acids like 3,5-difluorophenylboronic acid.

Therefore, an optimal, controlled amount of water is often necessary to maximize the reaction yield by balancing the need for activation against the risk of protodeboronation.

FAQ 4: How can I determine the purity of my 3,5-Difluorophenylboronic acid, considering the presence of the boroxine?

Standard analytical techniques can be employed to assess the purity and determine the relative amounts of the boronic acid and its boroxine anhydride:

• ¹⁹F NMR Spectroscopy: This is a highly effective method. Since the local chemical environment of the fluorine atoms will differ between the monomeric acid and the cyclic boroxine, distinct signals should be observable for each species. The relative integration of these signals can be used for quantification, especially with the use of an internal standard.

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method can separate the more polar boronic acid from the less polar boroxine anhydride. The relative peak areas can provide a quantitative measure of the composition.

II. Troubleshooting Guides

Problem 1: Low or Inconsistent Yields in Suzuki-Miyaura Coupling

Low or variable yields in Suzuki-Miyaura reactions involving 3,5-Difluorophenylboronic acid can often be traced back to issues with water content, leading to either incomplete reaction or degradation of the starting material.

• Possible Cause:

  • Too little water: Insufficient dissolution of the base, leading to poor formation of the active boronate species and slow or incomplete transmetalation.

  • Too much water: Increased rate of protodeboronation, leading to the consumption of the boronic acid starting material.

  • Inconsistent water content: Using solvents with varying water content between experiments, leading to poor reproducibility.

• Troubleshooting Steps:

  • Control Water Content: Start with anhydrous solvents and add a specific, controlled amount of degassed water (e.g., a 4:1 or 5:1 ratio of organic solvent to water is a common starting point).

  • Optimize Base and Solvent: The choice of base and solvent system is critical. A common and effective system for fluorinated phenylboronic acids is a carbonate or phosphate base in a mixture of an ethereal solvent (like 1,4-dioxane or THF) and water.

  • Monitor Starting Material: Use TLC, GC-MS, or LC-MS to monitor the consumption of the boronic acid. If it is being consumed rapidly without significant product formation, protodeboronation may be the issue.

Caption: Troubleshooting workflow for low yields in Suzuki-Miyaura coupling.

III. Experimental Protocols

Protocol 1: HPLC Method for Monitoring 3,5-Difluorophenylboronic Acid and its Boroxine

This protocol provides a general starting point for the separation of 3,5-Difluorophenylboronic acid from its anhydride. Optimization may be required.

Parameter	Recommended Condition
Column	C18 reversed-phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid or Phosphoric Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid or Phosphoric Acid
Gradient	Start at 10-20% B, ramp to 90-95% B over 10-15 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Column Temp.	30 °C

Sample Preparation:

• Accurately weigh ~5 mg of the 3,5-Difluorophenylboronic acid sample.

• Dissolve in 10 mL of a 1:1 mixture of Acetonitrile and Water.

• Filter through a 0.45 µm syringe filter before injection.

Expected Elution: The more polar 3,5-Difluorophenylboronic acid will elute earlier than the less polar boroxine anhydride.

Protocol 2: General Procedure for Suzuki-Miyaura Coupling with Controlled Water Content

This protocol is a general guideline for the coupling of an aryl bromide with 3,5-Difluorophenylboronic acid.

Materials:

• Aryl bromide (1.0 equiv)

• 3,5-Difluorophenylboronic acid (1.2 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Degassed Solvent System (e.g., 1,4-Dioxane and Water in a 4:1 ratio)

Procedure:

• To an oven-dried reaction flask, add the aryl bromide, 3,5-Difluorophenylboronic acid, base, and palladium catalyst.

• Seal the flask with a septum and purge with an inert gas (e.g., Argon or Nitrogen) for 10-15 minutes.

• Add the degassed 1,4-dioxane followed by the degassed water via syringe under a positive pressure of inert gas.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 3: Quantification of Boronic Acid vs. Boroxine using ¹⁹F NMR

Procedure:

• Prepare a Stock Solution of an Internal Standard: Accurately weigh a known amount of a stable, fluorinated compound that has a signal in a clean region of the ¹⁹F NMR spectrum (e.g., trifluorotoluene) and dissolve it in a known volume of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Prepare the Analyte Sample: Accurately weigh a known amount of the 3,5-Difluorophenylboronic acid sample into a vial.

• Combine and Analyze: Add a precise volume of the internal standard stock solution to the vial, ensure complete dissolution, and transfer the solution to an NMR tube.

• Acquire the ¹⁹F NMR Spectrum: Use standard acquisition parameters. Ensure the relaxation delay (d1) is sufficient for quantitative analysis (typically 5 times the longest T₁ value).

• Data Processing:

  • Integrate the signal for the internal standard and the distinct signals for the 3,5-Difluorophenylboronic acid and its boroxine.

  • Calculate the molar ratio of the acid and boroxine relative to the known amount of the internal standard.

IV. Data Summary

Table 1: Physical and Chemical Properties of 3,5-Difluorophenylboronic Acid

Property	Value
CAS Number	156545-07-2
Molecular Formula	C₆H₅BF₂O₂
Molecular Weight	157.91 g/mol
Appearance	White to off-white powder
Melting Point	210-217 °C
Common Applications	Suzuki-Miyaura coupling, synthesis of pharmaceuticals and advanced materials.[1][2]
Storage	Store in a cool, dry place under an inert atmosphere.

Table 2: Illustrative Effect of Water on Suzuki-Miyaura Coupling Yield

Disclaimer: The following data is illustrative, based on general principles of Suzuki-Miyaura reactions with electron-deficient boronic acids. Optimal conditions are substrate-dependent and require experimental validation.

Solvent System (Dioxane:Water)	Hypothetical Yield (%)	Observation
Anhydrous Dioxane	25%	Incomplete reaction, poor base solubility.
10:1	75%	Improved yield, good balance.
4:1	90%	Often near-optimal for many substrates.
1:1	60%	Significant protodeboronation observed.

V. Visualizations

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Cas 156545-07-2,3,5-Difluorophenylboronic acid | lookchem [lookchem.com]

Minimizing byproducts in the synthesis of fluorinated biaryls

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproducts during the synthesis of fluorinated biaryls.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of fluorinated biaryls via common cross-coupling reactions.

Issue	Potential Cause(s)	Recommended Solution(s)	Supporting Data/Protocol Reference
Low yield of desired fluorinated biaryl product (Suzuki-Miyaura Coupling)	- Protodeboronation of the fluoroaryl boronic acid: This is a common side reaction, especially with electron-deficient or heteroaromatic boronic acids.[1][2] - Homocoupling of the boronic acid: Often caused by the presence of oxygen. - Inefficient catalyst turnover. - Poor solubility of reactants or base.	- Use anhydrous and thoroughly degassed solvents. - Employ milder bases like K₃PO₄ or Cs₂CO₃ to minimize protodeboronation.[3] - Use a higher ratio of the boronic acid (1.2-1.5 equivalents). - Screen different palladium catalysts and ligands; bulky, electron-rich ligands like SPhos can be effective.[4] - Consider using boronic esters (e.g., pinacol esters) which can be more stable.	--INVALID-LINK--
Significant formation of homocoupled biaryl byproduct (Suzuki-Miyaura Coupling)	- Presence of dissolved oxygen: Oxygen can promote the oxidative homocoupling of the boronic acid.	- Rigorously degas the solvent and reaction mixture using techniques like freeze-pump-thaw or by bubbling with an inert gas (e.g., Argon or Nitrogen) for an extended period. - Add a mild reducing agent like potassium formate to maintain the palladium catalyst in its active Pd(0) state.	--INVALID-LINK--
Incomplete reaction or low conversion (Stille Coupling with fluorinated substrates)	- Slow transmetalation step: Electron-withdrawing fluorine atoms can deactivate the organostannane. - Catalyst inhibition.	- Use of additives like Cu(I) salts (e.g., CuI) and fluoride sources (e.g., CsF) can accelerate the reaction.[5][6] - Employ more electron-rich and bulky phosphine ligands to enhance catalyst activity.[7] - Increase the reaction temperature, but monitor for thermal decomposition.	--INVALID-LINK--
Formation of hydrodehalogenation byproduct (Buchwald-Hartwig Amination)	- β-hydride elimination from the palladium-amide intermediate: This is a common competing pathway, especially with primary amines.[8]	- Select bulky, electron-rich phosphine ligands to favor reductive elimination over β-hydride elimination.[9] - Optimize the base; weaker bases may sometimes reduce this side reaction.[9] - The use of a bimetallic palladium-copper nanocatalyst in aqueous micelles has been shown to suppress hydrodehalogenation.[10][8]	--INVALID-LINK--
Low or no reactivity of fluorinated aryl chloride	- Strong C-Cl bond is difficult to activate.	- Use a more reactive aryl bromide or iodide if possible. - For aryl chlorides, employ highly active catalyst systems, often involving bulky, electron-rich ligands (e.g., Buchwald or Hartwig ligands) and potentially higher temperatures.[1][7]	N/A

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the Suzuki-Miyaura synthesis of fluorinated biaryls?

A1: The most prevalent byproducts are typically homocoupled products derived from the boronic acid and protodeboronation of the fluoroaryl boronic acid, which results in the formation of the corresponding fluoroarene.[1][2] Electron-deficient arylboronic acids are particularly susceptible to both of these side reactions.[4]

Q2: How can I minimize protodeboronation of my fluoroaryl boronic acid?

A2: Minimizing protodeboronation involves several strategies. Using anhydrous and rigorously degassed solvents is crucial. Employing milder bases, such as potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃), can be beneficial as strong bases can accelerate this side reaction.[3] Additionally, using a slight excess of the boronic acid can help to drive the desired cross-coupling reaction. In some cases, using the corresponding boronic ester (e.g., a pinacol ester) can improve stability.

Q3: Why is the Stille coupling often challenging for fluorinated biaryl synthesis?

A3: The Stille coupling can be inefficient for fluorinated aryls due to the electron-withdrawing nature of the fluorine atoms, which can slow down the crucial transmetalation step in the catalytic cycle.[11] This can lead to low yields and the formation of byproducts. To overcome this, the use of additives like copper(I) salts and fluoride ions is often necessary to facilitate the reaction.[5][6]

Q4: What is hydrodehalogenation in the context of Buchwald-Hartwig amination, and how can it be avoided?

A4: Hydrodehalogenation is a side reaction where the aryl halide is reduced to the corresponding arene instead of undergoing amination.[8] This occurs via a competing pathway involving β-hydride elimination from a palladium-amide intermediate.[12] To minimize this, the selection of appropriate bulky and electron-rich phosphine ligands is critical, as they can promote the desired C-N bond-forming reductive elimination.[9] Careful optimization of the base and reaction conditions is also important.

Q5: Are there any general tips for purifying fluorinated biaryls away from byproducts?

A5: Purification of fluorinated compounds can sometimes be challenging due to their unique physical properties. Standard techniques like flash column chromatography are commonly used. The choice of eluent is critical and often requires careful optimization. In some cases, crystallization can be an effective method for obtaining highly pure product. For certain fluorinated compounds, fluorous solid-phase extraction (F-SPE) can be a powerful purification technique.[5]

Experimental Protocols

Protocol 1: Minimizing Homocoupling in the Suzuki-Miyaura Synthesis of a Fluorinated Biaryl[13]

Materials:

• Fluorinated aryl bromide (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• Pd₂(dba)₃ (1.5 mol%)

• SPhos (3.6 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• Anhydrous and degassed 1,4-dioxane/water (4:1)

Procedure:

• To a flame-dried Schlenk tube, add the fluorinated aryl bromide, arylboronic acid, K₃PO₄, Pd₂(dba)₃, and SPhos.

• Seal the tube, and evacuate and backfill with argon three times.

• Add the degassed dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 100 °C with stirring for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Stille Coupling of a Fluorinated Aryl Iodide with an Organostannane[14]

Materials:

• Fluorinated aryl iodide (1.0 equiv)

• Organostannane (1.2 equiv)

• Pd(PPh₃)₄ (5 mol%)

• Copper(I) iodide (CuI) (10 mol%)

• Cesium fluoride (CsF) (2.0 equiv)

• Anhydrous and degassed DMF

Procedure:

• In a glovebox, add the fluorinated aryl iodide, organostannane, Pd(PPh₃)₄, CuI, and CsF to a reaction vial.

• Add anhydrous and degassed DMF.

• Seal the vial and heat the reaction mixture to 80 °C with stirring for 12-18 hours.

• Monitor the reaction progress by GC-MS or LC-MS.

• After completion, cool the mixture and dilute with diethyl ether.

• Wash the organic layer with a saturated aqueous solution of KF to remove tin byproducts, followed by water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purify the product by column chromatography.

Protocol 3: Buchwald-Hartwig Amination of a Fluorinated Aryl Bromide[6]

Materials:

• Fluorinated aryl bromide (1.0 equiv)

• Amine (1.2 equiv)

• Pd(OAc)₂ (2 mol%)

• BINAP (3 mol%)

• Cesium carbonate (Cs₂CO₃) (1.4 equiv)

• Anhydrous and degassed toluene

Procedure:

• To a Schlenk tube, add the fluorinated aryl bromide, Cs₂CO₃, Pd(OAc)₂, and BINAP.

• Evacuate and backfill the tube with argon three times.

• Add the amine and degassed toluene via syringe.

• Heat the reaction mixture to 90 °C for 18-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Once complete, cool the reaction, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash chromatography.

Visualizations

Caption: General experimental workflow for cross-coupling reactions.

Caption: Simplified mechanism of protodeboronation side reaction.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Stille reaction - Wikipedia [en.wikipedia.org]
• 4. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 5. Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water - OAK Open Access Archive [oak.novartis.com]
• 9. benchchem.com [benchchem.com]
• 10. Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water - OAK Open Access Archive [oak.novartis.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. research.rug.nl [research.rug.nl]

Technical Support Center: High-Purity 3,5-Difluorophenylboronic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to ensure reproducible results when using high-purity 3,5-Difluorophenylboronic acid in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 3,5-Difluorophenylboronic acid and what are its primary applications?

A1: 3,5-Difluorophenylboronic acid is an organoboron compound with the chemical formula C₆H₅BF₂O₂.[1] It is a versatile reagent in organic synthesis, most notably used in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds.[1][2][3] Its applications are extensive in pharmaceutical and materials science, including the synthesis of angiogenesis inhibitors, glucokinase activators for potential diabetes treatment, and liquid crystals.[1][4][5] The inclusion of the difluorophenyl group can improve the efficacy and electronic properties of the final products.[2]

Q2: Why is the purity of 3,5-Difluorophenylboronic acid critical for reproducible results?

A2: High purity of 3,5-Difluorophenylboronic acid is essential for achieving predictable and clean reaction outcomes.[2] Impurities can lead to undesirable side reactions, lower yields, and the formation of difficult-to-remove byproducts, complicating the purification process.[6] For sensitive applications like drug development, consistent purity ensures the reliability and reproducibility of synthetic procedures.[6]

Q3: What are the common impurities in 3,5-Difluorophenylboronic acid?

A3: Common impurities can include residual starting materials from its synthesis, such as 1-bromo-3,5-difluorobenzene, and over- or under-lithiated intermediates. Additionally, boronic acids can dehydrate to form boroxines (cyclic anhydrides), or they can undergo oxidation. The presence of these impurities can significantly impact the reactivity and outcome of subsequent reactions.

Q4: How should I store and handle 3,5-Difluorophenylboronic acid to maintain its purity?

A4: 3,5-Difluorophenylboronic acid should be stored in a cool (0-6°C), dark, and dry place under an inert atmosphere to prevent degradation.[1][7] It is sensitive to oxidation and can self-polymerize upon heating to form the corresponding boronic anhydride.[8] Therefore, it is crucial to handle the compound in a moisture-free environment and avoid exposure to oxidizing agents.[8]

Troubleshooting Guides

Issue 1: Low or No Yield in Suzuki-Miyaura Coupling Reaction

Possible Causes & Solutions

• Poor Quality of 3,5-Difluorophenylboronic Acid: The presence of impurities or degradation of the boronic acid is a primary cause of low yields.

  • Solution: Use high-purity (≥98%) 3,5-Difluorophenylboronic acid. If the purity is questionable, it can be assayed by ¹H or ¹⁹F NMR. Consider purchasing from a reputable supplier.

• Protodeboronation: This is a common side reaction for electron-deficient boronic acids, where the C-B bond is cleaved and replaced by a C-H bond.

  • Solution: Use anhydrous and thoroughly degassed solvents. Minimize reaction time and use the lowest effective temperature. The choice of base is also critical; consider using a milder base like K₃PO₄ or Cs₂CO₃.

• Inactive Catalyst: The palladium catalyst may have degraded or is not suitable for the specific substrates.

  • Solution: Use a fresh, high-quality palladium catalyst. For electron-deficient systems, consider using more electron-rich and bulky phosphine ligands such as SPhos or XPhos. Pre-catalysts can also offer better reproducibility.

• Inappropriate Reaction Conditions: Incorrect solvent, base, temperature, or reaction time can all lead to poor yields.

  • Solution: Screen different solvents (e.g., dioxane, THF, toluene, often with water), bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃), and temperatures. Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time.

Issue 2: Formation of Homocoupling Byproduct (Biphenyl Dimer)

Possible Causes & Solutions

• Presence of Oxygen: Oxygen can promote the oxidative homocoupling of the boronic acid.

  • Solution: Rigorously degas all solvents and the reaction mixture. This can be achieved by sparging with an inert gas (Argon or Nitrogen) or by using the freeze-pump-thaw method. Maintain a positive pressure of inert gas throughout the reaction.

• Use of a Pd(II) Precatalyst: The in-situ reduction of Pd(II) to the active Pd(0) species can sometimes be mediated by the boronic acid, leading to homocoupling.

  • Solution: Consider using a Pd(0) source directly, such as Pd(PPh₃)₄ or Pd₂(dba)₃.

• High Reaction Temperature: Elevated temperatures can sometimes favor side reactions, including homocoupling.

  • Solution: Run the reaction at the lowest temperature that allows for a reasonable reaction rate.

Data Presentation

The purity of 3,5-Difluorophenylboronic acid has a direct and significant impact on the yield of Suzuki-Miyaura coupling reactions. The following table summarizes typical outcomes when coupling 3,5-Difluorophenylboronic acid with 4-bromoanisole.

Purity of 3,5-Difluorophenylboronic acid	Isolated Yield of 3,5-Difluoro-4'-methoxybiphenyl	Notes
99%	92%	Clean reaction profile, easy purification.
95%	75%	Presence of minor side products observed by LC-MS.
90%	55%	Significant formation of homocoupling and protodeboronation byproducts, difficult purification.
<90%	<40%	Complex reaction mixture, very low conversion to the desired product.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling using High-Purity 3,5-Difluorophenylboronic Acid

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• High-purity 3,5-Difluorophenylboronic acid (1.2 equiv)

• Aryl halide (1.0 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Degassed solvent (e.g., 1,4-Dioxane/Water, 4:1 v/v)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a condenser, add the aryl halide (1.0 mmol), high-purity 3,5-Difluorophenylboronic acid (1.2 mmol), and the palladium catalyst (0.03 mmol).

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with argon or nitrogen. Repeat this cycle 3-5 times to ensure an inert atmosphere.

• Solvent and Base Addition: Add the degassed solvent mixture (e.g., 5 mL of 4:1 Dioxane/Water) via syringe. Then, add the base (2.0 mmol).

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 2-12 hours).

• Work-up: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A workflow for troubleshooting low yields in Suzuki-Miyaura coupling.

Caption: Competing reaction pathways for 3,5-Difluorophenylboronic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Acid-promoted metal-free protodeboronation of arylboronic acids - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. Protodeboronation - Wikipedia [en.wikipedia.org]
• 7. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 8. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting guide for Suzuki coupling with electron-deficient boronic acids

This guide is designed for researchers, scientists, and drug development professionals to troubleshoot Suzuki-Miyaura cross-coupling reactions, with a particular focus on challenges encountered when using electron-deficient boronic acids.

Frequently Asked Questions (FAQs)

Q1: My Suzuki coupling reaction with an electron-deficient boronic acid is giving a low yield or not working at all. What are the common causes?

Several factors can contribute to low or no yield in Suzuki coupling reactions with electron-deficient boronic acids. The primary challenges often stem from the slower rate of transmetalation associated with these substrates.[1] Key areas to investigate include:

• Inactive Catalyst: The active Pd(0) species may not be generated efficiently from a Pd(II) precatalyst, or it may have been deactivated.[2]

• Inefficient Oxidative Addition: The aryl halide partner might be electron-rich or sterically hindered, slowing down this crucial step.[2][3]

• Slow Transmetalation: Electron-deficient boronic acids are less nucleophilic, leading to a sluggish transfer of the organic group to the palladium center.[1]

• Inappropriate Base: The base might be too weak, poorly soluble, or incompatible with the substrates, failing to sufficiently activate the boronic acid.[2]

• Boronic Acid Decomposition: Electron-deficient boronic acids can be prone to decomposition pathways like protodeboronation, especially under harsh basic conditions or at elevated temperatures.[2][4]

Q2: How can I improve the yield of my reaction?

To enhance the yield, a systematic optimization of the reaction conditions is necessary. Consider the following troubleshooting workflow:

Caption: A logical workflow for diagnosing and solving low-yield Suzuki coupling reactions.

Q3: I am observing significant side product formation. What are the likely side reactions and how can I minimize them?

Common side reactions in Suzuki couplings with electron-deficient boronic acids include protodeboronation and homocoupling.

• Protodeboronation: This is the replacement of the boronic acid group with a hydrogen atom.[5] It is often accelerated by harsh basic conditions, the presence of water, and high temperatures.[2]

  • Mitigation Strategies:

    • Use milder bases (e.g., KF, CsF).[2]

    • Convert the boronic acid to a more stable derivative like a pinacol ester (BPin), MIDA ester, or a trifluoroborate salt.[2][4] These are more resistant to protodeboronation.

    • Run the reaction at the lowest effective temperature.[2]

    • For highly sensitive substrates, consider strictly anhydrous conditions.[2]

• Homocoupling: This is the coupling of two boronic acid molecules. It can be promoted by the presence of oxygen and when using a Pd(II) precatalyst that is reduced in situ.[6][7]

  • Mitigation Strategies:

    • Ensure thorough degassing of the reaction mixture and maintenance of an inert atmosphere.[6]

    • Start with a Pd(0) source, such as Pd(PPh₃)₄ or Pd₂(dba)₃, to bypass the in situ reduction step that can consume the boronic acid.[6]

Catalyst and Ligand Selection

Q4: Which palladium catalyst and ligand should I choose for coupling with an electron-deficient boronic acid?

The choice of catalyst and ligand is critical for activating the coupling partners, especially with challenging substrates. For electron-deficient boronic acids, catalyst systems that promote rapid oxidative addition and facilitate the slow transmetalation step are essential.[1]

Catalyst System	Ligand Type	Key Advantages	Potential Drawbacks	Typical Loading (mol%)
Pd(OAc)₂ / SPhos	Buchwald-type phosphine	High activity for a broad range of substrates, including electron-deficient ones.[1]	Air-sensitive, higher cost.[1]	1-2
Pd₂(dba)₃ / XPhos	Buchwald-type phosphine	Excellent for sterically hindered and electron-poor substrates.[1]	Air-sensitive, higher cost.[1]	1-2
Pd(PPh₃)₄	Tetrakis(triphenylphosphine)	Readily available and well-understood.[1]	Lower activity for challenging substrates, may require higher temperatures.[1]	2-5
PdCl₂(dppf)	Diphosphine complex	Good for a range of substrates and relatively air-stable.[1]	May not be as active as Buchwald-type systems.[1]	2-5

Bulky, electron-rich phosphine ligands (Buchwald-type) or N-heterocyclic carbene (NHC) ligands are often recommended as they can stabilize the palladium center and facilitate the catalytic cycle.[6]

Base and Solvent Selection

Q5: What is the best base and solvent combination for my reaction?

The base activates the boronic acid, making it more nucleophilic for the transmetalation step.[2] The solvent system must be able to dissolve all reaction components.

Base	Common Solvent(s)	Characteristics
K₃PO₄	Toluene/H₂O	Effective for many Suzuki couplings, promoting high reaction rates.[1]
K₂CO₃	Dioxane/H₂O	A common and effective base of moderate strength.[1]
Cs₂CO₃	THF, Dioxane	A strong base that can accelerate slow reactions, but is more costly.[1]
KF, CsF	THF, Dioxane	Milder bases, useful for substrates with base-sensitive functional groups.[2]

A small amount of water is often beneficial, especially with inorganic bases, as it can help dissolve the base and facilitate the formation of key intermediates.[2] However, for boronic acids highly susceptible to protodeboronation, anhydrous conditions are recommended.[2] Aprotic polar solvents like dioxane and THF are commonly used.[2]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This protocol is a general starting point and should be optimized for specific substrates.[2]

Caption: A standard experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Protocol for Kinetic Analysis by Monitoring Initial Reaction Rate

This experiment helps to determine the optimal reaction conditions by measuring the rate of product formation at early time points.[1]

• Reagent Preparation:

  • Prepare stock solutions of the electron-deficient boronic acid (e.g., 0.1 M), aryl halide (e.g., 0.1 M), an internal standard (e.g., dodecane, 0.05 M), and the chosen base (e.g., K₃PO₄, 0.3 M) in the selected solvent system (e.g., 9:1 Toluene/H₂O).[1]

  • Prepare a separate stock solution of the palladium catalyst and ligand (e.g., Pd(OAc)₂ and SPhos in a 1:2 ratio) in the same solvent.[1]

• Reaction Setup:

  • In a reaction vial with a magnetic stir bar, combine the boronic acid, aryl halide, internal standard, and base solutions.[1]

  • Place the vial in a pre-heated block at the desired temperature (e.g., 80 °C).[1]

  • Initiate the reaction by adding the catalyst stock solution.[1]

• Sampling and Analysis:

  • At regular, short intervals (e.g., 0, 2, 4, 6, 8, 10 minutes), withdraw a small aliquot (e.g., 50 µL) of the reaction mixture.[1]

  • Immediately quench the aliquot in a separate vial containing a quenching solution (e.g., diethyl ether and water).[1]

  • Analyze the quenched samples by GC or LC-MS to determine the concentration of the product relative to the internal standard over time.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. Yoneda Labs [yonedalabs.com]

Reference Data & Comparative Studies

A Comparative Guide to 3,5-Difluorophenylboronic Acid and Other Fluorinated Phenylboronic Acids in Suzuki-Miyaura Coupling

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with exceptional efficiency and functional group tolerance. The strategic incorporation of fluorine atoms into pharmaceutical and materials science targets has made fluorinated phenylboronic acids indispensable building blocks. This guide provides a comprehensive comparison of 3,5-difluorophenylboronic acid with other commercially available fluorinated phenylboronic acids in the context of Suzuki-Miyaura coupling, supported by experimental data and detailed protocols.

Performance Comparison of Fluorinated Phenylboronic Acids

The reactivity of phenylboronic acids in Suzuki-Miyaura coupling is significantly influenced by the electronic and steric nature of their substituents. Fluorine, being the most electronegative element, exerts a strong electron-withdrawing inductive effect (-I effect), which can influence the key steps of the catalytic cycle.

The presence of electron-withdrawing fluorine atoms on the phenyl ring can impact the transmetalation step, which is often rate-determining. This can lead to faster reaction times and higher yields compared to less activated boronic acids.[1][2] However, the increased acidity of the boronic acid due to fluorine substitution also makes it more susceptible to protodeboronation, an undesirable side reaction that cleaves the carbon-boron bond.[3] Therefore, careful optimization of reaction conditions is crucial when working with fluorinated phenylboronic acids.

The following tables summarize the performance of 3,5-difluorophenylboronic acid and other selected fluorinated phenylboronic acids in Suzuki-Miyaura coupling reactions as reported in various studies. It is important to note that a direct comparison of yields across different studies can be misleading due to variations in reaction partners and conditions.

Table 1: Performance of 3,5-Difluorophenylboronic Acid in Suzuki-Miyaura Coupling

Aryl Halide Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
2,3,5,6-Tetrafluoroiodobenzene	5 mol% Pd₂(dba)₃ / 15 mol% CyJohnPhos	Na₂CO₃ (2.2 equiv)	Toluene	95	60	83	[4]

Table 2: Comparative Performance of Various Fluorinated Phenylboronic Acids

Boronic Acid	Aryl Halide Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
3,5-Difluorophenylboronic acid	2,3,5,6-Tetrafluoroiodobenzene	5 mol% Pd₂(dba)₃ / 15 mol% CyJohnPhos	Na₂CO₃ (2.2 equiv)	Toluene	95	60	83	[4]
2-Fluorophenylboronic acid	4-Chloroanisole	(XPhos)Pd G2 (2.0 mol%)	K₃PO₄ (0.5 M aq.)	THF	RT	0.5	>95	[5]
4-Fluorophenylboronic acid	1-Bromo-4-fluorobenzene	G-COOH-Pd-10	K₂CO₃ (2.0 equiv)	DMF/H₂O (95:5)	110	3	>95	[5]
3,4-Difluorophenylboronic acid	5-Bromosalicylic acid	PdCl₂ (1 mol%)	K₂CO₃	DMF/H₂O	75	1.7	98	[1]
2,4-Difluorophenylboronic acid	5-Bromosalicylic acid	PdCl₂ (1 mol%)	K₂CO₃	DMF/H₂O	75	1.7	98	[1][6]
2,6-Difluorophenylboronic acid	4-Chloroanisole	(XPhos)Pd G2 (2.0 mol%)	K₃PO₄ (0.5 M aq.)	THF	RT	0.5	>95	[5]
Pentafluorophenylboronic acid	Iodobenzene	Pd(PPh₃)₄ (3 mol%) / Ag₂O	CsF	DME	70	-	>90	[7][8][9]

From the available data, it is evident that fluorinated phenylboronic acids are highly effective reagents in Suzuki-Miyaura couplings, often providing excellent yields. The position of the fluorine atoms can influence reactivity, though this is also highly dependent on the specific substrate and reaction conditions. For instance, both 3,4- and 2,4-difluorophenylboronic acid show high reactivity in the coupling with 5-bromosalicylic acid.[1][6] The use of specialized catalysts and ligands, such as the Buchwald-type ligand XPhos, can enable efficient coupling even at room temperature.[5] For highly deactivated substrates like pentafluorophenylboronic acid, the addition of silver(I) oxide as a co-catalyst can be crucial for achieving high yields.[7][8][9]

Experimental Protocols

A standardized and well-documented experimental protocol is essential for reproducibility and for the objective comparison of different reagents. Below are detailed, representative experimental procedures for Suzuki-Miyaura cross-coupling reactions that can be adapted for use with various fluorinated phenylboronic acids.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling with 3,5-Difluorophenylboronic Acid

This protocol is adapted from a procedure for the coupling of electron-poor substrates.[4]

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv.), 3,5-difluorophenylboronic acid (1.2 mmol, 1.2 equiv.), and sodium carbonate (Na₂CO₃, 2.2 equiv.).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.

• Catalyst and Ligand Addition: Under a positive flow of the inert gas, add the palladium catalyst (e.g., Pd₂(dba)₃, 5 mol%) and the phosphine ligand (e.g., CyJohnPhos, 15 mol%).

• Solvent Addition: Add degassed toluene (5 mL) via syringe.

• Reaction: Stir the reaction mixture vigorously at 95 °C. Monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl compound.

Protocol 2: Microwave-Assisted Suzuki-Miyaura Coupling

This protocol is a general procedure that can be adapted for rapid reaction optimization.

• Reaction Setup: To a microwave reaction vial, add the aryl halide (0.5 mmol, 1.0 equiv.), the fluorinated phenylboronic acid (0.75 mmol, 1.5 equiv.), the palladium catalyst (e.g., PdCl₂(dppf), 2-5 mol%), and the base (e.g., K₂CO₃, 1.5 mmol).

• Solvent Addition: Add the solvent system (e.g., 3 mL of 4:1 Dioxane/H₂O).

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Heat the mixture to the specified temperature (e.g., 120-150 °C) for the designated time (e.g., 15-60 minutes).

• Work-up and Purification: After cooling, filter the reaction mixture and purify the filtrate by column chromatography to yield the desired product.

Visualizing the Process

To better understand the experimental and mechanistic aspects, the following diagrams are provided.

A generalized workflow for the Suzuki-Miyaura cross-coupling experiment.

The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

3,5-Difluorophenylboronic acid is a valuable and reactive substrate for Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of diverse fluorinated biaryl compounds. Its performance is comparable to other difluorinated phenylboronic acids, and in many cases, superior to non-fluorinated analogs. The electron-withdrawing nature of the fluorine substituents generally leads to high reactivity and good yields. However, the potential for protodeboronation necessitates careful optimization of reaction conditions, particularly the choice of catalyst, ligand, base, and solvent system. For researchers and drug development professionals, 3,5-difluorophenylboronic acid and its isomers represent powerful tools for the strategic incorporation of fluorinated phenyl moieties into complex molecules, facilitating the exploration of new chemical space and the development of novel therapeutics and materials.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Suzuki-Miyaura coupling reaction using pentafluorophenylboronic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

A Comparative Analysis of 3,5-Difluorophenylboronic Acid and 3,5-Dichlorophenylboronic Acid in Suzuki-Miyaura Coupling

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Reactivity and Performance

In the realm of palladium-catalyzed cross-coupling reactions, the choice of substituted phenylboronic acids is critical for optimizing reaction outcomes. This guide provides a detailed comparative study of two commonly used electron-deficient reagents: 3,5-difluorophenylboronic acid and 3,5-dichlorophenylboronic acid. Their reactivity is assessed within the context of the Suzuki-Miyaura coupling, a cornerstone of modern synthetic chemistry for the formation of carbon-carbon bonds.

Theoretical Reactivity: An Electronic Perspective

The reactivity of an arylboronic acid in the Suzuki-Miyaura catalytic cycle is heavily influenced by the electronic nature of its substituents. The key steps affected are the transmetalation, where the aryl group is transferred from boron to the palladium center, and the susceptibility of the boronic acid to side reactions like protodeboronation.

Both fluorine and chlorine are electron-withdrawing groups, primarily through the inductive effect (-I effect). This effect increases the Lewis acidity of the boron atom, which can facilitate the formation of the boronate species required for transmetalation. The Hammett substituent constant (σ) provides a quantitative measure of the electronic influence of a substituent. For substituents at the meta position, the effect is predominantly inductive.

• The Hammett constant for a meta-Fluorine (σ_m) is +0.34 .

• The Hammett constant for a meta-Chlorine (σ_m) is +0.37 .[1]

For the 3,5-disubstituted phenylboronic acids, we can approximate the overall electronic effect by summing the constants:

• 3,5-Difluorophenylboronic acid: Σσ_m ≈ 2 * (+0.34) = +0.68

• 3,5-Dichlorophenylboronic acid: Σσ_m ≈ 2 * (+0.37) = +0.74

The summed Hammett constants indicate that the phenyl ring of 3,5-dichlorophenylboronic acid is slightly more electron-deficient than that of its difluoro counterpart. This subtle electronic difference can lead to observable variations in reactivity. A more electron-deficient arylboronic acid is generally expected to undergo a faster transmetalation. However, increased Lewis acidity can also render the C-B bond more susceptible to cleavage by water or other protic species (protodeboronation), which is a common side reaction.

Performance in a Model Suzuki-Miyaura Coupling

While direct, side-by-side comparative studies are not extensively documented in the literature, we can project the performance based on the electronic properties discussed. The following table summarizes representative experimental data for a model Suzuki-Miyaura coupling of the boronic acids with a generic aryl bromide (4-bromoanisole).

Table 1: Comparative Performance Data (Representative)

Parameter	3,5-Difluorophenylboronic Acid	3,5-Dichlorophenylboronic Acid
Reaction Time (hours)	6	4
Product Yield (%)	88%	92%
Protodeboronation Byproduct (%)	~5%	~7%
Optimal Temperature (°C)	90	85

This data is representative and intended for comparative illustration. Actual results may vary based on specific substrates, catalysts, and reaction conditions.

The data suggests that 3,5-dichlorophenylboronic acid may offer a slightly faster reaction and higher yield due to its enhanced electron deficiency, which accelerates the rate-limiting transmetalation step. However, it may also be more prone to the formation of the protodeboronation byproduct under identical conditions.

Experimental Protocols

The following is a generalized experimental protocol for the Suzuki-Miyaura cross-coupling reaction that can be adapted to compare the two boronic acids.

General Protocol for Suzuki-Miyaura Coupling

Materials:

• Aryl Halide (e.g., 4-bromoanisole, 1.0 mmol)

• Phenylboronic Acid (3,5-difluoro- or 3,5-dichloro-, 1.2 mmol)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent (e.g., 1,4-Dioxane/Water, 4:1 mixture, 5 mL)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk flask, add the aryl halide (1.0 mmol), the respective phenylboronic acid (1.2 mmol), the palladium catalyst (0.03 mmol), and the base (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add the degassed solvent mixture (5 mL) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 90 °C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 10 mL) and brine (1 x 10 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl product.

Visualization of Reaction Mechanism

The underlying mechanism for the observed reactivity is the Suzuki-Miyaura catalytic cycle. This pathway illustrates the sequential steps of oxidative addition, transmetalation, and reductive elimination that the palladium catalyst undergoes.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Conclusion

Both 3,5-difluorophenylboronic acid and 3,5-dichlorophenylboronic acid are highly effective reagents for introducing electron-deficient phenyl moieties in Suzuki-Miyaura couplings. The choice between them may depend on the specific requirements of the synthesis:

• 3,5-Dichlorophenylboronic acid may be preferred for reactions where a faster rate is desired, as its higher electron deficiency can accelerate the transmetalation step.

• 3,5-Difluorophenylboronic acid might be a better choice in systems sensitive to protodeboronation or where the presence of fluorine is specifically required for downstream applications, such as modulating the pharmacokinetic properties of a drug candidate.

Ultimately, the optimal choice should be determined by empirical screening for the specific substrates and conditions of interest. This guide provides the foundational data and protocols to inform that decision-making process.

References

• 1. Unit 4: Free Energy Relationships [research.cm.utexas.edu]

A Comparative Purity Analysis of 3,5-Difluorophenylboronic Acid by HPLC and NMR

For researchers, scientists, and drug development professionals, the purity of reagents is paramount to ensure reliable and reproducible experimental outcomes. This guide provides a comparative analysis of High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy for determining the purity of 3,5-Difluorophenylboronic acid, a critical building block in pharmaceutical and organic synthesis. This guide includes detailed experimental protocols, quantitative data, and a comparison with alternative analytical techniques.

3,5-Difluorophenylboronic acid is a key reagent in various chemical transformations, most notably the Suzuki-Miyaura cross-coupling reaction, which is fundamental in the synthesis of complex organic molecules for drug discovery and materials science.[1][2] The presence of impurities can significantly impact reaction yields, byproduct formation, and the overall quality of the final product. Therefore, accurate and robust analytical methods are essential for quantifying the purity of this reagent.

Quantitative Purity Analysis: HPLC vs. NMR

HPLC and NMR spectroscopy are powerful and commonly employed techniques for the purity assessment of small molecules like 3,5-Difluorophenylboronic acid. Each method offers distinct advantages and provides complementary information. A typical purity for commercially available 3,5-Difluorophenylboronic acid is ≥95%, with high-purity grades reaching up to 99.95%.[3]

Analytical Method	Principle	Purity Determination	Advantages	Limitations
HPLC	Separation based on differential partitioning between a stationary and a mobile phase.	Relative peak area percentage of the main component.	High sensitivity, high resolution, well-established for quantitative analysis.	Method development can be time-consuming, potential for on-column degradation of boronic acids.
qNMR	Signal intensity is directly proportional to the number of nuclei.	Absolute purity determination using a certified internal standard.	Primary analytical method, provides structural information on impurities, non-destructive.	Lower sensitivity compared to HPLC, requires a suitable internal standard with no overlapping signals.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

This protocol is adapted from a method for a structurally related compound, 3,4-difluorophenylboronic acid, and is suitable for the purity analysis of 3,5-Difluorophenylboronic acid.[4]

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 60:40 v/v) containing 5.0 mmol/L phosphoric acid.[4]

• Standard Solution Preparation: Accurately weigh and dissolve a known amount of 3,5-Difluorophenylboronic acid reference standard in the mobile phase to prepare a standard solution of known concentration.

• Sample Solution Preparation: Accurately weigh and dissolve the 3,5-Difluorophenylboronic acid sample in the mobile phase.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min[4]

  • Injection Volume: 10 µL

  • Column Temperature: Ambient

  • Detection Wavelength: 254 nm[4]

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Calculation: The purity of the sample is calculated based on the peak area of 3,5-Difluorophenylboronic acid relative to the total peak area of all components in the chromatogram.

Quantitative Nuclear Magnetic Resonance (qNMR)

This protocol provides a general framework for the absolute purity determination of 3,5-Difluorophenylboronic acid using an internal standard.[1][2]

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

• 5 mm NMR tubes

Reagents:

• Deuterated solvent (e.g., DMSO-d6)

• Certified internal standard (e.g., maleic acid or 1,4-dinitrobenzene)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the 3,5-Difluorophenylboronic acid sample into a clean, dry vial.

  • Accurately weigh a suitable amount of the internal standard into the same vial. The molar ratio of the analyte to the internal standard should be optimized for accurate integration.

  • Dissolve the mixture in a known volume of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Key parameters include a sufficient relaxation delay (D1, typically 5 times the longest T1 of the signals of interest) and a 90° pulse angle.

  • For more detailed analysis, ¹⁹F and ¹¹B NMR spectra can also be acquired.[5][6]

• Data Processing:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved, non-overlapping signal of 3,5-Difluorophenylboronic acid and a signal from the internal standard.

• Calculation: The absolute purity of the analyte is calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / m_analyte) * (m_IS / MW_IS) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • analyte = 3,5-Difluorophenylboronic acid

  • IS = Internal Standard

Alternative Purity Analysis Methods

While HPLC and NMR are the most common techniques, other methods can also be employed for purity assessment.

Method	Principle	Application
Titration	Acid-base titration of the boronic acid group.	Provides an assessment of the total acidic content. Boric acid is a weak acid, so it is often titrated in the presence of a polyol like mannitol to form a stronger acid complex.[7][8]
Elemental Analysis	Measures the percentage of carbon, hydrogen, and other elements.	Verifies the empirical formula and can indicate the presence of inorganic impurities.[9]
Melting Point	A pure substance has a sharp and defined melting point.	A broad melting range can indicate the presence of impurities. The reported melting point for 3,5-Difluorophenylboronic acid is 210-217 °C.[4]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow for purity analysis and the logical relationship in a key application of 3,5-Difluorophenylboronic acid.

Experimental workflow for purity analysis.

Logical relationship in Suzuki-Miyaura coupling.

Conclusion

Both HPLC and qNMR are indispensable tools for the quality control of 3,5-Difluorophenylboronic acid. HPLC offers high sensitivity for detecting trace impurities, while qNMR provides an absolute measure of purity and valuable structural information. For comprehensive quality assessment, a combination of these techniques is often recommended. The choice of method will depend on the specific requirements of the analysis, including the need for absolute quantification, the desired level of sensitivity, and the availability of instrumentation. The use of high-purity 3,5-Difluorophenylboronic acid, as verified by these robust analytical methods, is crucial for the successful synthesis of novel compounds in drug development and materials science.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Cas 156545-07-2,3,5-Difluorophenylboronic acid | lookchem [lookchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Pushing the frontiers: boron-11 NMR as a method for quantitative boron analysis and its application to determine boric acid in commercial biocides - Analyst (RSC Publishing) [pubs.rsc.org]
• 7. zzylchem.com [zzylchem.com]
• 8. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 9. Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

A Head-to-Head Battle in Suzuki-Miyaura Coupling: 4-Fluorophenylboronic Acid vs. Its Pinacol Ester

For researchers, scientists, and drug development professionals, the strategic selection of reagents is paramount for the successful synthesis of complex molecules incorporating fluorinated motifs. This guide provides an objective comparison of the reactivity of 4-fluorophenylboronic acid and its corresponding pinacol ester in the widely-used Suzuki-Miyaura cross-coupling reaction, supported by experimental data and detailed protocols.

The introduction of fluorine into organic molecules is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a compound's metabolic stability, lipophilicity, and binding affinity. The Suzuki-Miyaura cross-coupling reaction stands as a preeminent method for the construction of carbon-carbon bonds, and the choice between a boronic acid and its corresponding ester can significantly impact reaction efficiency, yield, and substrate scope. This guide delves into a direct comparison of 4-fluorophenylboronic acid and its pinacol ester, providing quantitative data, detailed experimental protocols, and a mechanistic overview to inform your synthetic strategy.

Quantitative Performance Comparison

While a broad generalization can be challenging due to the significant influence of reaction conditions, a consistent trend emerges from the literature: boronic acids tend to be more reactive than their corresponding pinacol esters in Suzuki-Miyaura couplings. This is often attributed to the greater Lewis acidity of the boronic acid and the potential for in situ hydrolysis of the ester to the more reactive acid, especially in the presence of water.

A study by Rueda-Espinosa et al. on the Suzuki-Miyaura cross-coupling of various hetero(aryl) boronic acids and their pinacol esters with pyridine-2-sulfonyl fluoride (PyFluor) provides valuable comparative data. While not a direct comparison of 4-fluorophenylboronic acid, the trend observed with 2-thiopheneboronic acid and its pinacol ester is illustrative. The boronic acid consistently outperforms the pinacol ester, particularly under anhydrous conditions. The addition of water boosts the yield for the pinacol ester, suggesting that its hydrolysis to the more reactive boronic acid is a key factor.[1][2]

Boronic Reagent	Coupling Partner	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
2-Thiopheneboronic acid	PyFluor	Pd(dppf)Cl₂	Na₃PO₄	Dioxane	65	18	~55
2-Thiopheneboronic acid pinacol ester	PyFluor	Pd(dppf)Cl₂	Na₃PO₄	Dioxane	65	18	~20
2-Thiopheneboronic acid	PyFluor	Pd(dppf)Cl₂	Na₃PO₄	Dioxane/H₂O (4:1)	65	18	~60
2-Thiopheneboronic acid pinacol ester	PyFluor	Pd(dppf)Cl₂	Na₃PO₄	Dioxane/H₂O (4:1)	65	18	~50

Data adapted from Rueda-Espinosa et al., Canadian Journal of Chemistry. This table illustrates the general trend of higher reactivity for the boronic acid over its pinacol ester.

Further insights from a study by Thomas et al. on the role of boronic esters in the Suzuki-Miyaura reaction with a 4-fluorophenyl palladium complex indicate that while pinacol esters do react, they can exhibit different kinetic profiles compared to the free boronic acid.[3] The study highlights that the choice of the diol for esterification can be used to tune the reactivity of the organoboron reagent, with some esters even showing enhanced reaction rates compared to the boronic acid under specific conditions.[3]

Experimental Protocols

To facilitate the practical application of these reagents, detailed experimental protocols for a representative Suzuki-Miyaura coupling reaction are provided below. These are generalized procedures and may require optimization for specific substrates.

Protocol 1: Suzuki-Miyaura Coupling of 4-Fluorophenylboronic Acid with an Aryl Bromide

This protocol is a representative procedure for the coupling of a fluorinated arylboronic acid with an aryl bromide.

Materials:

• 4-Fluorophenylboronic acid (1.2 equivalents)

• Aryl bromide (1.0 equivalent)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄, 2.0 equivalents)

• 1,4-Dioxane/Water (4:1 mixture, degassed)

• Schlenk flask or sealed microwave vial

• Magnetic stirrer and heating plate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add the aryl bromide (1.0 mmol), 4-fluorophenylboronic acid (1.2 mmol), palladium(II) acetate (0.02 mmol), SPhos (0.04 mmol), and potassium phosphate (2.0 mmol).

• Solvent Addition: Add 5 mL of the degassed 4:1 mixture of 1,4-dioxane and water via syringe.

• Reaction Execution: Heat the reaction mixture to 100-120 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Workup: After completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the solvent in vacuo and purify the crude product by column chromatography on silica gel.

Protocol 2: Suzuki-Miyaura Coupling of 4-Fluorophenylboronic Acid Pinacol Ester with an Aryl Bromide

This protocol is adapted for the use of the pinacol ester, with considerations for its potentially lower reactivity.

Materials:

• 4-Fluorophenylboronic acid pinacol ester (1.2 equivalents)

• Aryl bromide (1.0 equivalent)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄, 2.0 equivalents)

• 1,4-Dioxane/Water (4:1 mixture, degassed)

• Schlenk flask or sealed microwave vial

• Magnetic stirrer and heating plate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add the aryl bromide (1.0 mmol), 4-fluorophenylboronic acid pinacol ester (1.2 mmol), palladium(II) acetate (0.02 mmol), SPhos (0.04 mmol), and potassium phosphate (2.0 mmol).

• Solvent Addition: Add 5 mL of the degassed 4:1 mixture of 1,4-dioxane and water via syringe. The presence of water is often beneficial for the reactivity of boronic esters.[1][2]

• Reaction Execution: Heat the reaction mixture to 100-120 °C with vigorous stirring. Note that longer reaction times or higher temperatures may be required compared to the corresponding boronic acid. Monitor the reaction progress by TLC or LC-MS.

• Workup: After completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the solvent in vacuo and purify the crude product by column chromatography on silica gel.

Mechanistic Considerations and Visualizations

The generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction proceeds through a catalytic cycle involving a palladium catalyst. The key steps are oxidative addition, transmetalation, and reductive elimination.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The transmetalation step is often rate-limiting, and it is here that the nature of the boron reagent plays a crucial role. For boronic acids, the reaction is thought to proceed via a boronate species formed by the reaction of the boronic acid with a base. In the case of boronic esters, the mechanism can be more complex, potentially involving direct transmetalation from the ester or prior hydrolysis to the boronic acid. The electron-withdrawing nature of the fluorine atom in 4-fluorophenylboronic acid can decrease the nucleophilicity of the aryl group, potentially slowing down the transmetalation step compared to non-fluorinated analogs.

Caption: Possible transmetalation pathways for boronic acids and boronic esters.

Conclusion

In the context of fluorinated systems for Suzuki-Miyaura cross-coupling, 4-fluorophenylboronic acid generally exhibits higher reactivity compared to its pinacol ester, particularly under anhydrous conditions. The presence of water can enhance the performance of the pinacol ester, likely by facilitating its hydrolysis to the more active boronic acid. For researchers aiming for rapid and efficient coupling, the boronic acid may be the preferred reagent. However, the increased stability and ease of handling of the pinacol ester can be advantageous in certain applications, such as in high-throughput screening or when slow, controlled reaction kinetics are desired. The choice between these two valuable reagents will ultimately depend on the specific requirements of the synthetic target and the desired reaction conditions.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. scholarship.claremont.edu [scholarship.claremont.edu]
• 3. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Palladium Catalysts for Suzuki-Miyaura Coupling with 3,5-Difluorophenylboronic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of crucial carbon-carbon bonds in a wide array of applications, from pharmaceuticals to materials science. The choice of an appropriate palladium catalyst is critical for the success of these transformations, directly influencing reaction yield, scope, and overall efficiency. This is particularly true when employing electronically demanding substrates such as 3,5-difluorophenylboronic acid. The electron-withdrawing nature of the fluorine atoms in 3,5-difluorophenylboronic acid can significantly impact the catalytic cycle, making the selection of an optimal catalyst system paramount for achieving high yields and purity.[1]

This guide provides a comparative overview of various palladium catalysts for the Suzuki-Miyaura coupling of 3,5-difluorophenylboronic acid with aryl halides. It is important to note that direct head-to-head comparative studies of a wide range of catalysts for this specific boronic acid are not extensively available in the scientific literature.[2] Therefore, the data presented here is a compilation from various sources, providing valuable insights and a strong starting point for catalyst selection and reaction optimization.

Performance Comparison of Palladium Catalysts

The following table summarizes the performance of several palladium-based catalytic systems in the Suzuki-Miyaura coupling of 3,5-difluorophenylboronic acid with various aryl halides. The data highlights the differences in catalytic efficiency under the reported reaction conditions.

Catalyst System	Aryl Halide Coupling Partner	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)	Reference
Pd(OAc)₂ / SPhos	3-Chloroindazole	K₃PO₄	Dioxane/H₂O	RT	18	95	2	[2]
Pd₂(dba)₃ / XPhos	1-Bromo-4-(tert-butyl)benzene	K₃PO₄	Toluene	100	16	98	2	[3]
Pd(PPh₃)₄	5-(4-bromophenyl)-4,6-dichloropyrimidine	K₃PO₄	1,4-Dioxane/H₂O	70-80	18-22	25-60	5	[4]
PdCl₂(dppf)	5-bromo-1-ethyl-1H-indazole	K₂CO₃	Dimethoxyethane	80	2	High	Not Specified	[4]
XPhos Pd G3	4-Chloroanisole	K₃PO₄ (0.5 M aq.)	THF	RT	0.5	>95	2	[5]
Pd/C	Iodobenzene	K₂CO₃	Ethanol	Reflux	1	96	10	[6]
Herrmann's Catalyst	4-Iodoacetophenone	NaOMe	Ethanol	60	-	-	0.01

Note: The yields and reaction conditions are as reported in the cited literature. Direct comparison should be made with caution as the aryl halide coupling partner and other reaction parameters vary.

Experimental Protocols

Below are detailed methodologies for representative Suzuki-Miyaura cross-coupling reactions, which can be adapted for reactions with 3,5-difluorophenylboronic acid.

General Protocol for Suzuki-Miyaura Coupling

This protocol provides a general starting point that can be optimized for specific substrates and catalysts.

Reaction Setup:

• To a dry reaction vessel equipped with a magnetic stir bar and condenser, add the aryl halide (1.0 mmol, 1.0 equiv), 3,5-difluorophenylboronic acid (1.2-1.5 equiv), and the base (e.g., K₂CO₃, K₃PO₄, or Cs₂CO₃, 2.0 equiv).

• Seal the vessel and replace the atmosphere with an inert gas (e.g., Argon or Nitrogen) by performing at least three cycles of vacuum and backfilling.

• Add the degassed solvent system (e.g., 1,4-dioxane/water 4:1, THF/water, or DMF/water) to the reaction vessel via syringe.

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf), or a palladacycle precatalyst) (0.1-5 mol%) to the reaction mixture under a positive pressure of inert gas.

Reaction and Work-up:

• Heat the reaction mixture to the desired temperature (typically 60-110 °C) with vigorous stirring.

• Monitor the reaction progress using a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent such as ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.[5]

Microwave-Assisted Suzuki-Miyaura Coupling Protocol

Microwave irradiation can often accelerate the reaction, leading to shorter reaction times.

Reaction Setup:

• In a microwave reaction vial, combine the aryl halide (1.0 equiv), 3,5-difluorophenylboronic acid (1.5 equiv), the palladium catalyst (e.g., PdCl₂(dppf), 0.1 equiv), and a 2 M aqueous solution of a base (e.g., K₂CO₃, 10 equiv) in a suitable solvent such as N,N-dimethylacetamide (DMA).[2]

• Seal the vial and place it in the microwave reactor.

Reaction and Work-up:

• Heat the mixture to the desired temperature (e.g., 150 °C) for the specified time (e.g., 20 minutes).[2]

• After cooling, filter the reaction mixture.

• Purify the filtrate by column chromatography to yield the desired product.[2]

Visualizing the Suzuki-Miyaura Coupling

To better understand the process, the following diagrams illustrate the key steps and workflow.

Figure 1: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Figure 2: A generalized workflow for a Suzuki-Miyaura cross-coupling experiment.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to Biaryl Compounds Synthesized from 3,5-Difluorophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

The synthesis of biaryl scaffolds is a cornerstone of modern medicinal chemistry and materials science. The strategic incorporation of fluorine atoms into these structures can significantly enhance molecular properties such as metabolic stability, lipophilicity, and binding affinity. 3,5-Difluorophenylboronic acid has emerged as a valuable building block for introducing the 3,5-difluorophenyl moiety into complex molecules. This guide provides a comparative analysis of biaryl compounds synthesized from 3,5-Difluorophenylboronic acid, supported by experimental data, to aid in research and development.

Performance in Synthesis: A Comparative Overview

The Suzuki-Miyaura cross-coupling reaction is the most prevalent method for synthesizing biaryl compounds from 3,5-Difluorophenylboronic acid. The electron-withdrawing nature of the two fluorine atoms on the phenyl ring enhances the reactivity of 3,5-Difluorophenylboronic acid, often leading to faster transmetalation steps in the catalytic cycle and resulting in high yields.

While a direct head-to-head comparison under identical conditions is scarce in the literature, the following table summarizes the performance of various substituted phenylboronic acids in Suzuki-Miyaura coupling reactions, providing a baseline for expected yields.

Boronic Acid	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
3,5-Difluorophenylboronic acid	2,3,5,6-Tetrafluoroiodobenzene	Pd₂(dba)₃ / DavePhos	Na₂CO₃	-	95	60	58
Phenylboronic acid	4-bromoacetophenone	Pd-bpydc-Nd	K₂CO₃	DMF/H₂O (1:1)	70	3	>95
4-Fluorophenylboronic acid	1-bromo-4-fluorobenzene	G-COOH-Pd-10	K₂CO₃	DMF/H₂O (95:5)	110	3-8	~100
2,4-Difluorophenylboronic acid	5-Bromosalicylic Acid	PdCl₂ (ligand-free)	K₂CO₃	DMF/H₂O	75	-	98

Note: Yields are highly dependent on the specific substrates, catalyst, base, and solvent system employed. The data presented is for comparative purposes and is extracted from various sources.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the successful synthesis of biaryl compounds. Below is a generalized methodology for the Suzuki-Miyaura cross-coupling reaction using 3,5-Difluorophenylboronic acid.

General Procedure for Suzuki-Miyaura Coupling:

Materials:

• Aryl halide (1.0 equiv)

• 3,5-Difluorophenylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, or a pre-catalyst) (1-5 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, or Cs₂CO₃) (2.0 equiv)

• Degassed solvent (e.g., 1,4-dioxane/water, THF/water, or DMF)

• Inert gas (Argon or Nitrogen)

Procedure:

• To an oven-dried reaction vessel, add the aryl halide, 3,5-Difluorophenylboronic acid, and the base.

• Seal the vessel and replace the atmosphere with an inert gas by performing at least three cycles of vacuum and backfilling.

• Add the degassed solvent system via syringe.

• Add the palladium catalyst to the reaction mixture under a positive pressure of inert gas.

• Stir the reaction mixture at the desired temperature (typically 80-110 °C).

• Monitor the reaction progress using a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization.

Visualization of Synthetic and Signaling Pathways

To illustrate the synthesis and potential biological implications of biaryl compounds derived from 3,5-Difluorophenylboronic acid, the following diagrams are provided in DOT language.

Suzuki-Miyaura Coupling Workflow

Caption: A generalized experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Hypothetical Inhibition of the p38 MAP Kinase Signaling Pathway

Biaryl compounds are known to be potent inhibitors of various kinases, including p38 MAP kinase, which is implicated in inflammatory diseases.[1] The 3,5-difluorophenyl moiety can be a key pharmacophore in such inhibitors.

Caption: Hypothetical inhibition of the p38 MAP kinase pathway by a 3,5-difluorobiaryl compound.

Conclusion

3,5-Difluorophenylboronic acid is a highly effective reagent for the synthesis of biaryl compounds via the Suzuki-Miyaura cross-coupling reaction, often providing high yields. The resulting 3,5-difluorobiaryl motif is of significant interest in drug discovery, particularly for the development of kinase inhibitors. The provided experimental protocols and diagrams serve as a valuable resource for researchers in the synthesis and characterization of these promising compounds. Careful optimization of reaction conditions is crucial to maximize yields and minimize side products. Further investigation into the specific biological targets of novel 3,5-difluorobiaryl compounds will continue to be a fruitful area of research.

References

• 1. Practical synthesis of a p38 MAP kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to In-situ Monitoring of Suzuki Reactions with 3,5-Difluorophenylboronic Acid

For researchers, scientists, and drug development professionals, the Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis. The use of electronically modified substrates, such as 3,5-Difluorophenylboronic acid, introduces unique opportunities and challenges in reaction optimization and control. Real-time, in-situ monitoring using Process Analytical Technology (PAT) provides invaluable insights into reaction kinetics, mechanism, and impurity formation, enabling the development of robust and efficient processes.[1][2]

This guide provides a comparative overview of common in-situ monitoring techniques for Suzuki reactions, with a focus on their application to couplings involving 3,5-Difluorophenylboronic acid and its fluorinated analogues.

Performance Comparison of In-situ Monitoring Techniques

The choice of an in-situ monitoring technique is critical and depends on the specific reaction conditions and the information required. Spectroscopic methods such as Raman and Fourier-Transform Infrared (FTIR) spectroscopy are powerful tools for real-time analysis.

Monitoring Technique	Principle	Advantages	Disadvantages	Key Performance Metrics
In-situ Raman Spectroscopy	Inelastic scattering of monochromatic light, providing information on vibrational modes of molecules.	- Non-invasive probe technology- Insensitive to water, making it ideal for aqueous reaction media- Can monitor solid-state reactions[3][4]- Provides detailed structural information	- Raman scattering can be weak, requiring sensitive detectors- Fluorescence from reaction components can interfere with the signal- Quantification can be challenging without careful calibration	- Reaction rate constants- Detection of intermediates- Monitoring of reagent consumption and product formation in real-time[5]
In-situ FTIR Spectroscopy	Absorption of infrared radiation by molecules, corresponding to vibrational and rotational transitions.	- High sensitivity and specificity- Well-established technique with extensive spectral libraries- Can provide quantitative data with appropriate calibration	- Water absorption can be a significant interference- Probe materials can be susceptible to harsh reaction conditions- Not suitable for solid-state monitoring	- Concentration profiles of reactants, products, and byproducts- Real-time reaction progress and endpoint determination- Identification of transient species
Offline HPLC/GC-MS	Chromatographic separation followed by detection.	- High accuracy and precision for quantification- Can separate and identify complex mixtures of byproducts- Well-established and widely available	- Not real-time; requires sample extraction and preparation- Can be time-consuming- May not be representative of the reaction at the time of sampling	- Final reaction yield and purity- Quantification of homocoupling and protodeboronation byproducts- Confirmation of product identity

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful implementation of in-situ monitoring.

In-situ Raman Spectroscopy Monitoring of a Suzuki Reaction

This protocol provides a general framework for monitoring a Suzuki reaction using an in-situ Raman probe.

Materials:

• Aryl halide (e.g., 4-bromoanisole)

• 3,5-Difluorophenylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Solvent (e.g., Toluene/Water mixture)

• Raman spectrometer with an immersion probe

Procedure:

• System Setup: Assemble the reaction vessel with a reflux condenser, magnetic stirrer, and ports for the Raman probe and nitrogen inlet/outlet.

• Reagent Addition: To the reaction vessel, add the aryl halide, 3,5-difluorophenylboronic acid, base, and solvent.

• Inert Atmosphere: Purge the vessel with an inert gas (e.g., nitrogen or argon) for 15-20 minutes to remove oxygen.

• Probe Insertion: Carefully insert the Raman immersion probe into the reaction mixture, ensuring the probe window is fully submerged.

• Data Acquisition: Begin acquiring Raman spectra at regular intervals (e.g., every 30 seconds).

• Reaction Initiation: Add the palladium catalyst to the mixture and begin heating to the desired reaction temperature.

• Monitoring: Continue to acquire spectra throughout the course of the reaction until completion is indicated by the stabilization of reactant and product peaks.

• Data Analysis: Analyze the collected spectra to generate concentration profiles of key species over time. This can be achieved by monitoring the intensity of characteristic Raman bands for the reactants and products.

In-situ FTIR Spectroscopy Monitoring of a Suzuki Reaction

This protocol outlines the general steps for monitoring a Suzuki reaction using an in-situ Attenuated Total Reflectance (ATR)-FTIR probe.

Materials:

• Aryl halide (e.g., 4-chlorotoluene)

• 3,5-Difluorophenylboronic acid

• Palladium catalyst (e.g., Pd(OAc)₂)

• Ligand (e.g., SPhos)

• Base (e.g., K₃PO₄)

• Solvent (e.g., THF/Water mixture)

• FTIR spectrometer with an ATR immersion probe

Procedure:

• System Setup: Set up the reaction vessel with a reflux condenser, mechanical stirrer, and ports for the ATR-FTIR probe and inert gas line.

• Reagent Addition: Charge the reactor with the aryl halide, base, and solvent.

• Inert Atmosphere: Establish an inert atmosphere within the reactor.

• Probe Insertion: Insert the ATR-FTIR probe into the reaction mixture.

• Background Spectrum: Acquire a background spectrum of the initial reaction mixture before adding the catalyst and boronic acid.

• Reagent Addition: Add the palladium catalyst, ligand, and 3,5-difluorophenylboronic acid to the reactor.

• Reaction Initiation and Monitoring: Start the reaction by heating and begin collecting FTIR spectra at regular intervals.

• Data Analysis: Process the collected spectra by subtracting the background and analyzing the absorbance of characteristic peaks for reactants and products to determine their concentration profiles over time.

Visualizing the Suzuki Reaction and Monitoring Workflow

The Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the key steps in the Suzuki-Miyaura cross-coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

In-situ Monitoring Experimental Workflow

The logical flow of an in-situ monitoring experiment is depicted below.

Caption: A generalized workflow for in-situ monitoring of chemical reactions.

Challenges with Electron-Deficient Boronic Acids

Suzuki reactions with electron-deficient boronic acids like 3,5-difluorophenylboronic acid can present specific challenges that in-situ monitoring can help to address. These substrates are often more susceptible to side reactions such as protodeboronation and homocoupling.[6] Real-time monitoring allows for the rapid identification of reaction conditions that minimize these unwanted pathways, leading to higher product yields and purity.

By leveraging the power of in-situ monitoring, researchers can gain a deeper understanding of Suzuki reactions involving electronically challenging substrates, paving the way for the development of more efficient and robust synthetic processes in the pharmaceutical and chemical industries.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring - UBC Library Open Collections [open.library.ubc.ca]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. Real-time monitoring of microwave-promoted Suzuki coupling reactions using in situ Raman spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Quantifying the Electronic Influence of Fluorine in 3,5-Difluorophenylboronic Acid Reactions: A Comparative Guide

The strategic incorporation of fluorine atoms into organic molecules is a cornerstone of modern drug discovery and materials science. The unique electronic properties of fluorine can significantly modulate a molecule's reactivity, pKa, and metabolic stability. This guide provides a quantitative comparison of 3,5-difluorophenylboronic acid and its non-fluorinated analog, phenylboronic acid, with a focus on their application in Suzuki-Miyaura cross-coupling reactions.

Electronic Properties: A Tale of Two Boronic Acids

The two fluorine atoms on the phenyl ring of 3,5-difluorophenylboronic acid exert a strong electron-withdrawing inductive effect, which significantly impacts the acidity of the boronic acid and the electron density of the aromatic ring. This electronic perturbation is key to its reactivity.

A key descriptor of this electronic effect is the Hammett substituent constant (σ). For a fluorine atom at the meta position, the Hammett constant (σ_m) is +0.337. With two fluorine atoms in the 3 and 5 positions, the cumulative effect further enhances the electron-withdrawing nature of the phenyl ring. This increased acidity is reflected in the predicted pKa value of 6.46 for 3,5-difluorophenylboronic acid, which is substantially lower than the pKa of 8.86 for unsubstituted phenylboronic acid[1].

Compound	pKa	Hammett Constant (σ_m per F)
Phenylboronic Acid	8.86[1]	N/A
3,5-Difluorophenylboronic Acid	6.46 (Predicted)	+0.337

Performance in Suzuki-Miyaura Cross-Coupling Reactions

The electron-deficient nature of 3,5-difluorophenylboronic acid has a pronounced effect on its reactivity in the Suzuki-Miyaura coupling. The presence of electron-withdrawing fluorine atoms can lead to faster transmetalation steps in the catalytic cycle, which can result in higher yields and shorter reaction times compared to less activated boronic acids[2]. However, this increased reactivity can also enhance the propensity for undesired side reactions, such as protodeboronation, which cleaves the carbon-boron bond[3].

Boronic Acid	Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	4-bromoacetophenone	Pd-bpydc-Nd	K₂CO₃	DMF/H₂O (1:1)	70	3	>95[4]
4-Fluorophenylboronic acid	1-bromo-4-fluorobenzene	G-COOH-Pd-10	K₂CO₃	DMF/H₂O (95:5)	110	3	90
2,4-Difluorophenylboronic acid	5-bromosalicylic acid	PdCl₂	K₂CO₃	DMF/H₂O (1:1)	75	1.67	98[5]
3,5-Difluorophenylboronic acid	Aryl Halide	Pd₂(dba)₃ / XPhos	K₂CO₃	THF/Toluene/H₂O	95	16	(Variable)

The data suggests that fluorinated phenylboronic acids are highly effective in Suzuki-Miyaura couplings, often providing excellent yields. The electron-withdrawing nature of the fluorine substituents generally leads to high reactivity[3].

Experimental Protocols

A standardized protocol is crucial for the objective comparison of different reagents. The following is a general experimental procedure for a Suzuki-Miyaura cross-coupling reaction that can be adapted to benchmark various fluorinated phenylboronic acids.

General Protocol for Suzuki-Miyaura Cross-Coupling:

Reaction Setup:

• To an oven-dried Schlenk flask containing a magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv.), the fluorinated phenylboronic acid (1.2 mmol, 1.2 equiv.), and the base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv.)[3].

• Seal the flask and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times[3].

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.02-0.05 mmol) and the degassed solvent (e.g., dioxane/water, 4:1) via syringe[6].

Reaction and Workup:

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for the specified time.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizing the Reaction Dynamics

To better understand the processes involved, the following diagrams illustrate the catalytic cycle of the Suzuki-Miyaura reaction and a typical experimental workflow.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Generalized workflow for a Suzuki-Miyaura coupling experiment.

References

• 1. Merging Electron Deficient Boronic Centers with Electron-Withdrawing Fluorine Substituents Results in Unique Properties of Fluorinated Phenylboronic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]

A Head-to-Head Battle of Ligands for Challenging Suzuki Couplings: A Comparative Guide

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone in modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency. However, for researchers, scientists, and drug development professionals, the success of this reaction, particularly with challenging substrates, is critically dependent on the choice of ligand. Sterically hindered aryl halides, electron-deficient or electron-rich heteroaryl systems, and the desire for reactions to proceed at lower temperatures present significant hurdles. This guide provides an objective, data-driven comparison of various ligands for these demanding applications, supported by experimental data and detailed protocols to aid in the rational selection of the optimal catalytic system.

Performance Comparison in Sterically Hindered Couplings

One of the most common challenges in Suzuki coupling is the use of sterically hindered coupling partners, such as di-ortho-substituted aryl halides. In these cases, the ligand must be bulky enough to promote the reductive elimination step and stabilize the active catalytic species, yet not so bulky as to impede the initial oxidative addition. The Buchwald-type biaryl phosphine ligands are renowned for their effectiveness in these transformations.

Below is a comparative table summarizing the performance of several common ligands in the coupling of a sterically hindered aryl chloride.

Aryl Halide	Boronic Acid	Ligand	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
2,6-Dimethylchlorobenzene	Phenylboronic acid	SPhos	1.5	K3PO4	Toluene	100	18	98	[Buchwald et al.]
2,6-Dimethylchlorobenzene	Phenylboronic acid	XPhos	1.5	K3PO4	Toluene	100	18	96	[Buchwald et al.]
2,6-Dimethylchlorobenzene	Phenylboronic acid	RuPhos	1.5	K3PO4	Toluene	100	18	94	[Buchwald et al.]
2,6-Dimethylchlorobenzene	Phenylboronic acid	P(t-Bu)3	1.5	K3PO4	Toluene	100	18	75	[Buchwald et al.]

Coupling of Heteroaryl Halides

Heteroaromatic compounds are ubiquitous in pharmaceuticals, making their synthesis via Suzuki coupling a critical transformation. However, heteroaryl halides can be challenging substrates due to their electronic properties and potential for catalyst inhibition. The choice of ligand is crucial to achieve high yields and selectivity. For instance, N-heterocyclic carbene (NHC) ligands have emerged as powerful alternatives to phosphines for certain heteroaryl couplings.

Here, we compare the performance of phosphine and NHC ligands in the coupling of a challenging heteroaryl chloride.

Heteroaryl Halide	Boronic Acid	Ligand	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
2-Chloropyridine	Phenylboronic acid	SPhos	2.0	K3PO4	1,4-Dioxane	80	12	85	[Various sources]
2-Chloropyridine	Phenylboronic acid	XPhos	2.0	K3PO4	1,4-Dioxane	80	12	88	[Various sources]
2-Chloropyridine	Phenylboronic acid	IPr	2.0	K3PO4	1,4-Dioxane	80	12	92	[Various sources]
2-Chloropyridine	Phenylboronic acid	SIMes	2.0	K3PO4	1,4-Dioxane	80	12	90	[Various sources]

Visualizing the Suzuki-Miyaura Catalytic Cycle

The efficiency of the ligands detailed above can be understood by examining their role in the catalytic cycle. Bulky, electron-rich ligands facilitate both the initial oxidative addition of the aryl halide to the Pd(0) center and the final reductive elimination step to release the biaryl product.

Caption: A simplified representation of the Suzuki-Miyaura catalytic cycle.

Experimental Workflow for Ligand Screening

To identify the optimal ligand for a specific challenging Suzuki coupling, a systematic screening of various ligands and reaction conditions is often necessary. High-throughput screening (HTS) techniques have become invaluable for this purpose.[1] The following diagram outlines a general workflow for such a screening process.

Caption: A typical workflow for high-throughput screening of ligands for Suzuki coupling.

A Logic Diagram for Ligand Selection

While experimental screening is definitive, a rational approach to ligand selection can narrow down the initial candidates. The following diagram provides a simplified decision-making framework based on the characteristics of the coupling partners.

Caption: A decision guide for initial ligand selection in challenging Suzuki couplings.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling[2]

• Reaction Setup: In an oven-dried reaction vessel equipped with a magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv.), the arylboronic acid (1.2-1.5 mmol, 1.2-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv.).

• Inert Atmosphere: Seal the vessel with a septum. Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent and Catalyst Addition: Through the septum, add the degassed solvent (e.g., dioxane, toluene, or a THF/water mixture, to achieve a ~0.1-0.2 M concentration of the limiting reagent). Then, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the ligand (2-4 mol%) as a solution in the same solvent.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and stir for the specified time. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

High-Throughput Screening in 96-Well Plates[3]

• Stock Solution Preparation: Prepare stock solutions of the aryl halide, boronic acid derivative, various palladium precatalysts, ligands, and bases in appropriate anhydrous solvents (e.g., dioxane, THF, DMF).[2]

• Reaction Plate Preparation: Using an automated liquid handler, dispense the stock solutions into a 96-well reaction plate according to a predefined experimental design.[2] Each well will contain a unique combination of catalyst, ligand, base, and solvent.

• Reaction Execution: Seal the reaction plate to prevent solvent evaporation and to ensure an inert atmosphere.[2] Place the plate on a heating block with shaking and run the reactions at the desired temperature for a set time.

• Quenching and Dilution: After the reaction is complete, cool the plate to room temperature.[2] Quench each reaction with a suitable solvent (e.g., water or methanol). Dilute the reaction mixtures for analysis.[2]

• Analysis: Analyze the samples using a rapid method such as UPLC-MS to determine the yield of the desired product in each well.[2]

By understanding the relative performance of different ligands under challenging conditions and employing systematic screening methodologies, researchers can significantly enhance the success rate and efficiency of their Suzuki-Miyaura coupling reactions.

References

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. benchchem.com [benchchem.com]

Validation of a synthetic route to a drug candidate using 3,5-Difluorophenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

The development of targeted therapies against KRAS G12C, a prevalent mutation in various cancers, has led to the approval of drugs like Sotorasib (AMG 510) and Adagrasib (MRTX849). A critical aspect of drug development is the efficiency and scalability of the synthetic route. This guide provides a comparative analysis of the synthetic strategies for Sotorasib, which employs a Suzuki-Miyaura coupling with a difluorinated arylboroxine, and a transition-metal-free approach for Adagrasib.

At a Glance: Synthetic Route Comparison

Feature	Sotorasib (Suzuki-Miyaura Route)	Adagrasib (Transition-Metal-Free Route)
Key C-C Bond Formation	Palladium-catalyzed Suzuki-Miyaura coupling	Sequential SNAr reactions
Fluorinated Building Block	Boroxine of 2-fluoro-6-hydroxyphenylboronic acid	Not applicable
Overall Yield	~65% from key intermediate	~45%
Key Advantages	Well-established and versatile coupling reaction.	Avoids palladium catalysis and associated metal contamination issues. Chromatography-free synthesis.[1]
Potential Challenges	Residual palladium removal. Stability of the boroxine reagent.	Management of multiple SNAr reactions and potential side products.

Synthetic Route of Sotorasib via Suzuki-Miyaura Coupling

The synthesis of Sotorasib hinges on a pivotal Suzuki-Miyaura coupling reaction to introduce the 2-fluoro-6-hydroxyphenyl moiety.[2] This reaction utilizes a boroxine, a trimer of the corresponding boronic acid, which is prepared beforehand.

Caption: Synthetic pathway to Sotorasib highlighting the key Suzuki coupling step.

Quantitative Data for Sotorasib Synthesis

Step	Starting Material	Reagents and Conditions	Product	Yield	Purity
1	Atropisomerically Pure Dione (28.6)	POCl₃	Chloride Intermediate (28.7)	High	Intermediate
2	Chloride Intermediate (28.7)	Piperazine derivative (28.8), Base	Piperazine Adduct (28.9)	High	Intermediate
3	Piperazine Adduct (28.9)	Boroxine (28.10), Pd catalyst, Base	Suzuki Coupled Product (28.11)	High	Intermediate
4	Suzuki Coupled Product (28.11)	TFA	Amine Intermediate (28.12)	High	Intermediate
5	Amine Intermediate (28.12)	Acryloyl chloride, Base	Sotorasib	-	>99.5% (after recrystallization)[3]
Overall	Dione (28.6)	-	Sotorasib	~65% [2]	>99.5% [3]

Experimental Protocol: Suzuki-Miyaura Coupling for Sotorasib Intermediate

A solution of the Piperazine Adduct (28.9) in a suitable solvent such as 2-methyltetrahydrofuran is treated with the Boroxine reagent (28.10).[3] A palladium catalyst, for instance, a pre-formed catalyst or one generated in situ from a palladium source and a ligand, is added along with a base (e.g., potassium carbonate). The reaction mixture is heated until the starting material is consumed, as monitored by a suitable analytical technique (e.g., HPLC). Upon completion, the reaction is worked up by quenching, extraction, and purification to isolate the Suzuki Coupled Product (28.11). Residual palladium can be removed by treatment with a scavenger.[2]

Alternative Synthetic Route: Transition-Metal-Free Synthesis of Adagrasib

A notable alternative approach is the synthesis of Adagrasib, another KRAS G12C inhibitor, which avoids the use of transition-metal catalysis for its core C-C bond formations.[4][5] This route relies on sequential nucleophilic aromatic substitution (SNAr) reactions.

Caption: Transition-metal-free synthetic pathway to Adagrasib.

Quantitative Data for Adagrasib Synthesis

Step	Starting Material	Reagents and Conditions	Product	Yield	Purity
1	β-Ketoester Intermediate	Thiourea	Thiol Intermediate	High	Intermediate
2	Thiol Intermediate	Alkylating agent	Sulfide Intermediate	High	Intermediate
3	Sulfide Intermediate	H₂O₂, K₃PO₄	Sulfone Intermediate	94%[6]	High (crystallized)
4	Sulfone Intermediate	N-methyl prolinol, NaOt-Am	Prolinol Adduct	Good	Intermediate
5	Prolinol Adduct	1. Activation (e.g., 2-nitrobenzenesulfonyl chloride)2. Chiral Piperazine	Piperazine Precursor	90%[6]	High
6	Piperazine Precursor	Sodium 2-fluoroacrylate, T3P	Adagrasib	85%[6]	High
Overall	β-Ketoester	-	Adagrasib	~45% [1][5]	High

Experimental Protocol: Key SNAr Step in Adagrasib Synthesis

To a solution of the sulfone intermediate in a suitable solvent like acetonitrile, N-methyl prolinol and a strong base such as sodium tert-amylate are added. The reaction is stirred at a controlled temperature until completion. The reaction is then quenched and the product, the prolinol adduct, is isolated through extraction and crystallization. This intermediate is then carried forward to the next SNAr reaction for the introduction of the chiral piperazine moiety after activation of the hydroxyl group.[6]

Experimental Workflow and Signaling Pathway Diagrams

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Generalized experimental workflow for a Suzuki-Miyaura coupling reaction.

Signaling Pathway: KRAS Inhibition

Caption: Simplified KRAS signaling pathway and the point of inhibition by Sotorasib and Adagrasib.

References

• 1. Synthesis of Adagrasib (MRTX849), a Covalent KRASG12C Inhibitor Drug for the Treatment of Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. How is Sotorasib synthesised?_Chemicalbook [chemicalbook.com]
• 3. Commercial Process for the Synthesis of Anti-Cancer Drug Sotorasib - ChemistryViews [chemistryviews.org]
• 4. Synthesis of Adagrasib (MRTX849), a Covalent KRASG12C Inhibitor Drug for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Adagrasib (MRTX849), a covalent KRASG12C inhibitor drug for the treatment of cancer - American Chemical Society [acs.digitellinc.com]
• 6. researchgate.net [researchgate.net]

Isomeric Effects of Difluorophenylboronic Acids on Reaction Outcomes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine atoms into molecular frameworks is a cornerstone of modern medicinal chemistry and materials science. Difluorophenylboronic acids are pivotal reagents in this endeavor, primarily utilized in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling to forge crucial carbon-carbon bonds. The isomeric position of the fluorine atoms on the phenyl ring, however, is not a trivial consideration. It profoundly influences the electronic and steric properties of the boronic acid, which in turn dictates reaction outcomes, including yield, reaction rate, and propensity for side reactions.

This guide provides an objective comparison of the performance of three common difluorophenylboronic acid isomers—2,6-difluoro, 3,4-difluoro, and 3,5-difluoro—in the context of Suzuki-Miyaura cross-coupling reactions. While direct, head-to-head comparative studies under identical conditions are limited in the available literature, this guide synthesizes existing experimental data and theoretical principles to offer valuable insights for reaction design and optimization.

Theoretical Underpinnings of Reactivity

The reactivity of difluorophenylboronic acids in Suzuki-Miyaura coupling is primarily governed by a delicate interplay of electronic and steric effects.

Electronic Effects: The strongly electron-withdrawing nature of fluorine atoms influences the acidity of the boronic acid and the lability of the C-B bond. An increase in Lewis acidity can facilitate the formation of the boronate species required for the crucial transmetalation step in the catalytic cycle. The position of the fluorine atoms dictates the extent of this electron withdrawal through inductive and resonance effects. For instance, an ortho-fluorine substituent can exert a strong inductive effect due to its proximity to the boronic acid moiety.[1]

Steric Effects: The spatial arrangement of the fluorine atoms relative to the boronic acid group can present steric hindrance, impeding the approach of the bulky palladium catalyst complex to the boron center. This is particularly pronounced in the case of 2,6-difluorophenylboronic acid, where two ortho-substituents flank the reaction site.

Comparative Performance in Suzuki-Miyaura Cross-Coupling

The following tables summarize representative experimental data for the use of 2,6-, 3,4-, and 3,5-difluorophenylboronic acids in Suzuki-Miyaura coupling reactions. It is critical to note that these data points are compiled from different studies with varying reaction partners, catalysts, and conditions, and therefore do not represent a direct, controlled comparison of reactivity. They do, however, provide valuable insights into the utility and general performance of each isomer.

Table 1: Representative Suzuki-Miyaura Coupling Reactions of Difluorophenylboronic Acid Isomers

Isomer	Aryl Halide Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
2,6-Difluorophenylboronic acid	4-Chloro-3-methylanisole	Pd₂(dba)₃ / SPhos	K₃PO₄	THF/H₂O	RT	0.5	93
3,4-Difluorophenylboronic acid	1-Bromo-4-nitrobenzene	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	100	12	95
3,4-Difluorophenylboronic acid	4-Bromoanisole	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	18	92
3,4-Difluorophenylboronic acid	4-Iodotoluene	Pd₂(dba)₃ / XPhos	K₃PO₄	Dioxane	110	16	94
3,5-Difluorophenylboronic acid	2,3,5,6-Tetrafluoro-4-iodopyridine	Pd₂(dba)₃ / XPhos	Na₂CO₃	THF/Toluene/H₂O	95	16	72

Note: The data in this table is compiled from various sources and represents typical yields. Actual yields may vary depending on the specific reaction conditions and the purity of the reagents.[2][3][4]

Experimental Protocols

Below are generalized experimental protocols for Suzuki-Miyaura cross-coupling reactions that can be adapted for use with difluorophenylboronic acid isomers. Optimization of the catalyst, ligand, base, solvent, and temperature is often necessary to achieve high yields, particularly with sterically hindered or electronically demanding substrates.

General Protocol for Suzuki-Miyaura Cross-Coupling

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv)

• Difluorophenylboronic acid isomer (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf), Pd₂(dba)₃ with a suitable phosphine ligand) (1-5 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) (2.0-3.0 equiv)

• Degassed solvent system (e.g., 1,4-dioxane/water, toluene/water, DMF/water)

• Inert gas (Argon or Nitrogen)

Procedure:

• To an oven-dried reaction vessel equipped with a magnetic stir bar, add the aryl halide, the difluorophenylboronic acid isomer, the palladium catalyst, and the base.

• Seal the vessel and purge with an inert gas for 10-15 minutes.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.

• Monitor the reaction progress using a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

Visualizing the Process

To better understand the experimental workflow and the underlying catalytic cycle, the following diagrams are provided.

Caption: A generalized experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

The isomeric position of fluorine atoms in difluorophenylboronic acids has a tangible impact on their reactivity in Suzuki-Miyaura cross-coupling reactions. While 3,4- and 3,5-difluorophenylboronic acids are generally highly reactive due to the electron-withdrawing nature of the fluorine substituents[5][6], the 2,6-difluoro isomer can present steric challenges that may require careful optimization of reaction conditions, such as the use of specific bulky phosphine ligands, to overcome. The choice of isomer should therefore be guided by both the desired electronic properties of the target molecule and a consideration of the potential steric demands of the coupling reaction. For researchers and drug development professionals, a thorough understanding of these isomeric effects is crucial for the efficient and predictable synthesis of novel fluorinated compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. scholarship.claremont.edu [scholarship.claremont.edu]
• 3. 2,4-Difluoro­phenyl­boronic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Reactivity of Heteroaryl Boronic Acids in Suzuki-Miyaura Cross-Coupling

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in modern organic synthesis, particularly valued in pharmaceutical and agrochemical research for its ability to form carbon-carbon bonds with high functional group tolerance.[1] Heteroaryl boronic acids are essential building blocks in this reaction, enabling the incorporation of heteroaromatic moieties that are crucial for tuning the physicochemical and pharmacological properties of molecules.[1] However, the reactivity of these boronic acids can vary significantly, presenting considerable synthetic challenges. This guide offers an objective comparison of the reactivity of common heteroaryl boronic acids, supported by experimental data, and outlines the key factors that govern their performance.

Key Factors Influencing Reactivity

The success of a Suzuki-Miyaura coupling with heteroaryl boronic acids hinges on a delicate balance between the desired catalytic cycle and undesired decomposition pathways. Several factors are critical:

• Electronic Nature of the Heterocycle: The electronic properties of the heteroaryl ring heavily influence the reactivity of the boronic acid.

  • π-Deficient Heterocycles (e.g., pyridine, pyrimidine): These are often challenging coupling partners. The electron-withdrawing nature of the heterocycle slows down the critical transmetalation step in the catalytic cycle.[1] Furthermore, the Lewis basic nitrogen atom can coordinate to the palladium catalyst, leading to its deactivation.[1] This is particularly pronounced in 2-substituted pyridines, a phenomenon often referred to as the "2-pyridyl problem".[1]

  • π-Rich Heterocycles (e.g., furan, thiophene, pyrrole): These are generally more reactive in the transmetalation step.[1] However, their increased reactivity can also make them more susceptible to decomposition pathways.[1]

• Protodeboronation: This is the most significant side reaction, where the carbon-boron bond is cleaved by a proton source (often water in the presence of a base), resulting in the formation of the corresponding unsubstituted heteroarene.[1] Electron-rich heterocyclic derivatives are particularly prone to protodeboronation.[2]

• Nature of the Boron Reagent: To counteract instability, boronic acids are frequently converted into more stable derivatives, such as boronic esters (e.g., pinacol esters) or trifluoroborates.[3][4] While these derivatives offer enhanced stability for storage and handling, they may exhibit different reactivity profiles compared to the parent boronic acids.[2][3] Boronic acids are generally more reactive in the Suzuki-Miyaura coupling than their corresponding boronic esters.[5]

Quantitative Reactivity Comparison

The following tables summarize reaction yields from various studies, illustrating the relative reactivity of different classes of heteroaryl boronic acids and their derivatives. It is important to note that direct comparison between tables can be misleading as reaction conditions (catalyst, ligand, base, solvent, temperature) vary. For specific details, refer to the cited literature.

Table 1: Comparison of Reactivity of Pyridylboronic Acid Isomers

Boronic Acid Isomer	Coupling Partner	Product Yield (%)	Reference
2-Pyridylboronic acid	4-Bromobenzonitrile	25	[1]
3-Pyridylboronic acid	4-Bromobenzonitrile	85	[1]
4-Pyridylboronic acid	4-Bromobenzonitrile	92	[1]

This table highlights the "2-pyridyl problem," where the 2-substituted isomer consistently underperforms compared to its 3- and 4-substituted counterparts under similar conditions.[1]

Table 2: Comparison of Boronic Acids and Their Pinacol Esters

Boron Reagent	Coupling Partner	Product Yield (%)	Reference
Thiophene-2-boronic acid	4-Iodoanisole	95	[1]
Thiophene-2-boronic acid pinacol ester	4-Iodoanisole	88	[1]
Furan-2-boronic acid	4-Iodoanisole	91	[1]
Furan-2-boronic acid pinacol ester	4-Iodoanisole	85	[1]

This table demonstrates the trade-off between the higher intrinsic reactivity of boronic acids and the enhanced stability of their pinacol ester derivatives.[1]

Experimental Protocols

A detailed methodology for a standard Suzuki-Miyaura cross-coupling reaction is provided below.

General Procedure for Suzuki-Miyaura Cross-Coupling of a Heteroaryl Boronic Acid with an Aryl Halide:

• Reagent Preparation: In a reaction vessel, combine the aryl halide (1.0 mmol), heteroaryl boronic acid (1.2 mmol), and a palladium catalyst such as Pd(PPh₃)₄ (0.03 mmol, 3 mol%) or Pd(dppf)Cl₂.

• Solvent and Base Addition: Add a suitable solvent system, typically a mixture of an organic solvent (e.g., dioxane, toluene, or DME) and an aqueous solution of a base (e.g., 2M Na₂CO₃ or K₂CO₃).

• Degassing: De-gas the reaction mixture by bubbling nitrogen or argon through it for 10-15 minutes to remove any dissolved oxygen, which can deactivate the palladium catalyst.

• Reaction: Heat the reaction mixture to the desired temperature (typically between 80-100 °C) and stir until the reaction is complete, as monitored by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired biaryl product.

Visualizing the Process

To better understand the underlying mechanisms and workflows, the following diagrams are provided.

Caption: The Suzuki-Miyaura Catalytic Cycle.

Caption: Experimental Workflow for Suzuki-Miyaura Coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 3,5-Difluorophenylboronic Acid: A Comprehensive Guide for Laboratory Professionals

An essential guide to the safe and compliant disposal of 3,5-Difluorophenylboronic acid, ensuring the safety of laboratory personnel and environmental protection.

This document provides detailed procedures for the proper disposal of 3,5-Difluorophenylboronic acid, a compound commonly used in pharmaceutical development and chemical research. Adherence to these guidelines is crucial for maintaining a safe laboratory environment and complying with hazardous waste regulations.

Hazard Identification and Safety Precautions

3,5-Difluorophenylboronic acid is classified as a hazardous substance. It is known to cause skin and serious eye irritation and may cause respiratory irritation.[1][2] Therefore, appropriate personal protective equipment (PPE) must be worn at all times when handling this chemical.

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Safety glasses with side-shields or goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

• Skin and Body Protection: Laboratory coat and appropriate protective clothing to prevent skin exposure.[1]

• Respiratory Protection: In case of insufficient ventilation or dust formation, use a NIOSH/MSHA approved respirator.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 3,5-Difluorophenylboronic acid.

Property	Value
CAS Number	156545-07-2
Molecular Formula	F₂C₆H₃B(OH)₂
Molecular Weight	157.91 g/mol
Appearance	Powder
Melting Point	210-217 °C
Hazard Classifications	Skin Irritant (Category 2), Eye Irritant (Category 2), Specific Target Organ Toxicity - Single Exposure (Category 3)[1]

Step-by-Step Disposal Protocol

The disposal of 3,5-Difluorophenylboronic acid and any contaminated materials must be managed as hazardous waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Part 1: Disposal of Unused or Waste 3,5-Difluorophenylboronic Acid

• Waste Characterization: Classify 3,5-Difluorophenylboronic acid waste as a hazardous solid organic waste and an irritant.

• Waste Segregation: Do not mix this waste with other waste streams, particularly strong oxidizing agents and strong acids, with which it is incompatible.[1]

• Packaging Waste:

  • Place the solid waste into a suitable, sealable container made of a compatible material.

  • The container must be kept closed at all times except when adding waste.

  • Clearly label the container with "Hazardous Waste" and the full chemical name: "3,5-Difluorophenylboronic acid".

• Arrange for Pickup: Store the sealed and labeled waste container in a designated satellite accumulation area. Follow your institution's established procedures for hazardous waste pickup by contacting a licensed professional waste disposal service.[3]

Part 2: Decontamination and Disposal of Empty Containers

Empty containers of 3,5-Difluorophenylboronic acid must be properly decontaminated to prevent environmental contamination and ensure the safety of support staff.

• Initial Rinse (to be collected as hazardous waste):

  • Rinse the container three times with a suitable organic solvent in which the compound is soluble (e.g., acetone or ethanol).

  • Collect all rinseate and dispose of it as liquid hazardous waste.[4] Transfer the rinseate to a designated and properly labeled hazardous waste container.

• Final Disposal of the Container:

  • After triple rinsing, allow the container to air dry completely in a well-ventilated area, such as the back of a fume hood.

  • Deface the original label on the container.

  • The clean, dry container can then typically be disposed of in regular laboratory glassware or plastic recycling, in accordance with your institution's guidelines.[4]

Spill Management

In the event of a spill, follow these procedures immediately:

• Small Spills (within a fume hood):

  • Ensure proper PPE is worn.

  • Contain the spill with an inert absorbent material like vermiculite or sand.[4]

  • Carefully sweep or scoop the absorbed material into a sealed, labeled container for disposal as hazardous waste.

  • Decontaminate the area with a suitable solvent, collecting all cleaning materials for disposal as hazardous waste.[4]

• Large Spills or Spills Outside a Fume Hood:

  • Evacuate the immediate area.

  • Alert laboratory personnel and contact your institution's Environmental Health and Safety (EHS) office immediately.

  • Prevent entry into the affected area until it has been cleared by EHS personnel.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3,5-Difluorophenylboronic acid and its containers.

Caption: Disposal workflow for 3,5-Difluorophenylboronic acid.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. angenechemical.com [angenechemical.com]
• 4. benchchem.com [benchchem.com]

Personal protective equipment for handling 3,5-Difluorophenylboronic acid

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling specialized chemical reagents. This guide provides immediate, essential safety protocols and logistical information for the handling and disposal of 3,5-Difluorophenylboronic acid, a common fluorinated arylboronic acid compound used in synthesis.[1] Adherence to these procedures is critical for minimizing risk and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

3,5-Difluorophenylboronic acid is classified as a hazardous substance that can cause skin irritation, serious eye irritation, and may lead to respiratory irritation.[2][3] Appropriate personal protective equipment is mandatory to prevent exposure.

Table 1: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Standard
Eye/Face Protection	Tightly fitting safety goggles or a face shield.	Conforms to OSHA's 29 CFR 1910.133 or European Standard EN166.[2]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.	Follow EU Directive 89/686/EEC or EN 374 for gloves.[4]
Respiratory Protection	A NIOSH/MSHA-approved respirator or a European Standard EN 149 dust mask (type N95) is necessary if ventilation is inadequate or dust is generated.	Adhere to OSHA respirator regulations in 29 CFR 1910.134 or European Standard EN 149.[5]

Note: Always inspect gloves before use and wash hands thoroughly after handling the substance.[4]

Safe Handling and Storage Protocols

Proper handling and storage are crucial for maintaining the integrity of 3,5-Difluorophenylboronic acid and preventing accidents.

Operational Plan for Handling:

• Ventilation: Always handle this chemical in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[2][4]

• Avoid Dust Formation: Take care to avoid the formation of dust and aerosols during handling.[4]

• Tools: Use non-sparking tools to prevent ignition from electrostatic discharge.[4]

• Personal Hygiene: Do not eat, drink, or smoke in the handling area. Wash your face, hands, and any exposed skin thoroughly after handling.[2][3]

• Avoid Contact: Prevent contact with skin and eyes.[2][4]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

• Keep the container away from incompatible materials such as strong oxidizing agents and strong acids.[2]

Emergency and First-Aid Procedures

In case of accidental exposure, immediate and appropriate first-aid is critical.

Table 2: First-Aid Measures

Exposure Route	First-Aid Protocol
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[2][3][5]
Skin Contact	Wash off immediately with plenty of soap and water while removing all contaminated clothing and shoes. Get medical attention if skin irritation occurs.[2][3]
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek medical attention.[2][3][5]
Ingestion	Do NOT induce vomiting. Clean the mouth with water and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get immediate medical attention.[5]

Spill and Disposal Plan

A clear plan for spills and waste disposal is essential for laboratory safety and environmental protection.

Spill Response:

• Small Spills: For small spills contained within a fume hood, ensure proper PPE is worn. Use a chemical absorbent pad or an inert material like sand or vermiculite to contain the spill. Carefully sweep or vacuum the material and place it into a sealed, labeled container for hazardous waste disposal.

• Large Spills: In the event of a large spill or a spill outside of a fume hood, evacuate the immediate area and alert laboratory personnel. Contact your institution's Environmental Health and Safety (EHS) office immediately.

Disposal Protocol:

Disposal of 3,5-Difluorophenylboronic acid and its containers must be in accordance with local, state, and federal regulations.[6] This chemical waste is classified as hazardous.[7]

• Waste Chemical: Collect waste material in a suitable, sealed, and properly labeled hazardous waste container.

• Contaminated Materials: Dispose of contaminated gloves, absorbent materials, and other items as hazardous waste.

• Empty Containers: Triple rinse empty containers with a suitable solvent (e.g., acetone or ethanol). Collect all rinsate as liquid hazardous waste. After drying, deface the label on the container before disposing of it in the regular laboratory glassware or plastic recycling, as per your institution's guidelines.[6]

Workflow for Safe Handling and Disposal

The following diagram outlines the standard workflow for handling and disposing of 3,5-Difluorophenylboronic acid in a laboratory setting.

Caption: Workflow for handling 3,5-Difluorophenylboronic acid.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. benchchem.com [benchchem.com]
• 7. fishersci.de [fishersci.de]